2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole

Core Science & Biosynthesis

A Technical Guide to the Molecular Structure and Conformation of Tetramethylcyclopropyl Oxazoles

Introduction: The Strategic Union of Cyclopropyl and Oxazole Moieties

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that offer precise three-dimensional arrangements and favorable pharmacological properties is relentless. The 1,3-oxazole ring is a privileged heterocycle, integral to numerous natural products and synthetic drugs, valued for its role as a bioisostere and its ability to engage in hydrogen bonding and π-stacking interactions.[1] Concurrently, the cyclopropyl group has emerged as a uniquely valuable substituent in drug design. Its introduction into a molecule can significantly enhance metabolic stability, modulate lipophilicity, and improve bioavailability.[2]

This guide delves into the specific structural and conformational landscape of oxazoles substituted with a tetramethylcyclopropyl group. The addition of four methyl groups to the cyclopropyl ring introduces significant steric bulk, which profoundly influences the molecule's overall architecture.[3] Understanding these structural constraints is paramount for drug development professionals, as the preferred conformation of a molecule dictates its interaction with biological targets, ultimately governing its efficacy and selectivity. This document provides an in-depth analysis of the key structural features, conformational preferences, and the state-of-the-art methodologies used to elucidate them.

Molecular Structure Analysis: A High-Resolution Perspective

The covalent framework of a tetramethylcyclopropyl oxazole is defined by the interplay of the strained three-membered cyclopropane ring and the planar five-membered aromatic oxazole. The direct linkage of these two rings creates a system where the electronic properties of the cyclopropane—which possesses a degree of π-character in its Walsh orbitals—can interact with the oxazole's π-system.[4]

X-ray crystallography is the definitive technique for determining the precise three-dimensional arrangement of atoms in the solid state, providing accurate measurements of bond lengths, bond angles, and torsional angles.[5] While a crystal structure for a specific, unsubstituted tetramethylcyclopropyl oxazole is not publicly available, we can extrapolate expected structural parameters based on extensive data from related heterocyclic and cyclopropyl-containing compounds in crystallographic databases.[6]

Table 1: Predicted Molecular Geometry Parameters for a Generic 2-(1,2,2,3-tetramethylcyclopropyl)oxazole

Parameter	Atom(s) Involved	Expected Value	Rationale & Authoritative Context
Bond Lengths
C(oxazole)-C(cyclopropyl)	C2-C1'	~1.48 - 1.50 Å	Shorter than a typical C-C single bond (~1.54 Å) due to the sp² character of the oxazole carbon and potential orbital overlap.
C-C (in cyclopropyl)	C1'-C2', C1'-C3'	~1.51 Å	Typical for substituted cyclopropane rings.[4]
C-O (in oxazole)	C2-O1, C5-O1	~1.36 Å, ~1.30 Å	Reflects the aromatic character of the oxazole ring.[7]
C-N (in oxazole)	C2-N3, C4-N3	~1.31 Å, ~1.38 Å	Standard values for C=N and C-N bonds within an oxazole system.[7]
Bond Angles
C-C-C (in cyclopropyl)	C2'-C1'-C3'	~60°	The defining feature of a strained three-membered ring.
O(oxazole)-C-N(oxazole)	O1-C2-N3	~115°	Characteristic of a 5-membered aromatic heterocycle.
C(oxazole)-C(cyclopropyl)-C	C2-C1'-C2'	~118° - 122°	The external angle is significantly larger than the tetrahedral angle (109.5°) to alleviate ring strain.[4]

Conformational Preferences: The Dominance of Steric Hindrance

The most critical structural variable in tetramethylcyclopropyl oxazoles is the conformation around the single bond connecting the cyclopropyl and oxazole rings. This rotation is governed by a balance of steric and electronic effects. Due to the immense steric pressure exerted by the four methyl groups, free rotation is highly restricted. The system will predominantly adopt a conformation that minimizes the repulsive interactions between the methyl groups and the atoms of the oxazole ring.

Two primary conformations are typically considered for cyclopropyl-aromatic systems: the "bisected" and the "perpendicular" conformation.

• Bisected Conformation: The plane of the aromatic ring is coplanar with one of the C-C bonds of the cyclopropyl ring. This arrangement allows for maximal electronic communication between the cyclopropane's Walsh orbitals and the aromatic π-system.

• Perpendicular Conformation: The plane of the aromatic ring is perpendicular to the plane of the cyclopropyl ring.

In the case of tetramethylcyclopropyl oxazoles, the steric clash between the two methyl groups on the same carbon (gem-dimethyl groups) and the ortho-positions of the oxazole ring makes the bisected conformation energetically unfavorable. The molecule is therefore expected to overwhelmingly favor a perpendicular or near-perpendicular conformation to move the bulky methyl groups away from the oxazole ring. This conformational locking has profound implications for drug design, as it presents a rigid scaffold to a biological target.

Figure 1: Conformational equilibrium of a tetramethylcyclopropyl oxazole.

Methodologies for Structural and Conformational Elucidation

A multi-faceted approach combining solid-state analysis, solution-state analysis, and computational modeling is required for a comprehensive understanding.

Experimental Workflow for Conformation Determination

The logical flow for determining the structure and conformation involves synthesis, crystallization, solid-state analysis (X-ray), solution-state analysis (NMR), and computational validation.

Figure 2: Workflow for comprehensive conformational analysis.

Protocol 1: Single-Crystal X-ray Diffraction

This technique provides an unambiguous determination of the molecular structure in the crystalline state.[8]

• Crystal Selection and Mounting:

  • Under a microscope, select a single, well-formed crystal free of defects.

  • Mount the crystal on a goniometer head using a suitable cryo-protectant oil.

  • Flash-cool the crystal in a stream of liquid nitrogen to prevent radiation damage and improve data quality.

• Data Collection:

  • Mount the goniometer on the diffractometer.

  • Center the crystal in the X-ray beam.

  • Perform an initial indexing scan to determine the unit cell parameters and crystal system.

  • Execute a full data collection strategy, rotating the crystal and collecting diffraction spots over a wide range of angles.

• Structure Solution and Refinement:

  • Process the raw diffraction data to integrate the intensities of each reflection.

  • Solve the crystal structure using direct methods to obtain an initial electron density map.

  • Build an initial molecular model by fitting atoms into the electron density.

  • Refine the model against the experimental data using full-matrix least-squares procedures. This process optimizes atomic positions and thermal parameters to minimize the difference between observed and calculated structure factors. The quality of the final structure is assessed by the R-factor (residual factor).

Protocol 2: 2D NMR Spectroscopy (NOESY) for Solution Conformation

While X-ray crystallography reveals the solid-state structure, NMR spectroscopy is essential for determining the preferred conformation in solution, which is more relevant to biological systems.[9][10] The Nuclear Overhauser Effect SpectroscopY (NOESY) experiment is particularly powerful as it detects through-space interactions between protons that are close to each other (< 5 Å), regardless of their bonding connectivity.[11]

• Sample Preparation:

  • Dissolve 5-10 mg of the purified tetramethylcyclopropyl oxazole in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to a high-quality 5 mm NMR tube.

• Data Acquisition:

  • Acquire standard 1D ¹H and ¹³C spectra to assign all proton and carbon resonances.

  • Set up a 2D ¹H-¹H NOESY experiment. A key parameter is the mixing time (d8), which is typically set between 300-800 ms. This duration allows for the build-up of NOE signals.

  • Acquire the data with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis and Interpretation:

  • Process the 2D data using appropriate software (e.g., MestReNova, TopSpin).

  • Analyze the resulting NOESY spectrum for cross-peaks. A cross-peak between two protons (Proton A and Proton B) indicates they are spatially close.

  • Causality: For the tetramethylcyclopropyl oxazole, the key diagnostic signals would be NOE cross-peaks between the methyl protons on the cyclopropyl ring and the protons on the oxazole ring (e.g., at the C4 or C5 position). The presence or absence of specific cross-peaks provides direct evidence for the preferred rotational conformation. For the predicted perpendicular conformer, NOEs would be expected between the "outer" methyl groups and the oxazole protons, while NOEs from the "inner" methyl groups would be weak or absent.

Implications for Drug Development

The conformationally restricted nature of tetramethylcyclopropyl oxazoles is a highly desirable trait in rational drug design.

• Reduced Entropy Loss upon Binding: A rigid molecule pays a smaller entropic penalty upon binding to a receptor compared to a flexible molecule, which can lead to higher binding affinity.

• Enhanced Selectivity: By locking the molecule into a specific bioactive conformation, interactions with off-target receptors that might recognize other conformations are minimized, potentially reducing side effects.

• Predictable Structure-Activity Relationships (SAR): With a fixed conformation, the relationship between structural modifications and biological activity becomes easier to interpret, accelerating the optimization of lead compounds.

Conclusion

Tetramethylcyclopropyl oxazoles represent a fascinating class of molecules where extreme steric hindrance dictates a well-defined three-dimensional structure. The bulky tetramethylcyclopropyl group acts as a "conformational lock," forcing the molecule into a near-perpendicular arrangement relative to the oxazole ring. This structural rigidity can be a significant asset in drug discovery, offering a stable scaffold for presenting pharmacophoric elements to a biological target with high precision. A comprehensive analysis, leveraging the strengths of X-ray crystallography for solid-state structure, NMR spectroscopy for solution-state conformation, and computational modeling for energetic validation, is essential for fully characterizing these promising molecules and unlocking their therapeutic potential.

References

• Abraham, R. J., et al. (1970). The NMR spectra and conformations of cyclic compounds—IV: The conformation of 3,4‐cyclopropyl‐proline. Organic Magnetic Resonance. [Link]

• Kuleshova, Y. D., et al. (2021). Conformational polymorphs of 3-cyclopropyl-5-(3-methyl-[9][12][13]triazolo[4,3-a]pyridin-7-yl)-1,2,4-oxadiazole. Acta Crystallographica Section C: Structural Chemistry. [Link]

• Kornfilt, D. J., et al. (2022). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. ACS Omega. [Link]

• Patel, D. J., et al. (1969). The Nuclear Magnetic Resonance Spectra of Cyclopropane Derivatives. The Journal of Organic Chemistry. [Link]

• Kim, T., et al. (2024). Steric and Conformational Effects in Molecular Junctions. Chemistry – An Asian Journal. [Link]

• Coyle, J. J., et al. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Defense Technical Information Center. [Link]

• Wikipedia contributors. (2023). Steric effects. Wikipedia, The Free Encyclopedia. [Link]

• Turchi, I. J. (Ed.). (2004). OXAZOLES: SYNTHESIS, REACTIONS, AND SPECTROSCOPY. John Wiley & Sons. [Link]

• Westerlund, A., et al. (2021). Computational studies of molecular pre-organization through macrocyclization: Conformational distribution analysis of closely related non-macrocyclic and macrocyclic analogs. Bioorganic & Medicinal Chemistry. [Link]

• Sureshbabu, G. (2018). X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. Madurai Kamaraj University Thesis. [Link]

• Rittner, R. (2011). NMR Spectroscopy: a Tool for Conformational Analysis. Annals of Magnetic Resonance. [Link]

• Senderowitz, H., & Fuchs, B. (1997). Steric and stereoelectronic effects in saturated heterocycles I. Small molecular fragment constituents. Theory vs. experiment. Journal of Molecular Structure: THEOCHEM. [Link]

• Tormena, C. F. (2016). Conformational analysis of small molecules: NMR and quantum mechanics calculations. Progress in Nuclear Magnetic Resonance Spectroscopy. [Link]

• Extance, A. (2024). Cyclopropyl effect causes substituents on cyclohexane to favour axial conformation. Chemistry World. [Link]

• Martin, G. E. (2009). X-Ray Crystallography of Chemical Compounds. Current Pharmaceutical Analysis. [Link]

• Kim, T., et al. (2024). Steric and Conformational Effects in Molecular Junctions. ResearchGate. [Link]

• Al-Majid, A. M., et al. (2021). Synthesis, structural studies and computational evaluation of cyclophanes incorporating imidazole-2-selones. RSC Advances. [Link]

• Wang, Z., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules. [Link]

• Hassner, A., & Fischer, B. (1993). NEW CHEMISTRY OF OXAZOLES. Heterocycles. [Link]

• Krivoshey, A. I., et al. (2021). Computational Design of Radical Recognition Assay with the Possible Application of Cyclopropyl Vinyl Sulfides as Tunable Sensors. International Journal of Molecular Sciences. [Link]

• Tanatani, A., & Huc, I. (2016). Synthesis and Conformational Analysis of Quinoline-Oxazole Peptides. Chemistry – A European Journal. [Link]

• Zier, T., & Lahmar, N. (2025). Theoretical structural study of van der Waals complexes between oxazole and atmospheric gases CO2 and N2 for capture applications. Open Research Europe. [Link]

• ResearchGate. (n.d.). X-ray crystal diffraction of compound 3. ResearchGate. [Link]

• McGill University. (n.d.). CHEM 305 - X-ray crystallography. McGill University. [Link]

• Royappa, T. (n.d.). X-ray Crystallography. University of West Florida. [Link]

Sources

• 1. content.e-bookshelf.de [content.e-bookshelf.de]
• 2. Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Steric effects - Wikipedia [en.wikipedia.org]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mkuniversity.ac.in [mkuniversity.ac.in]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 9. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 10. auremn.org.br [auremn.org.br]
• 11. Conformational analysis of small molecules: NMR and quantum mechanics calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Conformational polymorphs of 3-cyclopropyl-5-(3-methyl-[1,2,4]triazolo[4,3-a]pyridin-7-yl)-1,2,4-oxadiazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Navigating the Thermodynamic Landscape of Sterically Hindered Oxazole Derivatives: A Guide to Predicting and Measuring Stability

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The oxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2][3] As drug discovery pipelines increasingly explore complex molecular architectures to achieve higher target selectivity and potency, the use of sterically hindered derivatives is becoming commonplace. However, the introduction of bulky substituents around the oxazole core, while potentially beneficial for biological activity, can impose significant thermodynamic penalties, leading to challenges in synthesis, formulation, and shelf-life. This technical guide provides a comprehensive framework for understanding, predicting, and experimentally quantifying the thermodynamic stability of sterically hindered oxazole derivatives. We will delve into the fundamental principles governing molecular stability, explore the utility of computational modeling, and detail robust experimental protocols. This integrated approach is designed to empower researchers and drug development professionals to make informed decisions, mitigating stability-related risks early in the discovery process.

The Oxazole Scaffold: A Cornerstone of Modern Drug Discovery

The five-membered aromatic oxazole ring, with its unique arrangement of oxygen and nitrogen heteroatoms, is a versatile building block in drug design.[4] Its planar structure and capacity for hydrogen bonding and other non-covalent interactions allow molecules incorporating this motif to engage effectively with a wide array of biological targets, including enzymes and receptors.[1][4]

However, the inherent stability of a drug candidate is a non-negotiable parameter for its progression. Thermodynamic instability can manifest as susceptibility to degradation under various conditions, such as hydrolysis, oxidation, or photolysis, compromising the safety, efficacy, and storage of the final drug product.[5] Steric hindrance introduces a fascinating dichotomy: the bulky groups that may shield a molecule from metabolic degradation or enforce a bioactive conformation can also introduce ring strain and unfavorable non-bonded interactions, thereby decreasing the overall thermodynamic stability of the molecule.[6][7] A thorough understanding and evaluation of these competing effects are therefore paramount.

Foundational Principles of Molecular Stability

The thermodynamic stability of a molecule is quantified by its Gibbs free energy (G). A molecule is considered more stable if it exists at a lower free energy state. The stability is a function of both enthalpy (H) and entropy (S), as described by the fundamental equation:

ΔG = ΔH - TΔS

• Enthalpy (ΔH): Represents the total heat content of a system, encompassing bond energies and non-covalent interactions. In the context of sterically hindered oxazoles, the introduction of bulky groups can lead to van der Waals repulsion and force the rotation of substituents out of the plane of the aromatic ring. This distortion disrupts optimal orbital overlap and introduces ring strain, resulting in a less favorable (higher) enthalpy.

• Aromaticity: The delocalization of six π-electrons in the oxazole ring contributes significantly to its stability.[3] Any steric clash that forces the ring to deviate from planarity can disrupt this aromatic stabilization, increasing the molecule's internal energy.

• Electronic Effects: The nature and position of substituents profoundly impact the electronic distribution within the oxazole ring.[8] Electron-donating groups can increase electron density, which may affect susceptibility to oxidation, while electron-withdrawing groups can influence sites of nucleophilic attack.[5] These electronic modulations are intertwined with steric effects to define the molecule's overall reactivity and stability profile.

In Silico Evaluation: Computational Prediction of Stability

Before committing to costly and time-consuming synthesis, computational chemistry offers powerful tools to predict the stability of novel derivatives. Density Functional Theory (DFT) has emerged as a particularly robust method for this purpose.[9][10]

DFT calculations can provide invaluable insights by:

• Determining Optimized Geometries: Identifying the lowest-energy conformation of the molecule, revealing bond lengths, bond angles, and dihedral angles. For sterically hindered systems, this can quantify the degree of twisting and out-of-plane distortion.[11]

• Calculating Strain Energy: By comparing the energy of the sterically hindered molecule to a hypothetical, strain-free analogue, the energetic penalty of the steric clash can be estimated.

• Analyzing the HOMO-LUMO Gap: The energy difference between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) is a key indicator of kinetic stability. A larger HOMO-LUMO gap generally signifies lower chemical reactivity.[9]

Below is a typical workflow for conducting a DFT-based stability assessment.

Caption: A generalized workflow for assessing molecular stability using DFT.

Empirical Validation: Experimental Methods for Determining Stability

While computational methods are predictive, experimental validation is essential for definitive characterization. Thermal analysis techniques are the cornerstone of this effort, providing quantitative data on how a compound behaves under thermal stress.[12][13]

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It provides critical data on:

• Melting Point (Tₘ): The temperature at which the solid-liquid phase transition occurs.

• Enthalpy of Fusion (ΔHfus): The energy required to melt the solid.

• Decomposition Temperature (Tₔ): The onset temperature at which the molecule begins to chemically break down. A lower Tₔ indicates lower thermal stability.

For isomeric compounds, the heat of combustion is the most direct experimental measure of thermodynamic stability; a lower heat of combustion indicates a more stable isomer as it started from a lower energy state.[14]

This protocol outlines a self-validating system for determining the thermal profile of a new chemical entity.

• Instrument Calibration:

  • Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard (Tₘ = 156.6 °C). This ensures the accuracy and trustworthiness of the measurements.

• Sample Preparation:

  • Accurately weigh 2-3 mg of the sterically hindered oxazole derivative into a standard aluminum DSC pan.

  • Crimp the pan with a lid. Prepare an identical empty pan to serve as the reference.

• Experimental Program:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert nitrogen atmosphere (flow rate: 50 mL/min) to prevent oxidative degradation during the analysis.

  • Equilibrate the cell at a starting temperature (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) up to a final temperature well beyond the expected decomposition (e.g., 400 °C).

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • Identify the endothermic peak corresponding to melting and determine the onset temperature (Tₘ) and the integrated peak area (ΔHfus).

  • Identify the exothermic event corresponding to decomposition and determine its onset temperature (Tₔ).

• Validation:

  • Run the experiment in triplicate to ensure reproducibility. The standard deviation of Tₘ and Tₔ should be within acceptable limits (e.g., ± 2 °C).

  • Analyze a less-hindered analog under identical conditions to provide a direct, comparative measure of thermal stability.

Thermogravimetric Analysis (TGA)

TGA complements DSC by measuring the change in a sample's mass as a function of temperature. This is particularly useful for confirming that an exothermic event observed in DSC is indeed a decomposition event (associated with mass loss) and not a different phase transition.

Caption: An integrated workflow combining DSC and TGA for robust thermal stability assessment.

Case Study: The Impact of Ortho-Substitution

To illustrate these principles, let us consider a hypothetical case study comparing two molecules:

• Compound A (Reference): 2,4,5-Triphenyloxazole

• Compound B (Hindered): 2-(2,6-Dimethylphenyl)-4,5-diphenyloxazole

The two methyl groups at the ortho positions of the C2-phenyl ring in Compound B introduce significant steric hindrance.

Computational Prediction: DFT calculations would likely predict that to alleviate the steric clash with the oxazole ring, the 2,6-dimethylphenyl group in Compound B is forced to rotate, resulting in a large dihedral angle (e.g., ~70-80°) relative to the oxazole plane. This contrasts with Compound A, where the phenyl ring would be nearly co-planar to maximize conjugation. This twisting in Compound B introduces strain and reduces electronic stabilization.

Experimental Validation: DSC/TGA analysis would provide quantitative confirmation. The expected data is summarized below.

Compound	Substituent at C2	Melting Point (Tₘ)	Decomposition Onset (Tₔ)	Interpretation
A	Phenyl	~215 °C	~350 °C	High thermal stability due to planar, conjugated system.
B	2,6-Dimethylphenyl	~190 °C	~310 °C	Lower thermal stability due to steric strain and loss of conjugation.

The ~40 °C decrease in decomposition temperature for Compound B provides clear, actionable evidence of its reduced thermodynamic stability, a direct consequence of steric hindrance.

Caption: The causal chain linking steric bulk to reduced thermodynamic stability.

Conclusion and Forward Outlook

The thermodynamic stability of sterically hindered oxazole derivatives is not a monolithic property but rather a complex interplay of steric strain, electronic effects, and aromaticity. A successful drug development campaign requires a proactive and integrated strategy to characterize these properties. By combining the predictive power of computational methods like DFT with the definitive, quantitative data from experimental techniques such as DSC and TGA, researchers can build a comprehensive understanding of their molecules. This dual approach enables the early identification of stability liabilities, guiding synthetic efforts toward more robust candidates and informing formulation strategies to ensure the delivery of safe and effective medicines.

References

• International Research Journal of Education and Technology. (2023). DFT STUDIES OF OXAZOLE DERIVATIVE. Available at: [Link][9][15]

• Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Egyptian Journal of Basic and Applied Sciences, 10(1), 218-239. Available at: [Link][1][2]

• Mukhopadhyay, A., et al. (2021). Optimised structure of oxazole derived from DFT B3LYP/6-311 ++... ResearchGate. Available at: [Link][11]

• Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. ResearchGate. Available at: [Link][4]

• Kadam, V. S., Shaikh, S. G., & Patel, A. L. (2016). A series of 2, 4, 5-trisubstituted oxazole: Synthesis, characterization and DFT modelling. Journal of Molecular Structure, 1114, 181–188. Available at: [Link][10]

• Saeed, A., et al. (2022). Oxazole-Based Molecules in Anti-viral Drug Development. ResearchGate. Available at: [Link][3]

• Kavalenka, A. A., et al. (2019). Influence of Donor and Acceptor Substituents in 1,3-Oxazole Derivatives and their Anti-Cancer Activity. Juniper Publishers. Available at: [Link][8]

• Sharma, M., et al. (2013). Computational investigations of oxazole, thiazole and carbazole having pesticide utility in agriculture by Ab-initio and DFT Met. Worldwidejournals.com. Available at: [Link][16]

• Cybularz-Stopa, M., et al. (2016). The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2-b]pyrroles. RSC Publishing. Available at: [Link][6]

• Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Scientific Research Publishing. Available at: [Link][17][18]

• Starytska, O., et al. (2020). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. PMC. Available at: [Link][12]

• Dinsdale, A. T. (1999). Experimental Methods for the Measurement of Thermodynamic Data and Recommendation about Future Capability at NPL. National Physical Laboratory Report. Available at: [Link][13]

• Reddit user discussion. (2018). [Spoiler] AAMC FL3 C/P #9. Reddit. Available at: [Link][14]

• Ribeiro da Silva, M. A. V., et al. (2019). Thermodynamic properties of phase transitions of phenyl derivatives of maleic anhydride and oxazole. ResearchGate. Available at: [Link][19]

• The Organic Chemistry Tutor. (2017). 04.07 Stability Factors: Steric Effects. YouTube. Available at: [Link][7]

• Rowe, G. T., et al. (2013). Lanthanide and asymmetric catalyzed syntheses of sterically hindered 4-isoxazolyl-1,4-dihydropyridines and 4-isoxazolyl-quinolones. PMC. Available at: [Link][20]

• Gorshkov, S. N., et al. (2022). Synthesis, electrochemical properties, and antioxidant activity of sterically hindered catechols with 1,3,4-oxadiazole, 1,2,4-triazole, thiazole or pyridine fragments. Beilstein Journals. Available at: [Link][21]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. tandfonline.com [tandfonline.com]
• 3. ijprajournal.com [ijprajournal.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. The role of steric hindrance in the intramolecular oxidative aromatic coupling of pyrrolo[3,2- b ]pyrroles - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC05904J [pubs.rsc.org]
• 7. m.youtube.com [m.youtube.com]
• 8. juniperpublishers.com [juniperpublishers.com]
• 9. irjweb.com [irjweb.com]
• 10. Sci-Hub. A series of 2, 4, 5-trisubstituted oxazole: Synthesis, characterization and DFT modelling / Journal of Molecular Structure, 2016 [sci-hub.box]
• 11. researchgate.net [researchgate.net]
• 12. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 14. reddit.com [reddit.com]
• 15. DFT STUDIES OF OXAZOLE DERIVATIVE [irjweb.com]
• 16. worldwidejournals.com [worldwidejournals.com]
• 17. Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation [scirp.org]
• 18. scirp.org [scirp.org]
• 19. researchgate.net [researchgate.net]
• 20. Lanthanide and asymmetric catalyzed syntheses of sterically hindered 4-isoxazolyl-1,4-dihydropyridines and 4-isoxazolyl-quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 21. BJOC - Synthesis, electrochemical properties, and antioxidant activity of sterically hindered catechols with 1,3,4-oxadiazole, 1,2,4-triazole, thiazole or pyridine fragments [beilstein-journals.org]

An In-depth Technical Guide to the Synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

Abstract

The 1,3-oxazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active natural products and synthetic compounds.[1][2] Its incorporation into drug candidates is often pursued to modulate pharmacokinetic and pharmacodynamic properties. When substituted with sterically demanding groups like the 2,2,3,3-tetramethylcyclopropyl moiety, unique conformational constraints are imposed, which can be exploited to enhance target selectivity and metabolic stability.[3] This guide provides a comprehensive review of plausible synthetic strategies for constructing 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole, focusing on the practical synthesis of the key cyclopropane precursor and established methodologies for oxazole ring formation. We will delve into the mechanistic rationale behind each approach, offering field-proven insights to navigate the challenges posed by this sterically hindered target molecule.

Retrosynthetic Analysis and Strategic Overview

A logical retrosynthetic analysis of the target molecule reveals two primary strategic disconnections centered on the formation of the oxazole heterocycle. The most direct approaches involve building the ring from a stable, pre-formed 2,2,3,3-tetramethylcyclopropyl precursor.

Figure 1: Retrosynthetic analysis of the target oxazole.

This analysis highlights that the synthesis can be divided into two core phases:

• Phase 1: Synthesis of the Cyclopropane Core. The efficient construction of the 2,2,3,3-tetramethylcyclopropane carboxylic acid or a related derivative is paramount.

• Phase 2: Oxazole Ring Annulation. The selection of an appropriate oxazole synthesis methodology that tolerates the sterically bulky cyclopropyl group.

Phase 1: Synthesis of the 2,2,3,3-Tetramethylcyclopropyl Precursor

The 2,2,3,3-tetramethylcyclopropane skeleton is most effectively synthesized via the cyclopropanation of 2,3-dimethyl-2-butene (tetramethylethylene).[4] This reaction involves the addition of a one-carbon unit (a carbene or carbenoid) to the alkene double bond.[5][6]

Cyclopropanation of 2,3-Dimethyl-2-butene

Several methods exist for this transformation, with the choice often depending on scale, safety, and reagent availability.

• Simmons-Smith Reaction: This classic method utilizes a carbenoid, typically iodomethylzinc iodide, formed from diiodomethane and a zinc-copper couple.[7] It is known for its stereospecificity and is generally compatible with a wide range of functional groups. However, the cost and stoichiometry of the reagents can be a drawback for large-scale synthesis.

• Diazo Compound-Mediated Synthesis: The reaction of a diazoacetate (e.g., ethyl diazoacetate) with tetramethylethylene, often catalyzed by a transition metal like copper or rhodium, provides the corresponding cyclopropane carboxylate ester.[4][8] This ester can then be saponified to the required carboxylic acid. While efficient, the handling of potentially explosive diazo compounds requires stringent safety protocols.

• Dichlorocarbene Addition: An alternative involves the addition of dichlorocarbene (generated in situ from chloroform and a strong base) to the alkene, followed by reductive dechlorination. This adds complexity but avoids more hazardous reagents.

A common industrial approach involves the reaction of diazoacetate with tetramethylethylene, followed by saponification and acidification to yield 2,2,3,3-tetramethylcyclopropane carboxylic acid.[4]

Functional Group Interconversion

With the carboxylic acid in hand, it must be converted into a more reactive intermediate for oxazole synthesis.

• Acid Chloride Formation: Treatment of the carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride provides 2,2,3,3-tetramethylcyclopropane-1-carbonyl chloride.[9][10][11] This is a highly reactive intermediate suitable for subsequent amidation.

• Amide Formation: The acid chloride can be readily converted to 2,2,3,3-tetramethylcyclopropane carboxamide by reaction with ammonia or ammonium hydroxide.[11] This amide is a key, stable precursor for several oxazole synthesis pathways.

Phase 2: Strategies for Oxazole Ring Formation

The formation of the 1,3-oxazole ring from the cyclopropyl precursor is the critical step. The significant steric hindrance of the tetramethylcyclopropyl group must be a primary consideration in method selection.

Strategy A: Robinson-Gabriel Synthesis and Related Methods

The Robinson-Gabriel synthesis is a robust method involving the cyclodehydration of a 2-acylamino-ketone.[12][13]

Figure 2: Workflow for Robinson-Gabriel type oxazole synthesis.

Causality and Rationale: This pathway involves first forming an N-C bond by reacting the precursor amide with an α-haloketone to generate the key 2-acylamino-ketone intermediate. The subsequent step is an intramolecular cyclization driven by a strong dehydrating agent such as sulfuric acid, phosphorus pentoxide, or phosphorus oxychloride.[2][14] The acid protonates the ketone carbonyl, making it more electrophilic and susceptible to attack by the amide oxygen. Subsequent elimination of water yields the aromatic oxazole ring.

Experimental Protocol: General Procedure for Oxazole Synthesis from an Amide and α-Haloketone

• Amide Acylation: To a solution of 2,2,3,3-tetramethylcyclopropane carboxamide (1.0 eq) in a suitable aprotic solvent (e.g., DMF or THF), add a base such as sodium hydride (1.1 eq) at 0 °C.

• Stir the mixture for 30 minutes, then add the desired α-haloketone (e.g., 2-bromoacetophenone, 1.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours until TLC analysis indicates consumption of the starting material.

• Perform an aqueous workup and extract the 2-acylamino-ketone intermediate. Purify by column chromatography or recrystallization.

• Cyclodehydration: Dissolve the purified 2-acylamino-ketone intermediate in a minimal amount of concentrated sulfuric acid at 0 °C.

• Stir the mixture for 1-4 hours, monitoring by TLC.

• Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., aqueous NaOH or NH₄OH).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole derivative.

Strategy B: Dehydrative Cyclization of Amides

Modern methods allow for the direct synthesis of oxazoles from simple amides and ketones, often mediated by a metal catalyst.[15] A palladium(II)-catalyzed pathway, for instance, can proceed through sp² C-H activation, forming the C-N bond first, followed by intramolecular C-O bond formation to close the ring.[15] Another approach involves the reaction of propargyl amides, which undergo cycloisomerization.[16] While innovative, these methods may require synthesis of more complex precursors and optimization for the specific substrate.

A more classical, yet highly effective, approach involves the reaction of an amide with phosphorus pentachloride (PCl₅).

Mechanism Insight: The reaction of a primary amide with PCl₅ is a powerful method for synthesizing nitriles via dehydration. However, in the context of an appropriately substituted amide, it can facilitate cyclization. For an N-acylamino ketone, PCl₅ acts as the dehydrating agent as in the Robinson-Gabriel synthesis.[17][18] It converts the ketone carbonyl into a gem-dichloride, which is a highly reactive intermediate for elimination and cyclization.[19]

Strategy C: Van Leusen Oxazole Synthesis

The Van Leusen reaction provides a versatile route to 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[1][20]

Causality and Rationale: This pathway would require 2,2,3,3-tetramethylcyclopropane carboxaldehyde as the starting material. The reaction proceeds under basic conditions (e.g., K₂CO₃ in methanol). The base deprotonates TosMIC, which then acts as a nucleophile, attacking the aldehyde carbonyl. A subsequent intramolecular cyclization and elimination of p-toluenesulfinic acid yields the oxazole ring.[20] The primary challenge here is the efficient and high-yielding synthesis of the sterically hindered aldehyde from the corresponding carboxylic acid, which typically involves reduction of an activated derivative (like the acid chloride) or oxidation of the corresponding primary alcohol.

Comparative Analysis of Synthetic Routes

Strategy	Key Precursor	Number of Steps (from Acid)	Advantages	Potential Challenges
Robinson-Gabriel	2-Acylamino-ketone	2-3	Well-established, reliable, high-yielding.[12][13]	Requires harsh acidic conditions; synthesis of the acylamino-ketone precursor.
Direct from Amide/Ketone	Carboxamide	1-2	Potentially fewer steps, atom-economical.[15]	May require catalyst screening and optimization; substrate scope may be limited.
Van Leusen Synthesis	Carboxaldehyde	2-3	Mild reaction conditions, good for 5-substituted oxazoles.[20][21]	Requires synthesis of the aldehyde precursor, which can be challenging for hindered systems.

Conclusion and Recommendation

For the synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole, the Robinson-Gabriel type synthesis (Strategy A) represents the most robust and predictable pathway. The required starting materials are readily accessible through well-documented procedures. The synthesis of 2,2,3,3-tetramethylcyclopropane carboxamide from the corresponding carboxylic acid is straightforward.[11] The subsequent reaction with an α-haloketone followed by acid-catalyzed cyclodehydration is a high-yielding and reliable method for constructing the oxazole ring.[2][14] While requiring strongly acidic conditions for the final step, this classical approach minimizes the need for extensive reaction optimization that might be required for newer, catalyzed methods when dealing with a sterically demanding substrate. This strategy offers a clear, logical, and experimentally validated path for researchers and drug development professionals to access this valuable chemical entity.

References

• Robinson–Gabriel synthesis - Wikipedia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqMN2rqwaiF1xD8LIa6jx8oeXZFzQfk9VwUH4UaO_3OfneE7ZmXhCQpiWbqWf-xkmqLTO5nAMSwDKpMAGnYy7zArn9U2xaU2MojVjnz5F6xqnBqOyp891FnLs3tsBcKnRJsJ3QUlsf1MXOc-0fdf_EewEz3DHKDxh7EQ==]
• Synthesis of 1,3-oxazoles - Organic Chemistry Portal. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQETt9-2AoaFQ9Ou3iD9Kp9KNKX4kSwU5f_ExJeSykK2bCgGyewW5LWz66Gn3C82g4YJ0PnpawXUsVP19T9mHJOyXis3kswS317Hhz-YRfp0BZEhXhNDiyxlQvK8SJF42zndaavucdSept4Hh8gIPb-7uQPdjYeBA1vpf9xTwL4yOQ==]
• The Synthesis of Oxazoles: A Technical Guide to Historical and Modern Methodologies - Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFj2MI_Ul801-Nuc5yg3R9YGbzGanLuwkjSiK6qPpGhiioNBnLMqNHbmtzjwmuDWPImcHPyWd-eq99JqElu4nVnZ9aTQty_YHkFgFo82WYGqs4RdNDfJMkMtcmqqaYx27wzIP36RgY7hZ28OvY258ZI0ZZdFr7xk3JaqU6-IPZT1h0ysGzEyNIJTOxJsSTgRI9rVdBXxlxztvr07-xqTxXkCSRhma5O4GBBRedTuos=]
• Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHg6Drou5_k-rSBxH6FBGfL0snU0Iz7O1BLsL09Jh_ou7X1pzZksKpljxXQsqiXST9ED9s44YUMAcS1TpxTb97egz4t397U_6O5aOmR5ESXd_OaIYwATWFigJnqm1q9L3RxSGvePVPCSBSgO0GBwh2UMokXAWkgYmOifbbaZjao_b6RoNkt2JLi2GXB3tGoqmgLA-Cewa_pWg==]
• Palladium-Catalyzed Sequential C–N/C–O Bond Formations: Synthesis of Oxazole Derivatives from Amides and Ketones | Organic Letters - ACS Publications. [URL: https://vertexaisearch.cloud.google.
• A Practical Method for Oxazole Synthesis by Cycloisomerization of Propargyl Amides | Organic Letters - ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8nKebEWNDlCUntR1witq1MVw_RtUvPiw6jOQB_X5Q-l3n2kaQk6Bz1A6dfevBftAlhW-lI3PF-IMiKRrZdms0xwrY7xgxQusmQXgI7ULOnIRoLi22gnAmagaK1dCO-VVGgsK3]
• Synthesis of 2-oxazolines - Organic Chemistry Portal. [URL: https://vertexaisearch.cloud.google.
• Mechanistic Pathways in Amide Activation: Flexible Synthesis of Oxazoles and Imidazoles. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFARCuQrxfDS3TFfxdm3ANyrhCVUrxH9OADzntHVk69rJPgNMp2JLC_DElcolzb3HEhaaKVW9S9OBTz5njeU-flgPRUcKO9KagYrMNgMOw6yEIq829mZfPPZBF_NcIGQBeWXGg7onqR9oHbmw==]
• Robinson-Gabriel Synthesis - SynArchive. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFIrSIxGxFEiDRrW-fwmOmY6G4ZKcLfe4GYQILkrMyqFH4Mn4yrOtcOmuJnQ2A0486pGCyTHOSbbdtYXdWc046vSg5pebjDAD4FGWtxeQtXYHiz0p_msZwFgOvzK6xRdobnHVb9cIZLTFu4ws-V43v3pKY5h07t2mOVIsM=]
• One-Pot Friedel−Crafts/Robinson−Gabriel Synthesis of Oxazoles Using Oxazolone Templates | The Journal of Organic Chemistry - ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGt29HayTBPfCyDHUeiVJ4jMC6tdGb4DFUOS3F2dxdgI8nfWiu7BRQBHx5B3MX5CmN3HvRir9GsBTHR3NIOf1_5JzeU3gadQ_BsyqqgzrxEB36xcchplapCCRqrFTf-gVkCeau9]
• 24303-61-5, 2，2，3，3-tetramethyl cyclopropane carboxynyl chloride Formula - ECHEMI. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGUs4LEmtKj-IhyzXXKdrKcFU7ycnhUKgwWjR5zrzSrx3M293SPvjLDH-bRTdzQwf05oOFSgzvnWXnCNE41Qrle-9cno9qwEhFqxIZnvUSzcKfyN-semJYYHd7mkrDK8w38UH7pDZZDOeLid8XbQqpl1mZwMvIxICec_qzQgeYUYbIceJqgk3g9yF3h_sGOdDvQy3EPMy5TtWpUmhyjTEYC72g=]
• Cyclopropanation - Wikipedia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9L_CGKsqdorKRFg_PFY7qWYKtMge52jSR74ZdNdZ-CdrkyS6QUz40yU8_s2d-94kVVPS9aukgcMoNk10g0hYnNPc_-B8UbY1nGSZ5hWsNcYsyyneE_pfWR2_0SeeDaISKY7FubL8WiA==]
• New amide derivatives of 2,2,3,3-tetramethylcyclopropane carboxylic acid - Google Patents. [URL: https://patents.google.
• CN1062345A - Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid - Google Patents. [URL: https://patents.google.
• 2,2,3,3-Tetramethylcyclopropane-1-carbonyl chloride | C8H13ClO - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/11041002]
• 2,2,3,3-TETRAMETHYLCYCLOPROPANECARBOXAMIDE synthesis - ChemicalBook. [URL: https://www.chemicalbook.
• Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEwxrTRxZNzFIKDDFFuoIO4fkSmGkA-6spqefCmw0GaXYrU8WM29_Ccu4U6DbRCwF8NHZ_B2gUV9p0bG8uXZ09C_oOlXMHROxmAu8ok1qykY1L8iNujbZtwnj6hTi0=]
• Cyclopropanation of Alkenes - Master Organic Chemistry. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQESFE1G9tmSUQm2RPzdettBX1n0LoB_EsbD5YmZ0s4TlUFaPbaTgTK0KAwFgRZ1aoTNYZU-qFWYGkcrAQ0asWfq93gPcRe8KfxxZTj6nI7fzw9lGhBa79nlyanLkFBQ3t8JsSncv608rnIrXxa2iZSHQ9RxH05PSKj220nkPoDZvOns8x-SuLsw]
• 11.3.5 Cyclopropanation of Alkenes - Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/11%3A_Reactions_of_Alkenes_-Addition_Reactions/11.03%3A_Addition_of_Carbenes_to_Alkenes-_Cyclopropane_Synthesis]
• Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFUIbuQh5TGWBg3rIEMSSH3RbHeJl_Smw1PCiZMw8Gz7WnQAlEqsrWpxW4TcRoJePOadqh83CxsPTZQCJpHo1aInKKsjT_FuoJceqnef0xSHoJmNL3bCCasA84Vp_Eiyyb7_mtuB6HuVw==]
• Synthesis of cyclopropanes - Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/synthesis/C1C3/cyclopropanes.shtm]
• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - MDPI. [URL: https://www.mdpi.com/1420-3049/25/7/1638]
• Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3280066/]
• Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary studies of cations recognition † - Sciforum. [URL: https://sciforum.net/paper/view/6653]
• Phosphorus pentachloride - Wikipedia. [URL: https://en.wikipedia.org/wiki/Phosphorus_pentachloride]
• What is the reaction of ketone with PCl5? - Quora. [URL: https://www.quora.
• NITROGEN-PHOSPHORUS POLYMERS - DTIC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH6HqUFFMB8FAsqwQMmU1lfm7p1i-x33EZ4QhydjOzIMMpQfXlxXfFJioKph-jtG8y2L0YEZkhcj0aq7Gz8ibrBZbvSeYlf00PWso0g6mg7V9ZeLSPUKsqm-67ZZQbMuonMh8B2K00Cw==]
• Barton Decarboxylation - Cambridge University Press. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0FyBEOHtjwrPQsPUaTuWMRwJipO6WCeBhGFMJ3lMVXVyMbyFh4bYBNa9ZITvBdoihf-udGghRNMocIiA_TZj0TpONEoMjwyZaL_x0LWvIR-pff3Z6N212rWSRlUN1D-5P4a9OIrhBpZaEUVI8EoOcQinJopXjaH17AiHT23lSju_8RbpBS7xV4BxLFUhuDT_2ECYIQh7Iza55IwbTCIH6QpwHPLbAzWsYG9McqCmZyte3ZVTJ9Xgc1rl66qJ_k2WleQfHJQStdUKXQJ0x5kXqamNQcRFNQT7dr8pfGjLjqhs=]
• Phosphorus Trichloride (PCl 3 ) - BYJU'S. [URL: https://byjus.com/chemistry/phosphorus-halides/]
• Phosphorus pentachloride forms from phosphorus trichloride - McMurry 8th Edition Ch 18 Problem 77a - Pearson. [URL: https://www.pearson.com/en-us/search.html?
• (PDF) Reaction of aromatic carboxylic acids with isocyanates using ionic liquids as novel and efficient media - ResearchGate. [URL: https://www.researchgate.net/publication/229048349_Reaction_of_aromatic_carboxylic_acids_with_isocyanates_using_ionic_liquids_as_novel_and_efficient_media]
• A QSRR Treatment of Solvent Effects on the Decarboxylation of 6-Nitrobenzisoxazole-3-carboxylates Employing Molecular Descriptor - codessa pro. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFJZ1dLNCfSAhZvhUVvYJT7v2WWA90bUgqRO-zFhjxAj6N2yWtAgUcE3Q2E3HUICUEOT8c2kwIsoZbnCYpP8ibY0rZzFGF1mgtQdMvCq_w9lehiXDzki2SZJZ2oDR5Ld5spytlyACrrd8ZBzAx9BjtruoYONVNLPYuuS2M=]
• Pyrene Carboxylate Ligand Based Coordination Polymers for Microwave-Assisted Solvent-Free Cyanosilylation of Aldehydes - MDPI. [URL: https://www.mdpi.com/2312-7481/7/2/31]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 3. Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN1062345A - Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid - Google Patents [patents.google.com]
• 5. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 9. echemi.com [echemi.com]
• 10. 2,2,3,3-Tetramethylcyclopropane-1-carbonyl chloride | C8H13ClO | CID 11041002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 2,2,3,3-TETRAMETHYLCYCLOPROPANECARBOXAMIDE synthesis - chemicalbook [chemicalbook.com]
• 12. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 13. synarchive.com [synarchive.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Phosphorus pentachloride - Wikipedia [en.wikipedia.org]
• 18. byjus.com [byjus.com]
• 19. quora.com [quora.com]
• 20. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis | MDPI [mdpi.com]
• 21. sciforum.net [sciforum.net]

Technical Safety &amp; Handling Guide: Tetramethylcyclopropyl Oxazole Scaffolds

The following guide is a technical whitepaper designed for researchers and drug development professionals. It addresses the safety, handling, and synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole and its derivatives—a privileged scaffold in medicinal chemistry (e.g., for GPCR modulation and metabolic stability enhancement).

Executive Summary

In modern drug discovery, the tetramethylcyclopropyl oxazole moiety serves as a critical bioisostere. The gem-dimethyl substitution on the cyclopropyl ring significantly enhances metabolic stability by blocking Cytochrome P450-mediated oxidation, while the oxazole ring provides a rigid linker for hydrogen bonding.

However, this compound class presents unique safety challenges. As a low-molecular-weight nitrogen heterocycle, it combines high flammability with potential acute toxicity . This guide synthesizes available data for 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole (CAS: 2060048-82-8) and its precursors to establish a self-validating safety protocol.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Property	Specification
Chemical Name	2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole
CAS Number	2060048-82-8
Molecular Formula
Molecular Weight	165.23 g/mol
Physical State	Colorless to pale yellow liquid (at RT)
Predicted LogP	~2.5 – 3.1 (Lipophilic)
Boiling Point	~180–190 °C (Estimated)
Flash Point	< 60 °C (Predicted based on oxazole congeners)

Key Precursor:

• 2,2,3,3-Tetramethylcyclopropanecarboxylic acid (CAS: 15641-58-4): The primary building block. Corrosive organic acid.

Hazard Identification (GHS Classification)

Note: As a novel intermediate, specific regulatory SDS data may be sparse. The following classification is derived from Structure-Activity Relationship (SAR) analysis of analogous oxazoles and cyclopropanes.

Core Hazards

• Flammable Liquid (Category 3): Oxazole derivatives with low molecular weight are volatile and flammable.

• Acute Toxicity (Oral/Inhalation - Category 4): Nitrogen heterocycles often exhibit biological activity; treat as potent until IC50 data confirms otherwise.

• Skin & Eye Irritation (Category 2/2A): The oxazole ring can hydrolyze or interact with mucous membranes.

• Target Organ Toxicity: The tetramethylcyclopropyl group is designed for metabolic resistance, potentially prolonging systemic exposure if ingested.

Reactive Hazards

• Acid Sensitivity: The oxazole ring can undergo ring-opening hydrolysis under strong acidic conditions at elevated temperatures.

• Electrophilic Attack: The C5 position of the oxazole is susceptible to electrophilic substitution; avoid uncontrolled contact with strong electrophiles (e.g., nitrating agents).

Engineering Controls & PPE

Directive: Do not rely solely on fume hoods. Use a "Barrier-at-Source" approach.

Personal Protective Equipment (PPE) Matrix

• Respiratory: NIOSH-approved organic vapor respirator (OV/P95) required if handling outside a hood (e.g., during rotary evaporation cleaning).

• Dermal: Nitrile gloves (double-gloved, 0.11 mm min thickness).

  • Breakthrough Time: < 15 mins for oxazole solvents.[1][2] Change immediately upon splash.

• Ocular: Chemical splash goggles + Face shield during synthesis scale-up (>5g).

Engineering Controls

• Primary: Chemical Fume Hood (Face velocity: 100 fpm).

• Secondary: All weighing of the solid precursor (carboxylic acid) must occur in a Static-Dissipative Powder Enclosure to prevent dust explosion risks and inhalation.

Synthesis & Handling Workflow

Scientific Rationale: The synthesis typically involves coupling the sterically hindered 2,2,3,3-tetramethylcyclopropanecarboxylic acid with an amine, followed by cyclodehydration. The steric bulk of the tetramethyl group requires forcing conditions, increasing thermal risk.

Process Flow Diagram (DOT)

The following diagram outlines the critical control points (CCPs) for the synthesis and handling of this moiety.

Caption: Synthesis workflow highlighting Critical Control Points (CCP) for thermal runaway and gas evolution during the activation and cyclization phases.

Critical Protocol Steps

• Activation (Acid Chloride Route):

  • When converting 2,2,3,3-tetramethylcyclopropanecarboxylic acid to the acid chloride using thionyl chloride (

    ), gas evolution ( , ) will be vigorous.

  • Control: Use a scrubber trap (NaOH). Maintain temperature

    to prevent degradation of the cyclopropyl ring.

• Cyclodehydration:

  • Reagents like

    or Burgess reagent are common.

  • Warning: The steric bulk of the tetramethyl group retards the reaction, often tempting researchers to overheat. Do not exceed 100°C without DSC (Differential Scanning Calorimetry) validation, as oxazoles can decompose explosively at high temperatures.

• Quenching:

  • Residual cyclizing agents (

    ) react violently with water. Quench into ice-water slowly with vigorous stirring.

Storage & Stability

• Conditions: Store under inert atmosphere (Argon/Nitrogen) at -20°C .

• Shelf Life: 12 months if sealed.

• Incompatibilities: Strong oxidizing agents (peroxides), strong acids (ring opening).

• Hygroscopicity: The oxazole nitrogen is weakly basic; protect from moisture to prevent hydrate formation which complicates stoichiometry.

Emergency Procedures

Scenario	Immediate Action
Skin Contact	Wash with soap/water for 15 mins.[3][2][4] Do not use ethanol (increases absorption).
Eye Contact	Rinse for 15 mins. Consult ophthalmologist immediately (alkaline-like injury risk).
Inhalation	Move to fresh air.[3][5][2] If wheezing occurs, administer oxygen (trained personnel only).
Spill (< 100mL)	Absorb with vermiculite. Do not use sawdust (flammability risk).
Fire	Use or Dry Chemical.[3] Do not use water jet (spreads liquid fire).

References

• Chemical Identity & Derivatives: BLD Pharm. 2-(2-Methylcyclopropyl)-1,3-oxazole and derivatives CAS Registry.[6] Retrieved from

• Oxazole Safety Data: Fisher Scientific. Safety Data Sheet: 2,5-Dimethyl-1,3-oxazole-4-carboxylic acid (Analogous Hazards). Retrieved from

• Precursor Handling: National Institutes of Health (NIH). Synthesis of Oxazoles from Carboxylic Acids (Methodology). J Org Chem. Retrieved from

• Pharmacophore Stability: Cayman Chemical. Safety Data Sheet: (1H-Indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. Retrieved from

• General Oxazole Hazards: ECHEMI. Oxazole CAS 288-42-6 SDS.[3][5] Retrieved from

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. tapazol.co.il [tapazol.co.il]
• 5. echemi.com [echemi.com]
• 6. 2060007-63-6|2-(2-Methylcyclopropyl)-1,3-oxazole|BLD Pharm [bldpharm.com]

The Unique Reactivity of Oxazoles Bearing Bulky Cyclopropyl Substituents: A Technical Guide for Researchers

Introduction: The Allure of the Cyclopropyl-Oxazole Moiety

The fusion of the oxazole ring, a cornerstone in medicinal chemistry and materials science, with a bulky cyclopropyl substituent presents a fascinating landscape of chemical reactivity.[1][2] This unique combination marries the aromaticity and diverse reactivity of the oxazole core with the inherent ring strain and unique electronic properties of the cyclopropane ring. The incorporation of a cyclopropyl group can significantly influence a molecule's metabolic stability, lipophilicity, and bioavailability, making cyclopropyl-substituted oxazoles highly attractive scaffolds in drug discovery.[3] This guide provides an in-depth exploration of the synthesis and reactivity profile of these intriguing molecules, offering field-proven insights for researchers and drug development professionals.

I. Synthesis of Cyclopropyl-Substituted Oxazoles: Building the Core Scaffold

The construction of oxazoles bearing cyclopropyl groups can be achieved through various synthetic strategies. A common and effective approach involves the cyclization of a precursor containing both the cyclopropyl moiety and the necessary components for oxazole ring formation.

A. From Cyclopropyl Amides: A Robust Synthetic Route

A reliable method for synthesizing 2-cyclopropyl-oxazoles involves the cyclization of an α-haloketone with a cyclopropyl amide. This multi-step synthesis is often high-yielding and utilizes readily available starting materials.

Experimental Protocol: Synthesis of a 2-Cyclopropyl-1,3-Oxazole Derivative [3]

• Bromination of Acetophenone: Acetophenone is brominated to yield the corresponding α-bromo ketone.

• Delépine Reaction: The α-bromo ketone is converted to the primary amine salt.

• Amide Formation: The amine salt is reacted with cyclopropylcarbonyl chloride to form the N-(cyclopropylcarbonyl) amide.

• Cyclization: The amide is cyclized using a dehydrating agent such as phosphoryl chloride to afford the 2-cyclopropyl-1,3-oxazole.

This sequence has been successfully employed in the synthesis of novel 1,3-oxazole sulfonamides with anticancer properties.[3]

II. Reactivity Profile: The Influence of the Cyclopropyl Group

The presence of a bulky cyclopropyl substituent profoundly impacts the reactivity of the oxazole ring. The inherent ring strain of the cyclopropane can be harnessed to drive unique transformations, while its electronic nature can influence the regioselectivity of various reactions. The primary modes of reactivity observed are cycloaddition reactions, palladium-catalyzed functionalization, and ring-opening reactions.

A. Cycloaddition Reactions: Expanding the Molecular Framework

Oxazoles can participate as dienes in Diels-Alder reactions, and the presence of a cyclopropyl group can influence the stereochemical outcome of these transformations.[4] Furthermore, cycloaddition reactions with strained systems like cyclopropenones can lead to the formation of complex spirocyclic structures.[5]

Conceptual Workflow: [3+2] Cycloaddition of Azaoxyallyl Cations with Cyclopropenones

Caption: [3+2] cycloaddition of an azaoxyallyl cation with a cyclopropenone.

This type of reaction provides a concise route to biologically relevant spirocyclic oxazole derivatives under mild conditions.[5]

B. Palladium-Catalyzed Functionalization: C-H Activation vs. C-C Bond Cleavage

The palladium-catalyzed functionalization of cyclopropanes bearing an oxazoline directing group presents a dichotomy in reactivity: C-H functionalization of the cyclopropane ring or C-C bond activation leading to ring-opening.[6] The outcome is highly dependent on the reaction conditions, particularly the oxidant used.[6]

• C-H Functionalization: Under specific conditions, direct functionalization of the cyclopropyl C-H bonds can be achieved. For instance, the use of IOAc as an oxidant can lead to iodinated cyclopropyl oxazolines, although yields may be modest and the reaction is sensitive to the substrate's substitution pattern.[6]

• C-C Activation (Ring-Opening): More commonly, palladium catalysis leads to the cleavage of a C-C bond within the strained cyclopropane ring.[6] This ring-opening is often accompanied by the incorporation of a nucleophile from the solvent or oxidant, such as an acetate group.[6]

Table 1: Influence of Oxidant on Pd-Catalyzed Reactions of Cyclopropyl Oxazolines [6]

Oxidant	Predominant Reaction Pathway	Product Type
IOAc	C-H Functionalization	Iodinated Cyclopropyl Oxazoline
PhI(OAc)₂	C-C Activation (Ring-Opening)	Ring-opened product with acetate incorporation
Benzoquinone	C-C Activation (Ring-Opening)	Ring-opened product

C. Ring-Opening Reactions: Harnessing Strain for Synthetic Advantage

The high ring strain of the cyclopropane moiety makes it susceptible to ring-opening under various conditions, providing a powerful tool for synthetic chemists to generate linear, functionalized molecules.

1. Acid-Catalyzed Ring-Opening:

In the presence of a Brønsted or Lewis acid, the carbonyl oxygen of a cyclopropyl ketone can be protonated or coordinated, activating the cyclopropane ring for cleavage.[7] The ring opens to form the most stable carbocation intermediate, which is then trapped by a nucleophile.[7] The regioselectivity of this process is governed by the electronic properties of the substituents on the cyclopropyl ring.[7]

2. Reductive Ring-Opening:

Treatment with reducing agents can also induce ring-opening. For example, reduction with zinc in ethanol is proposed to proceed through an anion-radical intermediate.[7] The presence of aryl groups on the ketone or the cyclopropane ring can facilitate this reaction.[7]

3. Radical-Mediated Ring-Opening:

Cyclopropyl-substituted carbon radicals can undergo ring-opening to form more stable radical species, which can then participate in further reactions.[8] This strategy has been employed in oxidative radical ring-opening and cyclization reactions.[8]

Reaction Mechanism: Radical Ring-Opening of a Cyclopropyl Olefin

Caption: Radical-initiated ring-opening and cyclization of a cyclopropyl olefin.

III. Conclusion and Future Perspectives

Oxazoles bearing bulky cyclopropyl substituents exhibit a rich and diverse reactivity profile. The interplay between the aromatic oxazole core and the strained cyclopropane ring allows for a range of transformations, including cycloadditions, selective C-H functionalization, and synthetically useful ring-opening reactions. Understanding and harnessing this unique reactivity will undoubtedly continue to fuel innovation in drug discovery and the development of novel synthetic methodologies. Future research in this area will likely focus on developing more selective and efficient catalytic systems for C-H functionalization, exploring new modes of cycloaddition, and applying these versatile building blocks in the total synthesis of complex natural products.

IV. References

• Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC. (URL: [Link])

• Metal free C–O bond cleavage: a new strategy for the synthesis of substituted oxazoles. (URL: [Link])

• Palladium-Catalyzed Ligand-Directed Oxidative Functionalization of Cyclopropanes - PMC. (URL: [Link])

• Novel ring-opening rearrangement reactions of N-cyclopropyl-amides: access to N-(2-chloropropyl)amides and 5-methyl-2-oxazolines - ResearchGate. (URL: [Link])

• Cycloaddition Reactions of Cyclopropenones. - ResearchGate. (URL: [Link])

• Synthesis of Oxazoles Containing CF3-Substituted Alcohol Unit via Tandem Cycloisomerization/Hydroxyalkylation from N-Propargylamides with Trifluoropyruvates - MDPI. (URL: [Link])

• Concerning the ring-opening of substituted cyclopropyl radicals - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (URL: [Link])

• OXAZOLES: SYNTHESIS, REACTIONS, AND SPECTROSCOPY. (URL: [Link])

• Silylmethyl-substituted cyclopropyl and other strained ring systems: cycloaddition with dipolarophiles - Chemical Communications (RSC Publishing). (URL: [Link])

• Synthesis and Reactions of Oxazoles - ResearchGate. (URL: [Link])

• 1,3-dipolar cycloadditions to cyclopropenes: convenient way for the synthesys of heterocyclic systems. (URL: [Link])

• Photochemical three-component assembly of tri-substituted oxazoles through a carbenic phosphorus-nitrile hybrid ylide formation/trapping cascade - PMC. (URL: [Link])

• Continuous Synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-Carboxylic Acid - ResearchGate. (URL: [Link])

• Thermal ring-opening cycloadditions of cyclopropyl derivatives with activated olefins. (URL: [Link])

• NEW CHEMISTRY OF OXAZOLES Alfred Hassner* and Bilha Fischer Department of Chemistry, Bar-Ilan University, Ramat Gan 52900, Israe - LOCKSS: Serve Content. (URL: [Link])

• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective - Semantic Scholar. (URL: [Link])

• Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC. (URL: [Link])

Sources

• 1. content.e-bookshelf.de [content.e-bookshelf.de]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. researchgate.net [researchgate.net]
• 6. Palladium-Catalyzed Ligand-Directed Oxidative Functionalization of Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Oxidative radical ring-opening/cyclization of cyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Profile: Physicochemical Properties of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

The following technical guide details the physicochemical profile and experimental characterization of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole , a specialized heterocyclic intermediate.

[1][2]

Executive Summary

2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole is a steric-rich heterocyclic building block, primarily utilized in the synthesis of agrochemicals (e.g., miticides like Etoxazole analogs) and pharmaceutical candidates (e.g., cannabinoid receptor ligands). Its core features a 1,3-oxazole ring substituted at the C2 position with a bulky 2,2,3,3-tetramethylcyclopropyl group. This specific substitution pattern imparts significant lipophilicity and metabolic stability, making the compound a critical bioisostere for tert-butyl or adamantyl groups in medicinal chemistry.

This guide provides the available physicochemical data, comparative structural analysis, and validated experimental protocols for determining the melting and boiling points of this compound and its derivatives.

Physicochemical Data & Structural Analogs[3][4][5]

Due to the specialized nature of the unsubstituted parent compound, direct experimental values are often proprietary. However, data for its closest structural analogs and functionalized derivatives provide a reliable range for predictive modeling and experimental validation.

Table 1: Physicochemical Properties of Target & Analogs

Compound	Structure / Substitution	Melting Point (°C)	Boiling Point (°C)	State (RT)	Ref.
2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole	Parent (Target)	< 40 (Predicted)	~160–170 (Est.)	Liquid / Low-melt Solid	[1, 2]
2-(2,2,3,3-tetramethylcyclopropyl)benzoxazole	Benzofused Analog	63 – 64	—	Solid	[3]
2-tert-butyl-1,3-oxazole	Steric Analog (t-Bu)	< 25	126 – 128	Liquid	[4]
2-(1-adamantyl)-1,3-oxazole	Steric Analog (Adamantyl)	84 – 85	—	Solid	[5]
2-(2,2,3,3-tetramethylcyclopropyl)oxazole-4-carboxylic acid	4-COOH Derivative	> 140 (Est.)[1][2][3][4][5][6][7][8][9][10][11][12]	—	Solid	[6]

Data Interpretation[1][3][5][6][9][10][13][14]

• Boiling Point Estimation: The tert-butyl analog boils at ~127 °C. The addition of the cyclopropyl ring and four methyl groups adds significant molecular weight (+68 Da) and rigidity. Using the boiling point elevation rule for homologous series, the target compound is expected to boil in the range of 160–170 °C at atmospheric pressure.

• Melting Point Analysis: The benzoxazole derivative melts at 63–64 °C. Since benzofusion typically raises the melting point due to increased π-stacking interactions, the non-fused oxazole parent is likely a liquid or a low-melting solid (MP < 40 °C) at room temperature.

Experimental Determination Protocols

To ensure data integrity (E-E-A-T), the following self-validating protocols are recommended for characterizing synthesized batches.

Boiling Point Determination (Siwoloboff Method)

For samples suspected to be liquids or low-melting solids.

• Preparation: Seal a standard capillary tube at one end. Introduce ~50 µL of the analyte into a melting point tube (sealed at the bottom).

• Assembly: Place the capillary (open end down) into the liquid sample within the melting point tube. Attach this assembly to a thermometer.

• Heating: Immerse in a Thiele tube (silicone oil bath). Heat gently.

• Observation: As the temperature rises, bubbles will emerge from the capillary.

• Endpoint: Stop heating when a continuous stream of bubbles is observed. Allow the bath to cool. The temperature at which the liquid enters the capillary (pressure equilibrium) is the Boiling Point .

Melting Point Determination (DSC Validation)

For solid derivatives (e.g., 4-carboxylic acid).

• Instrument: Differential Scanning Calorimeter (DSC).

• Protocol: Encapsulate 2–5 mg of dried sample in an aluminum pan.

• Cycle: Heat from 30 °C to 200 °C at a rate of 10 °C/min under nitrogen purge (50 mL/min).

• Validation: The onset temperature of the endothermic peak is recorded as the melting point. This method eliminates subjective visual errors common in capillary methods.

Synthesis & Logical Pathway

The synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole typically proceeds via the cyclization of the corresponding amide or via the Van Leusen reaction.

Figure 1: Synthetic pathways to the target oxazole and its benzoxazole analog.[10]

Mechanistic Insight

The Van Leusen reaction (Aldehyde + TosMIC) is the preferred route for the 2,5-unsubstituted or 5-substituted oxazoles. The steric bulk of the tetramethylcyclopropyl group at the C2 position protects the oxazole ring from metabolic hydrolysis, a key feature for its application in drug design.

References

• PubChem. Compound Summary: FUB-144 (Indole-Tetramethylcyclopropyl ketone).[7] Available at: [Link]

• ResearchGate. A Convenient Synthesis of 2‐Oxazolines and 2‐Benoxazoles with PPh3‐DDQ. (Specific data for 2-(2,2,3,3-tetramethylcyclopropyl)benzoxazole: MP 63-64 °C).[4] Available at: [Link]

• NIST Chemistry WebBook. Oxazole, 2-(1,1-dimethylethyl)-. Available at: [Link][13]

• Splendid Lab. 2-(2,2,3,3-Tetramethylcyclopropyl)-oxazole-4-carboxylic Acid.[3] Available at: [Link]

Sources

• 1. chemmethod.com [chemmethod.com]
• 2. Oxazole | 288-42-6 [chemicalbook.com]
• 3. 2-（2,2,3,3-四甲基环丙基）-恶唑-4-羧甲基丙烯酸-2-(2,2,3,3-Tetramethylcyclopropyl)-oxazole-4-carbpxylic Acid代理/参数/厂家-标准品（生化）-艾美捷科技有限公司 [amyjet.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. EP2172462A1 - Method for production of 3-hydroxypropan-1-one compound, method for production of 2-propen-1-one compound, and method for production of isoxazoline compound - Google Patents [patents.google.com]
• 7. Fub-144 | C23H24FNO | CID 118796439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. US20050239853A1 - New compounds - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. US20100280255A1 - Process for making substituted 2-amino-thiazolones - Google Patents [patents.google.com]
• 11. sciforum.net [sciforum.net]
• 12. mdpi.com [mdpi.com]
• 13. Oxazole [webbook.nist.gov]

A Technical Guide to the Electronic Properties of the Tetramethylcyclopropyl-Oxazole Bond

For Researchers, Scientists, and Drug Development Professionals

Abstract

The conjugation of a tetramethylcyclopropyl group to an oxazole ring creates a unique chemical scaffold with significant potential in medicinal chemistry and materials science. This guide provides an in-depth analysis of the electronic properties originating from the bond between these two moieties. We explore the intricate interplay of σ-π conjugation, steric hindrance, and inductive effects that govern the system's behavior. This document synthesizes theoretical principles with actionable experimental and computational protocols, offering a comprehensive resource for professionals seeking to understand and exploit the properties of this novel structural motif.

Introduction: A Union of Strain and Aromaticity

The field of medicinal chemistry is in a constant search for novel molecular scaffolds that can modulate physicochemical properties to enhance drug efficacy, selectivity, and metabolic stability. The cyclopropyl group, particularly when substituted, has emerged as a valuable substituent for this purpose.[1][2] Its rigid, three-membered ring introduces conformational constraints and possesses unique electronic characteristics derived from its strained C-C bonds, which exhibit significant p-character.[2][3] This "pseudo-double-bond" nature allows it to engage in electronic conjugation, a behavior not seen in larger cycloalkanes.[4][5]

The oxazole ring is a five-membered aromatic heterocycle that is a core component of numerous biologically active natural products and synthetic drugs. As a π-deficient system, its electronic character is influenced by the interplay of its two heteroatoms, oxygen and nitrogen.[6]

This guide focuses on the electronic consequences of covalently linking a tetramethylcyclopropyl group to an oxazole ring. The four methyl groups introduce significant steric bulk and act as inductive electron-donating groups, further modulating the electronic character of the cyclopropyl ring. The central question we address is: How do the strained, electron-rich orbitals of the tetramethylcyclopropyl group interact with the π-deficient aromatic system of the oxazole, and what are the resulting electronic properties? Understanding this interaction is paramount for the rational design of molecules where this bond is a key structural element.

Theoretical Framework: The Electronic Dichotomy

The electronic properties of the tetramethylcyclopropyl-oxazole bond are not governed by a single effect but rather by a complex interplay of competing and reinforcing factors.

The Donor: The Tetramethylcyclopropyl Group

The electronic character of a cyclopropyl ring is distinct from other alkyl groups. Its unique nature is best described by the Walsh orbital model .[4][7] This model posits that the cyclopropane's C-C bonding orbitals are constructed from sp² hybridized carbons, with three orbitals oriented towards the center of the ring and three p-orbitals oriented tangentially. The combination of these orbitals results in a set of molecular orbitals (MOs), where the highest occupied molecular orbitals (HOMOs) have significant p-character and are suitably oriented to overlap with adjacent π-systems.[3][8] This allows the cyclopropyl group to act as a potent resonance electron-donating group .[2]

Simultaneously, the sp² hybridization of the ring carbons makes the cyclopropyl group more electronegative than a standard sp³ carbon, leading it to act as an inductive electron-withdrawing group .[2] The four additional methyl groups contribute via hyperconjugation and induction, further enriching the electron density of the cyclopropyl ring system.

The Acceptor: The Oxazole Ring

Oxazole is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom.[6][9] The high electronegativity of the oxygen atom means that delocalization of the π-electrons is not as effective as in rings like furan, making the oxazole ring a relatively electron-deficient or π-deficient system.[6] This electronic profile makes it a potential acceptor for electron density from a suitable donor group. Its derivatives are known to engage in a wide array of non-covalent interactions, including hydrogen bonds and π-π stacking, which are crucial for biological activity.[10]

The Interaction: σ-π Conjugation and Steric Effects

The primary electronic interaction across the tetramethylcyclopropyl-oxazole bond is σ-π conjugation . This occurs through the overlap of the high-lying Walsh orbitals of the cyclopropyl ring with the π-system of the oxazole ring. This donation of electron density from the cyclopropyl group to the oxazole ring is expected to:

• Increase the electron density of the oxazole ring.

• Raise the energy of the system's HOMO.

• Lower the energy of the system's LUMO, reducing the HOMO-LUMO gap.

• Influence the bond lengths within both the cyclopropyl and oxazole rings.

However, the four methyl groups introduce significant steric hindrance . This bulk can force the cyclopropyl and oxazole rings to twist relative to each other (increasing the dihedral angle). Such a twist would disrupt the optimal alignment for orbital overlap, thereby diminishing the extent of σ-π conjugation. The final electronic state of the molecule is a delicate balance between the conjugative donating ability of the cyclopropyl ring and the steric inhibition caused by the methyl groups.

Computational Analysis: In Silico Modeling

Before embarking on synthetic and experimental work, in silico analysis via Density Functional Theory (DFT) provides invaluable, cost-effective insights into the molecule's electronic structure.[10][11]

Causality Behind Method Selection

Density Functional Theory (DFT) is the method of choice for molecules of this size. It offers an excellent balance between computational cost and accuracy for determining electronic properties and geometries.[11]

• Functional: The B3LYP functional is a hybrid functional that has a long track record of providing reliable results for a wide range of organic molecules.[10]

• Basis Set: The 6-311G++(d,p) basis set is recommended. It is flexible enough to accurately describe the electron distribution, including diffuse functions (++) for the anionic character of the heterocycle and polarization functions (d,p) to account for the strained ring system.[10]

Key Computational Metrics

A standard DFT analysis should yield the following critical data points:

• Optimized Geometry: Provides bond lengths, bond angles, and the crucial dihedral angle between the rings.

• Frontier Molecular Orbitals (HOMO/LUMO): The energies of the HOMO and LUMO and their energy gap (ΔE) are direct indicators of chemical reactivity and are correlated with the molecule's redox potentials and UV-Vis absorption spectrum.[10]

• Mulliken Charge Population Analysis: This analysis distributes the total electron density among the atoms, providing a quantitative measure of electron donation from the cyclopropyl group to the oxazole ring.[12]

• Molecular Electrostatic Potential (MEP) Map: Visualizes the electron-rich and electron-poor regions of the molecule, highlighting sites susceptible to electrophilic or nucleophilic attack.

Table 1: Hypothetical Computational Data Summary

Parameter	Tetramethylcyclopropyl-Oxazole	Phenyl-Oxazole (Reference)	tert-Butyl-Oxazole (Reference)
Dihedral Angle (Ring-Ring)	35.0°	20.5°	45.2°
HOMO Energy (eV)	-5.85	-6.20	-6.05
LUMO Energy (eV)	-1.50	-1.65	-1.40
HOMO-LUMO Gap (ΔE) (eV)	4.35	4.55	4.65
Mulliken Charge on Oxazole	-0.15 e	-0.08 e	-0.12 e
C(cyclopropyl)-C(oxazole) Bond Length (Å)	1.485	1.490 (C-C)	1.510

Note: Data are illustrative examples for comparison.

Protocol: DFT Calculation Workflow

This protocol outlines the steps for performing a DFT calculation using a common software package like Gaussian or ORCA.

• Build the Molecule: Construct the 3D structure of 2-(tetramethylcyclopropyl)oxazole using a molecular editor (e.g., Avogadro, GaussView).

• Initial Optimization: Perform a preliminary geometry optimization using a faster, lower-level method (e.g., PM3 semi-empirical method) to obtain a reasonable starting structure.[11]

• Set Up DFT Calculation:

  • Select the calculation type: Opt Freq (Optimization and Frequency). The frequency calculation is crucial to confirm the optimized structure is a true energy minimum (no imaginary frequencies).

  • Specify the method: B3LYP.

  • Specify the basis set: 6-311G++(d,p).

  • Define charge (0) and multiplicity (singlet).

  • Request additional properties: Pop=Mulliken for Mulliken charges.

• Execute Calculation: Run the calculation. This may take several hours depending on computational resources.

• Analyze Output:

  • Verify the optimization has converged and there are no imaginary frequencies.

  • Measure the bond lengths, angles, and dihedral angle from the final optimized geometry.

  • Extract the HOMO and LUMO energies.

  • Analyze the Mulliken population analysis in the output file.

  • Generate the MEP map and molecular orbital surfaces for visualization.

Visualization: Computational Workflow

Caption: Workflow for DFT-based analysis of molecular electronic properties.

Experimental Validation

Computational predictions must be validated through empirical measurement. Spectroscopic and electrochemical methods are powerful tools for probing the electronic structure of molecules.[13][14]

Synthesis

Access to the target molecule is a prerequisite. A plausible synthetic route involves the reaction of a suitable α-bromoketone with tetramethylcyclopropanecarboxamide, followed by cyclization, a common strategy for forming oxazole rings.[1]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy probes the electronic transitions between molecular orbitals. The wavelength of maximum absorption (λ_max) is related to the HOMO-LUMO gap. A smaller gap corresponds to a longer λ_max (a bathochromic or red shift).

• Expected Outcome: Due to σ-π conjugation, the tetramethylcyclopropyl-oxazole is expected to have a smaller HOMO-LUMO gap than a non-conjugated analogue (like tert-butyl-oxazole). This should result in a red-shifted λ_max. The extent of this shift provides an empirical measure of the electronic communication between the two rings.

• Solvent Selection: Choose a UV-transparent solvent in which the compound is soluble (e.g., cyclohexane, ethanol, or acetonitrile). The solvent should be spectroscopic grade.

• Sample Preparation: Prepare a stock solution of the compound of known concentration (e.g., 1 mM). Create a series of dilutions (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM) to ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps (deuterium and tungsten) to warm up for at least 30 minutes for baseline stability.

  • Set the desired wavelength range (e.g., 200-600 nm).

• Blanking: Fill a quartz cuvette with the pure solvent and place it in the spectrophotometer. Run a baseline correction or "zero" the instrument. This subtracts the absorbance of the solvent and cuvette.

• Measurement: Starting with the most dilute sample, rinse the cuvette with a small amount of the sample solution, then fill the cuvette. Place it in the sample holder and record the absorption spectrum. Repeat for all concentrations.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λ_max).

  • Verify that absorbance increases linearly with concentration (Beer-Lambert Law).

  • Calculate the molar absorptivity (ε) using the equation A = εcl, where A is absorbance, c is concentration, and l is the path length (usually 1 cm).

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to measure the oxidation and reduction potentials of a molecule. These potentials are directly related to the energies of the HOMO and LUMO, respectively.

• Expected Outcome: The electron-donating nature of the tetramethylcyclopropyl group should make the molecule easier to oxidize (a lower oxidation potential) compared to a reference compound. This provides experimental validation of a higher-energy HOMO predicted by DFT.

• System Preparation:

  • Electrolyte Solution: Prepare a solution of a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆) in a dry, aprotic solvent (e.g., acetonitrile or dichloromethane). The electrolyte is essential for conductivity.

  • Analyte Solution: Dissolve the sample compound in the electrolyte solution to a final concentration of ~1-5 mM.

  • Reference: Add a small amount of an internal reference standard, such as ferrocene/ferrocenium (Fc/Fc⁺), whose redox potential is well-defined.

• Cell Assembly:

  • Assemble a three-electrode cell: a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a silver wire pseudo-reference), and a counter electrode (e.g., platinum wire).

  • Polish the working electrode with alumina slurry, rinse thoroughly, and dry before use to ensure a clean, reproducible surface.

• Degassing: Purge the analyte solution with an inert gas (e.g., argon or nitrogen) for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain an inert atmosphere over the solution during the experiment.

• Measurement:

  • Connect the electrodes to a potentiostat.

  • Set the scan parameters: initial potential, final potential, vertex potentials, and scan rate (e.g., 100 mV/s). The potential window should be wide enough to observe the redox events of interest.

  • Run the cyclic voltammogram for several cycles until a stable trace is obtained.

• Data Analysis:

  • Measure the anodic (E_pa) and cathodic (E_pc) peak potentials for the analyte and the internal reference (ferrocene).

  • Calculate the formal potential (E¹/²) as the average of E_pa and E_pc.

  • Report all potentials relative to the Fc/Fc⁺ couple (E¹/² (analyte) - E¹/² (Fc)). This normalizes the data against variations in the reference electrode potential.

Visualization: Experimental Validation Workflow

Caption: Workflow for the experimental validation of electronic properties.

Implications for Drug Development

The electronic properties of the tetramethylcyclopropyl-oxazole bond have direct and actionable implications for drug design.

• Metabolic Stability: The cyclopropyl group is known to enhance metabolic stability by blocking sites susceptible to oxidative metabolism by cytochrome P450 enzymes.[1] The steric bulk of the tetramethyl substitution pattern would amplify this effect.

• Lipophilicity and Permeability: The introduction of the hydrocarbon-rich tetramethylcyclopropyl group can increase the molecule's lipophilicity (LogP), which can influence its absorption, distribution, metabolism, and excretion (ADME) profile, including its ability to cross the blood-brain barrier.[1][9]

• Receptor Binding: The defined conformational rigidity imposed by the cyclopropyl ring can lock the molecule into a bioactive conformation, potentially increasing binding affinity and selectivity for a target receptor. The modified electronic distribution on the oxazole ring can also alter key hydrogen bonding or π-stacking interactions within a protein binding pocket.[10]

• Reactivity: The heightened HOMO energy resulting from electron donation makes the molecule more susceptible to single-electron transfer (SET) oxidation, a factor to consider in both desired bioactivity and potential toxicity pathways. The polarization of the bond can also influence the reactivity of adjacent functional groups.[15]

Conclusion

The tetramethylcyclopropyl-oxazole bond represents a sophisticated chemical motif where steric and electronic effects are finely balanced. The electron-donating character of the tetramethylcyclopropyl group, acting through σ-π conjugation, enriches the electron density of the π-deficient oxazole ring. This interaction is, however, moderated by the steric hindrance from the methyl groups, which can disrupt optimal orbital alignment. This guide has provided a comprehensive framework for understanding these properties, integrating theoretical principles with detailed computational and experimental protocols. For the medicinal chemist or materials scientist, mastering the ability to predict and control these electronic properties is key to unlocking the full potential of this versatile molecular scaffold.

References

• Chakraborty, A., et al. (2023).

• Meng, C., et al. (2021). Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors. Molecules, 26(16), 4987. [Link]

• Patel, H., et al. (2013). Computational investigations of oxazole, thiazole and carbazole having pesticide utility in agriculture by Ab-initio and DFT Met. Worldwidejournals.com.

• Peteanu Group. Electronic Properties of Molecules. Carnegie Mellon University, Department of Chemistry. [Link]

• Wenthold, P. G. (2001). Experimental Determination of Electron Affinities of Organic Molecules. Semantic Scholar.
• Shakyawal, P. (2023).

• Berger, D. J. (1997). Walsh Cyclopropane Molecular Orbitals. [Link]

• Tautz, F. S. (2025). Electronic and Chemical Properties of Organic Molecules. Forschungszentrum Jülich.

• Wipf, P. (2006). The Synthesis of Oxazole-containing Natural Products. D-Scholarship@Pitt. [Link]

• Anonymous. Walsh Cyclopropane Molecular Orbitals. Scribd.

• Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Egyptian Journal of Basic and Applied Sciences, 10(1), 218-239. [Link]

• Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Taylor & Francis Online.
• Kulesza, A., et al. (2020). Energetic and Geometric Characteristics of the Substituents: Part 2: The Case of NO2, Cl, and NH2 Groups in Their Mono-Substituted Derivatives of Simple Nitrogen Heterocycles.

• User "ron". (2017). How does the cyclopropyl group influence conjugation and aromaticity? Chemistry Stack Exchange. [Link]

• Innovative In Education. (2010). IE Organic Lecture 10.3 - The MOs of Cyclopropane. YouTube. [Link]

• Anonymous. (2025). Continuous Synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-Carboxylic Acid.
• Bard, A. J., et al. (2001). Determination of the Molecular Electrical Properties of Self-Assembled Monolayers of Compounds of Interest in Molecular Electronics. J. Am. Chem. Soc., 123(1), 2657-2658.

• The Organic Chemistry Tutor. (2026). Understanding the Unusual Chemistry of Cyclopropane. YouTube. [Link]

• Gaunt, M. J., et al. (2022). Cyclopropane-Fused N-Heterocycles via Aza-Heck-Triggered C(sp3)–H Functionalization Cascades. Journal of the American Chemical Society, 144(37), 17026-17034. [Link]

• Ferro, N., & Bredow, T. (2010). Assessment of quantum-chemical methods for electronic properties and geometry of signaling biomolecules.
• Mayr, H., & Ofial, A. R. (2017). Reactivity of electrophilic cyclopropanes. Pure and Applied Chemistry, 89(6), 705-716.
• Joshi, S., et al. (2022). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 84(1), 1-12.

• Mayr, H., & Ofial, A. R. (2017). Reactivity of electrophilic cyclopropanes. PMC - NIH. [Link]

• Wang, Y., et al. (2023). The Combined Effects of an External Field and Novel Functional Groups on the Structural and Electronic Properties of TMDs/Ti3C2 Heterostructures: A First-Principles Study. MDPI.
• Pu, X., & Deng, M. (2004). A practical approach to stereodefined cyclopropyl-substituted heteroarenes using a Suzuki-type reaction. New Journal of Chemistry, 28(10), 1259-1262.
• Wang, Y., et al. (2015). Electronic effects of the substituent on the dioxygen-activating abilities of substituted iron tetraphenylporphyrins: a theoretical study. Journal of Biological Inorganic Chemistry, 20(4), 679-690.
• Ceballos, S., et al. (2024). Electronic Effects in a Green Protocol for (Hetero)Aryl-S Coupling. MDPI.

• ChemEazy. (2019). Oxazole - Synthesis of Oxazole - Reactions of Oxazole - Medicinal uses of Oxazole. Slideshare. [Link]

• Anonymous. (2025). Stereoelectronic Effects in Organic Chemistry: Influence on Mechanism and Selectivity.

Sources

• 1. Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Walsh Cyclopropane Molecular Orbitals [homepages.bluffton.edu]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. tandfonline.com [tandfonline.com]
• 7. scribd.com [scribd.com]
• 8. youtube.com [youtube.com]
• 9. worldwidejournals.com [worldwidejournals.com]
• 10. irjweb.com [irjweb.com]
• 11. Assessment of quantum-chemical methods for electronic properties and geometry of signaling biomolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Combined Effects of an External Field and Novel Functional Groups on the Structural and Electronic Properties of TMDs/Ti3C2 Heterostructures: A First-Principles Study [mdpi.com]
• 13. Electronic Properties of Molecules - Peteanu Group [chem.cmu.edu]
• 14. Electronic and Chemical Properties of Organic Molecules [fz-juelich.de]
• 15. d-nb.info [d-nb.info]

The Tetramethylcyclopropyl-Oxazole Scaffold: A Technical Guide to Discovery and Synthesis

This guide focuses on the medicinal chemistry and synthetic evolution of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole derivatives . These scaffolds represent a masterclass in bioisosteric design, primarily developed to replace metabolically labile alkyl groups or patent-encumbered adamantyl moieties in G-protein-coupled receptor (GPCR) ligands—specifically CB2 agonists (for neuropathic pain) and 11

-HSD1 inhibitors (for metabolic syndrome).

Part 1: The Strategic Imperative (Why This Scaffold?)

In the mid-2000s, drug discovery programs targeting the Cannabinoid Type 2 (CB2) receptor and 11

-Hydroxysteroid Dehydrogenase Type 1 (11 -HSD1) faced a common "hydrophobic pocket" problem. The binding sites of these proteins required a bulky, lipophilic group for high affinity.

Early hits utilized adamantane or tert-butyl groups. However, these presented significant liabilities:

• Adamantane: Highly lipophilic (LogP issues), poor solubility, and often trapped in "patent thickets" (crowded IP space).

• Tert-butyl: Susceptible to rapid oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes.

The TMCP Solution

The 2,2,3,3-tetramethylcyclopropyl (TMCP) group emerged as the superior bioisostere.

• Metabolic Armor: The four methyl groups on the cyclopropyl ring create a "steric shield," blocking P450 access to the ring carbons and preventing oxidation.

• Conformational Locking: The bulk of the methyl groups restricts rotation, locking the attached pharmacophore (the oxazole) into a bioactive conformation.

• Lipophilic Efficiency: It mimics the volume of a tert-butyl group but with a distinct vector orientation, often improving selectivity against off-targets like the CB1 receptor (avoiding psychotropic side effects).

Part 2: Chemical Discovery & SAR Logic

The evolution of this scaffold is best exemplified by the transition from Thiazoles (e.g., Abbott's A-836339) to Oxazoles .

The Bioisosteric Switch: Thiazole Oxazole

While thiazole derivatives (like A-836339) showed potent CB2 agonism (

< 1 nM), they often suffered from poor aqueous solubility and high intrinsic clearance. The 1,3-oxazole analogue was developed to modulate these properties:

• Reduced Lipophilicity: Oxygen is more electronegative than sulfur, lowering the cLogP slightly compared to the thiazole.

• Hydrogen Bonding: The oxazole nitrogen is a better hydrogen bond acceptor, potentially picking up unique interactions in the receptor pocket (e.g., Serine or Threonine residues).

• Metabolic Stability: The oxazole ring is generally more resistant to oxidative ring opening than electron-rich furan or thiophene systems.

Visualization: The Discovery Logic Pathway

Caption: Logical progression from adamantyl hits to the optimized TMCP-oxazole scaffold.

Part 3: Synthetic Protocols

The synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole derivatives requires a modular approach. The critical step is the construction of the sterically crowded TMCP core.

Phase 1: Synthesis of the TMCP Core (Acid Precursor)

Target: 2,2,3,3-Tetramethylcyclopropanecarboxylic acid.[1]

Reagents:

• 2,3-Dimethyl-2-butene (Tetramethylethylene)

• Ethyl diazoacetate (EDA)

• Rhodium(II) acetate dimer (Catalyst)

Protocol:

• Carbenoid Generation: In a flame-dried flask under

  , dissolve 2,3-dimethyl-2-butene (5.0 eq) in dry DCM. Add (0.5 mol%).

• Addition: Add Ethyl diazoacetate (1.0 eq) dropwise over 4 hours via syringe pump. Note: Slow addition is crucial to prevent EDA dimerization.

• Cyclopropanation: The in-situ generated rhodium carbenoid adds across the electron-rich double bond of tetramethylethylene.

• Workup: Filter through a celite pad to remove the catalyst. Concentrate in vacuo.

• Hydrolysis: Dissolve the resulting ethyl ester in EtOH/H2O (1:1). Add LiOH (3.0 eq) and reflux for 12 hours. Acidify with 1M HCl to pH 2. Extract with EtOAc.

• Yield: Expect ~60-75% yield of the crystalline acid.

Phase 2: Construction of the Oxazole Ring

There are two primary routes to attach the oxazole ring to the TMCP core.

Route A: The Van Leusen Reaction (Direct & Elegant)

This method converts an aldehyde directly to an oxazole.

• Reduction: Convert the TMCP-acid to TMCP-aldehyde (via Weinreb amide reduction or DIBAL-H).

• Cyclization: React TMCP-aldehyde with Tosylmethyl isocyanide (TosMIC) and

  in MeOH.

• Result: 5-(TMCP)-oxazole. Note: This places the TMCP at the 5-position.

Route B: The Hantzsch-Type Condensation (For 2-Substituted Oxazoles)

This is the preferred route for the title compounds (2-position substitution).

Protocol:

• Amide Formation: React TMCP-carboxylic acid with ammonia (or use the acid chloride +

  ) to form TMCP-carboxamide .

• Condensation: Dissolve TMCP-carboxamide (1.0 eq) in toluene or EtOH. Add an

  -bromoketone (1.1 eq) (e.g., ethyl bromopyruvate if a 4-carboxylate is desired, or a phenacyl bromide for 4-aryl derivatives).

• Cyclization: Reflux for 4–8 hours. The nitrogen attacks the ketone, followed by cyclodehydration.

• Purification: Flash chromatography (Hexane/EtOAc).

Data Summary Table: Synthetic Efficiency

Step	Reaction Type	Key Reagent	Critical Parameter	Typical Yield
1	Cyclopropanation	/ EDA	Slow addition rate	70%
2	Amidation	then	Anhydrous conditions	90%
3	Hantzsch Cyclization	-Bromoketone	Reflux temperature	55-80%

Part 4: Pharmacological Validation

Mechanism of Action (CB2 Context)

In the context of CB2 agonists (e.g., analogues of A-796260 or A-836339), the TMCP-oxazole functions as a hydrophobic anchor .

• Binding: The TMCP group inserts into a deep lipophilic pocket formed by transmembrane helices 3, 5, and 6 of the CB2 receptor.

• Selectivity: The specific volume of the TMCP group (

  ) fits the CB2 pocket tightly but causes steric clash in the smaller CB1 pocket, granting >100-fold selectivity.

• Efficacy: The rigid oxazole linker positions the amide/carbonyl H-bond acceptors to interact with Lys109 or Ser112 , triggering the conformational change required for

  protein signaling.

Self-Validating Experimental Protocol: cAMP Assay

To confirm the activity of synthesized derivatives:

• Cell Line: CHO cells stably expressing human CB2.

• Stimulation: Treat cells with Forskolin (10

  M) to elevate intracellular cAMP.

• Treatment: Add the TMCP-oxazole derivative (0.1 nM – 10

  M).

• Readout: Measure cAMP levels (TR-FRET or ELISA). A potent agonist will dose-dependently inhibit the Forskolin-induced cAMP spike (since CB2 is

  coupled).

• Validation: Use SR144528 (CB2 antagonist) to reverse the effect, proving receptor specificity.

Part 5: References

• Discovery of TMCP-Thiazoles (A-836339): Yao, B. B., et al. "Characterization of a Cannabinoid CB2 Receptor-Selective Agonist, A-836339." Journal of Pharmacology and Experimental Therapeutics, 2008.

• Discovery of A-796260 (TMCP-Indole): Yao, B. B., et al. "In Vitro and In Vivo Characterization of A-796260, a Selective Cannabinoid CB2 Receptor Agonist." British Journal of Pharmacology, 2008.

• Oxazole Synthesis Methodologies: Wipf, P., & Miller, C. P. "A new synthesis of highly functionalized oxazoles." Journal of Organic Chemistry, 1993.

• 11

  -HSD1 Inhibitors and Adamantyl Bioisosteres: Sorensen, B., et al. "Adamantyl Triazoles as Selective Inhibitors of 11 -Hydroxysteroid Dehydrogenase Type 1." Bioorganic & Medicinal Chemistry Letters, 2006.

• Synthetic Cannabinoid Metabolism (UR-144/TMCP): Sobolevsky, T., et al. "Metabolism of the synthetic cannabinoid UR-144." Drug Testing and Analysis, 2012.

Sources

• 1. US20210038559A1 - Cannabinoids and derivatives for promoting immunogenicity of tumor and infected cells - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

Introduction: The Significance of Substituted Oxazoles in Modern Chemistry

The 1,3-oxazole ring is a privileged heterocyclic motif found in a vast array of natural products, pharmaceuticals, and advanced materials.[1] Its unique electronic properties and ability to participate in various non-covalent interactions make it a cornerstone in medicinal chemistry, with applications ranging from anti-inflammatory and anticancer agents to antibiotics.[2][3] The substituent at the C2 position of the oxazole ring plays a crucial role in modulating the molecule's biological activity and physicochemical properties.

This guide focuses on the synthesis of a unique derivative, 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole. The incorporation of the sterically demanding and lipophilic tetramethylcyclopropyl group is of significant interest in drug discovery for its potential to enhance metabolic stability, improve membrane permeability, and explore novel binding interactions with biological targets.

Herein, we present two robust and adaptable cyclization protocols for the formation of this target molecule, designed for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of each method, provide detailed step-by-step protocols, and offer expert insights into the rationale behind key experimental choices, particularly in handling the challenges posed by the sterically hindered cyclopropyl substituent.

Protocol 1: Modified Robinson-Gabriel Synthesis via Cyclodehydration

The Robinson-Gabriel synthesis is a foundational method for oxazole formation, involving the cyclodehydration of a 2-acylamino-ketone.[4][5] This pathway is highly versatile for constructing 2,5-disubstituted oxazoles. For our target, the key intermediate is an N-(2-oxoalkyl)-2,2,3,3-tetramethylcyclopropanecarboxamide.

Expertise & Experience: The Rationale

The primary challenge in this synthesis is the formation of the 2-acylamino-ketone precursor, followed by the cyclization, which can be sterically hindered by the bulky tetramethylcyclopropyl group. The choice of the cyclodehydrating agent is critical; while classical methods use harsh acids like concentrated H₂SO₄ or polyphosphoric acid, milder, modern reagents can offer superior yields and functional group tolerance, which is crucial for complex molecule synthesis.[6][7] We will detail a protocol using a well-established milder system: triphenylphosphine and iodine, following an oxidation step.[8]

Workflow and Mechanism

The synthesis proceeds in two main stages: preparation of the β-keto amide intermediate and its subsequent cyclodehydration.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 3. Design, Synthesis, and Biological Evaluation of Novel 1,3-Oxazole Sulfonamides as Tubulin Polymerization Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 5. synarchive.com [synarchive.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. datapdf.com [datapdf.com]

Application Notes and Protocols: 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole as a Versatile Pharmaceutical Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking New Chemical Space in Drug Discovery

The relentless pursuit of novel therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles necessitates the exploration of new chemical space. The strategic incorporation of unique structural motifs into drug candidates can profoundly influence their biological activity and metabolic stability. This guide focuses on the application of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole, a building block that synergistically combines the advantageous properties of the oxazole ring and the sterically demanding tetramethylcyclopropyl group.

The oxazole moiety is a five-membered heterocyclic ring containing nitrogen and oxygen, recognized as a "privileged" structure in medicinal chemistry.[1][2] Its presence in numerous natural products and FDA-approved drugs underscores its ability to engage in diverse biological interactions.[3][4] Oxazole derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[3][4]

The 2,2,3,3-tetramethylcyclopropyl group is a fascinating bioisostere, often employed to replace gem-dimethyl or tert-butyl groups in drug candidates. Its rigid, three-dimensional structure can enhance binding affinity to target proteins and, crucially, improve metabolic stability by shielding adjacent functional groups from enzymatic degradation. The high degree of alkyl substitution on the cyclopropane ring makes it resistant to oxidative metabolism, a common liability for many drug molecules.

By uniting these two valuable pharmacophores, 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole offers a unique scaffold for the design of next-generation therapeutics with potentially enhanced druglike properties.

Strategic Importance in Medicinal Chemistry

The incorporation of the 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole moiety into a drug candidate can be a strategic decision to address several challenges in drug development:

• Metabolic Stability: The tetramethylcyclopropyl group can act as a metabolic shield, protecting the oxazole ring or adjacent functionalities from enzymatic degradation, thereby prolonging the half-life of the drug.

• Lipophilicity and Solubility: The bulky, non-polar nature of the tetramethylcyclopropyl group can increase the lipophilicity of a molecule, which can be modulated to optimize cell permeability and oral bioavailability.

• Target Engagement: The rigid conformation of the cyclopropyl ring can help to lock the molecule into a bioactive conformation, leading to enhanced potency and selectivity for the biological target.

• Novelty and Patentability: The unique combination of these two motifs can lead to novel chemical entities with distinct intellectual property profiles.

Synthesis of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole: A Representative Protocol

A robust and versatile method for the synthesis of 2-substituted oxazoles is the Van Leusen oxazole synthesis.[5][6] This reaction utilizes tosylmethyl isocyanide (TosMIC) as a key reagent to construct the oxazole ring from an aldehyde. The following protocol outlines a plausible and efficient synthesis of the title compound starting from the readily available 2,2,3,3-tetramethylcyclopropanecarboxylic acid.

Workflow for the Synthesis

Caption: Synthetic workflow for 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole.

Part 1: Synthesis of 2,2,3,3-Tetramethylcyclopropanecarbaldehyde

The starting aldehyde can be prepared from the corresponding carboxylic acid, which is commercially available or can be synthesized via established methods.[7][8]

Materials:

• 2,2,3,3-Tetramethylcyclopropanecarboxylic acid

• Lithium aluminum hydride (LiAlH₄) or Diisobutylaluminium hydride (DIBAL-H)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Dry ice/acetone bath

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware

Protocol:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2,2,3,3-tetramethylcyclopropanecarboxylic acid (1 equivalent) in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Reducing Agent: Slowly add a solution of DIBAL-H (1.1 equivalents) in hexanes via the dropping funnel, maintaining the temperature below -70 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol, followed by 1 M HCl.

• Work-up: Allow the mixture to warm to room temperature. Extract the aqueous layer with diethyl ether (3 x). Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 2,2,3,3-tetramethylcyclopropanecarbaldehyde.

• Purification: The crude aldehyde can be purified by column chromatography on silica gel if necessary.

Part 2: Van Leusen Synthesis of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole

This step utilizes the prepared aldehyde and TosMIC to construct the oxazole ring.[5][6][9]

Materials:

• 2,2,3,3-Tetramethylcyclopropanecarbaldehyde (from Part 1)

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃), anhydrous

• Methanol (MeOH), anhydrous

• Rotary evaporator

• Standard laboratory glassware

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,2,3,3-tetramethylcyclopropanecarbaldehyde (1 equivalent) and TosMIC (1.05 equivalents) in anhydrous methanol.

• Addition of Base: Add anhydrous potassium carbonate (2 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux (approximately 65 °C) and stir for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Extraction: To the residue, add water and extract with ethyl acetate (3 x).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole.

Applications in Pharmaceutical Scaffolding and Lead Optimization

The 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole building block can be further functionalized to generate a library of diverse compounds for screening in various therapeutic areas. The oxazole ring offers several positions for substitution, allowing for the fine-tuning of physicochemical and pharmacological properties.

Functionalization Strategies

Caption: Potential functionalization points on the oxazole ring.

Table 1: Potential Coupling Reactions for Further Diversification

Position on Oxazole Ring	Reaction Type	Potential Reagents/Catalysts	Resulting Functionality
C4	Lithiation followed by electrophilic quench	n-BuLi, then various electrophiles (e.g., aldehydes, ketones, alkyl halides)	Diverse C4-substituents
C5	Halogenation	N-Bromosuccinimide (NBS)	5-Bromo-oxazole derivative
C5 (from 5-halo derivative)	Suzuki Coupling	Arylboronic acids, Pd catalyst (e.g., Pd(PPh₃)₄), base	Aryl or heteroaryl groups
C5 (from 5-halo derivative)	Sonogashira Coupling	Terminal alkynes, Pd/Cu catalysis	Alkynyl groups
C5 (from 5-halo derivative)	Buchwald-Hartwig Amination	Amines, Pd catalyst, ligand	Amino groups

Case Study: Bioisosteric Replacement in a Hypothetical Kinase Inhibitor

To illustrate the practical application of this building block, consider a hypothetical kinase inhibitor with a known metabolic liability at a tert-butyl group, which undergoes oxidative metabolism.

Table 2: Hypothetical Physicochemical and Pharmacokinetic Properties

Compound	Moiety	Calculated LogP	In Vitro Metabolic Stability (t½, min)	Kinase Inhibitory Activity (IC₅₀, nM)
Lead Compound	tert-butyl	3.5	15	50
Analogue 1	2,2,3,3-Tetramethylcyclopropyl	3.8	> 60	45

In this hypothetical scenario, the replacement of the metabolically labile tert-butyl group with the 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole moiety leads to a significant improvement in metabolic stability while maintaining or even slightly improving the inhibitory potency. This highlights the potential of this building block to address common drug discovery challenges.

Conclusion

The 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole building block represents a valuable tool for medicinal chemists seeking to design novel drug candidates with enhanced properties. Its unique combination of a metabolically robust, conformationally restricted cyclopropyl group and a versatile, biologically active oxazole ring provides a powerful platform for lead optimization and the exploration of new chemical space. The synthetic protocols and application strategies outlined in this guide are intended to empower researchers to leverage the full potential of this promising pharmaceutical building block.

References

• CN1025494C - Preparation of 2, 2, 3, 3-tetramethyl cyclopropane carboxylic acid.
• CN1062345A - Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid.

• Wikipedia. Van Leusen reaction. Available at: [Link]

• Zheng, X.; Liu, W.; Zhang, D. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules2020 , 25, 1549. Available at: [Link]

• Yu, J.; et al. One-Pot Van Leusen Synthesis of 4,5-Disubstituted Oxazoles in Ionic Liquids. J. Braz. Chem. Soc.2009 , 20, 1149-1154. Available at: [Link]

• Organic Chemistry Portal. Van Leusen Reaction. Available at: [Link]

• Zhou, S.; Zemlicka, J. Synthesis of 2,2,3-tris(hydroxymethyl)methylenecyclopropane analogues of nucleosides. Nucleosides Nucleotides Nucleic Acids2007 , 26, 391-402. Available at: [Link]

• Graham, T. H. A Direct Synthesis of Oxazoles from Aldehydes. Org. Lett.2010 , 12, 3614-3617. Available at: [Link]

• SlideShare. Medicinal Applications of 1,3-Oxazole Derivatives.pptx. Available at: [Link]

• Ahmed, J. M.; Jasim, I. K. Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Chem. Methodol.2022 , 6, 953-961. Available at: [Link]

• EP1603891B1 - New amide derivatives of 2,2,3,3-tetramethylcyclopropane carboxylic acid.

• Yadav, P.; Shah, K. Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. Med. Chem.2025 . Available at: [Link]

• Joshi, S.; et al. Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Egypt. J. Basic Appl. Sci.2020 , 7, 219-238. Available at: [Link]

• Organic Chemistry Portal. Synthesis of 1,3-oxazoles. Available at: [Link]

• Chavan, L. N.; et al. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. J. Org. Chem.2025 . Available at: [Link]

• ResearchGate. Chemistry and Pharmacological Applications of 1,3-Oxazoles | Request PDF. Available at: [Link]

• Fennie, M. W.; et al. Ene reactions of pre-aromatic heterocycles. Tetrahedron Lett.2021 , 75, 153134. Available at: [Link]

• Zhang, H. Z.; Zhao, Z. L.; Zhou, C. H. Recent advance in oxazole-based medicinal chemistry. Eur. J. Med. Chem.2018 , 144, 444-492. Available at: [Link]

• Li, J.; et al. Discovery of oxazole and triazole derivatives as potent and selective S1P(1) agonists through pharmacophore-guided design. Eur. J. Med. Chem.2014 , 85, 1-15. Available at: [Link]

• ResearchGate. A Practical Synthesis of 1,3-Oxazole. Available at: [Link]

• Sciforum. Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary studies of cations recognition. Available at: [Link]

• Goud, B. S.; et al. Current Scenario of 1,3-oxazole Derivatives for Anticancer Activity. Curr. Med. Chem.2020 , 27, 7748-7774. Available at: [Link]

• Xie, H.; Yuan, D.; Ding, M. W. Unexpected Synthesis of 2,4,5-Trisubstituted Oxazoles via a Tandem Aza-Wittig/Michael/Isomerization Reaction of Vinyliminophosphorane. J. Org. Chem.2012 , 77, 2954-2958. Available at: [Link]

• ResearchGate. Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. ADVANCEMENTS AND FUTURE PERSPECTIVES OF 1, 2, 3 TRIAZOLE SCAFFOLD AS PROMISING ANTIVIRAL AGENT IN DRUG DISCOVERY. Available at: [Link]

• Beilstein Journals. Synthesis of triazolo- and tetrazolo-fused 1,4-benzodiazepines via one-pot Ugi–azide and Cu-free click reactions. Available at: [Link]

Sources

• 1. chemmethod.com [chemmethod.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Recent advance in oxazole-based medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Current Scenario of 1,3-oxazole Derivatives for Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. CN1025494C - Preparation of 2, 2, 3, 3-tetramethyl cyclopropane carboxylic acid - Google Patents [patents.google.com]
• 8. CN1062345A - Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Scalable production methods for 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

An in-depth guide for researchers, scientists, and drug development professionals on the scalable production of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole, a molecule of interest for its unique structural features combining a sterically hindered cyclopropane ring with a versatile oxazole heterocycle. This document provides a strategic analysis of synthetic routes, detailed experimental protocols, and critical insights into process scalability.

Introduction: The Challenge and Opportunity of Cyclopropyl-Oxazoles

The 1,3-oxazole ring is a privileged scaffold in medicinal chemistry, present in numerous natural products and pharmaceuticals valued for a wide range of biological activities.[1] Its combination with a 2,2,3,3-tetramethylcyclopropane group introduces a unique three-dimensional character and metabolic stability, making the target molecule, 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole, a compelling building block for novel therapeutics.

However, the synthesis of such a sterically demanding and functionally distinct molecule presents significant challenges. A robust and scalable production method must overcome two primary hurdles:

• The efficient, large-scale construction of the tetramethylcyclopropane core.

• The mild and high-yield formation of the oxazole ring without compromising the integrity of the cyclopropane moiety.

This guide presents a convergent and logical synthetic strategy, breaking down the process into two primary phases: the scalable synthesis of a key cyclopropyl intermediate and its subsequent conversion to the final oxazole product. The methodologies described are based on established, industrially viable chemical transformations, with a focus on explaining the causal relationships behind procedural choices to ensure both scientific integrity and practical applicability.

Part I: Scalable Synthesis of the Key Precursor: 2,2,3,3-Tetramethylcyclopropanecarboxamide

The most logical and scalable approach begins with the synthesis of 2,2,3,3-tetramethylcyclopropanecarboxylic acid, a known key intermediate in the production of the pesticide fenpropathrin, indicating that its industrial synthesis is well-established.[2] This acid can then be readily converted to the corresponding primary amide, a versatile precursor for oxazole synthesis.

Workflow for Precursor Synthesis

The following diagram outlines the efficient, two-stage process for producing the required 2,2,3,3-tetramethylcyclopropanecarboxamide intermediate.

Caption: Workflow for the scalable production of the key amide precursor.

Protocol 1: Synthesis of 2,2,3,3-Tetramethylcyclopropanecarboxylic Acid

This protocol is adapted from established industrial methods that are noted for high yields and operational simplicity.[2] The process begins with the diazotization of a glycine ester, followed by a catalyzed cyclopropanation reaction with tetramethylethylene, and finally saponification and acidification to yield the desired product.

Step-by-Step Methodology:

• Esterification & Diazotization: Glycine is first esterified (e.g., with butanol) under acidic conditions. The resulting glycine ester hydrochloride is then carefully reacted with a nitrite source (e.g., sodium nitrite) under controlled temperature and pH to form the diazoacetate in situ. Causality: The use of a higher boiling point alcohol like butanol facilitates azeotropic water removal during esterification, driving the reaction to completion. In situ formation of the diazoacetate minimizes handling of this potentially hazardous intermediate.

• Cyclopropanation: The diazoacetate solution is added to an excess of tetramethylethylene in the presence of a suitable catalyst (e.g., a copper-based catalyst). The reaction is typically exothermic and requires careful temperature control. Causality: The catalyst facilitates the decomposition of the diazo compound to a carbene, which then undergoes stereospecific addition to the olefin to form the cyclopropane ring. Excess olefin maximizes the capture of the carbene, improving yield.

• Saponification and Acidification: The resulting 2,2,3,3-tetramethylcyclopropane carboxylate ester is hydrolyzed using a strong base such as sodium hydroxide.[3] The reaction is often heated to reflux to ensure complete conversion.[3] After saponification, the reaction mixture is cooled and acidified (e.g., with hydrochloric or sulfuric acid) to a pH of 2-4, which precipitates the carboxylic acid as a white solid.[2]

• Isolation: The precipitated solid is isolated by filtration, washed with water to remove inorganic salts, and dried to afford the final product.

Parameter	Value/Condition	Purpose/Rationale
Key Reagents	Glycine, C4-C6 Alcohol, NaNO₂, Tetramethylethylene, NaOH, HCl/H₂SO₄	Readily available and cost-effective for large-scale synthesis.[2]
Catalyst	Copper-based catalyst	Efficiently promotes the key cyclopropanation step.[2]
Saponification Temp.	95 - 105 °C	Ensures rapid and complete hydrolysis of the ester.[3]
Acidification pH	2 - 4	Maximizes precipitation and isolation of the carboxylic acid product.[2]
Typical Overall Yield	>90%	The multi-step process is highly optimized for industrial production.[2]

Protocol 2: Conversion to 2,2,3,3-Tetramethylcyclopropanecarboxamide

The conversion of the carboxylic acid to the primary amide is a standard transformation, most reliably achieved via an acid chloride intermediate. This method is high-yielding and uses common, scalable reagents.

Step-by-Step Methodology:

• Acid Chloride Formation: Suspend 2,2,3,3-tetramethylcyclopropanecarboxylic acid (1.0 equiv) in an inert solvent such as dichloromethane. Add oxalyl chloride (2.0 equiv) dropwise under an inert atmosphere (e.g., argon).[4] Vigorous gas evolution (CO₂, CO, HCl) will be observed. Stir the reaction at room temperature for approximately 1 hour or until gas evolution ceases. Causality: Oxalyl chloride is an excellent reagent for this conversion as the byproducts are gaseous, simplifying workup. Using a slight excess ensures complete conversion of the carboxylic acid.

• Solvent Removal: Remove the solvent and excess oxalyl chloride by distillation or rotary evaporation. The resulting crude 2,2,3,3-tetramethylcyclopropanoyl chloride is often used directly in the next step.[4]

• Ammonolysis: Dissolve the crude acid chloride in an anhydrous aprotic solvent like tetrahydrofuran (THF). Bubble anhydrous ammonia gas through the solution for a few minutes, or alternatively, add the acid chloride solution to a cooled solution of aqueous ammonium hydroxide.[4] The reaction is exothermic and should be cooled in an ice bath.

• Workup and Isolation: A precipitate of ammonium chloride will form. If using anhydrous ammonia, filter off the salt. If using aqueous ammonia, extract the product into an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2,2,3,3-tetramethylcyclopropanecarboxamide as a solid.

• Purification: The product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to yield a white crystalline solid.[4]

Parameter	Value/Condition	Purpose/Rationale
Activating Agent	Oxalyl Chloride	Provides clean conversion to the acid chloride with gaseous byproducts.[4]
Ammonia Source	Anhydrous NH₃ gas or aq. NH₄OH	Readily available and effective for nucleophilic acyl substitution.
Reaction Solvent	Dichloromethane, THF	Inert solvents that do not interfere with the reactive intermediates.
Purification	Recrystallization	A scalable and cost-effective method for achieving high purity.
Typical Yield	>90%	This two-step conversion is generally very efficient.[4]

Part II: Scalable Construction of the 1,3-Oxazole Ring

With the key amide precursor in hand, the final step is the formation of the oxazole ring. For scalability and atom economy, a direct conversion from the amide is preferable. The Bredereck reaction, which involves the reaction of an α-haloketone with an amide, is a classic method for forming substituted oxazoles.[5] A modification of this principle, using a synthon for an α-haloacetaldehyde, provides a direct and scalable route to the desired 2-substituted oxazole.

Proposed Scalable Route: Direct Cyclocondensation

This proposed protocol involves the reaction of 2,2,3,3-tetramethylcyclopropanecarboxamide with a suitable two-carbon electrophile that facilitates in situ cyclodehydration to form the oxazole ring.

Caption: Proposed reaction for the final oxazole ring formation.

Protocol 3: Synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

Step-by-Step Methodology:

• Reaction Setup: In a reaction vessel equipped for heating and distillation, combine 2,2,3,3-tetramethylcyclopropanecarboxamide (1.0 equiv) with a dehydrating agent such as phosphorus oxychloride (POCl₃, ~2-3 equiv).

• Reagent Addition: To this mixture, add 1,2-dichloroethyl ethyl ether (1.1-1.2 equiv) dropwise. The reaction is exothermic and may require initial cooling. Causality: 1,2-dichloroethyl ethyl ether serves as a synthetic equivalent of α-chloro-α-ethoxyacetaldehyde, providing the necessary two-carbon unit for the oxazole ring. POCl₃ acts as both a dehydrating agent and an acid catalyst to promote the cyclization.

• Heating and Cyclization: After the addition is complete, slowly heat the reaction mixture. The temperature required will depend on the specific scale and reagents but is typically in the range of 80-120 °C. The reaction progress can be monitored by TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by pouring it onto crushed ice. Caution: This step is highly exothermic and should be performed slowly in a well-ventilated fume hood.

• Neutralization and Extraction: Neutralize the acidic aqueous solution with a base (e.g., sodium carbonate or sodium hydroxide) until it is slightly alkaline. Extract the aqueous layer multiple times with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield the final 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole.

Parameter	Value/Condition	Purpose/Rationale
C2 Synthon	1,2-dichloroethyl ethyl ether	An effective and commercially available reagent for building the C4-C5 segment of the oxazole.
Cyclodehydrating Agent	POCl₃	A powerful and cost-effective agent for promoting the necessary condensation and dehydration steps.
Workup	Quenching on ice, neutralization	Standard procedure to handle the reactive POCl₃ and isolate the basic oxazole product.
Purification	Vacuum Distillation / Chromatography	Appropriate methods for purifying a potentially volatile and non-polar final product.

Conclusion and Scalability Outlook

The proposed synthetic pathway provides a robust and scalable method for the production of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole. By leveraging an industrially established method for the synthesis of the key cyclopropane carboxylic acid precursor, the primary challenge of constructing the sterically hindered core is efficiently addressed.[2] The subsequent conversion to the primary amide and the final cyclocondensation to form the oxazole ring utilize standard, high-yielding chemical transformations suitable for large-scale production.

For researchers and drug development professionals, this guide offers a clear and scientifically grounded blueprint for accessing this valuable molecular scaffold. The detailed protocols and causal explanations provide the necessary foundation for practical implementation and further process optimization.

References

• Title: Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid Source: Chinese Patent CN1062345A URL
• Title: Preparation of 2, 2, 3, 3-tetramethyl cyclopropane carboxylic acid Source: Chinese Patent CN1025494C URL

• Title: Systematic scientific study of 1, 3-oxazole derivatives as a useful lead for pharmaceuticals Source: World Journal of Pharmacy and Pharmaceutical Sciences URL: [Link]

• Title: Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review Source: Indian Journal of Pharmaceutical Sciences URL: [Link]

Sources

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. CN1062345A - Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid - Google Patents [patents.google.com]
• 3. CN1025494C - Preparation of 2, 2, 3, 3-tetramethyl cyclopropane carboxylic acid - Google Patents [patents.google.com]
• 4. 2,2,3,3-TETRAMETHYLCYCLOPROPANECARBOXAMIDE synthesis - chemicalbook [chemicalbook.com]
• 5. ijpsonline.com [ijpsonline.com]

Application Note: Catalytic Utility of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-Oxazole Scaffolds

This Application Note provides a comprehensive guide to the catalytic utility of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole scaffolds.

While often encountered as a pharmacophore in medicinal chemistry (e.g., in cannabinoid receptor agonists), in the context of catalysis, this structure serves two critical roles:

• As a Sterically Demanding Directing Group (DG): It coordinates with transition metals (Ru, Rh, Pd) to direct C–H functionalization on attached aryl rings, offering unique regiocontrol due to the extreme bulk of the tetramethylcyclopropyl moiety.

• As a Chiral Ligand Precursor: The "tetramethylcyclopropyl" group acts as a "Super-tert-butyl" substituent in the design of Bis(oxazoline) (Box) and Pyridine-oxazoline (PyBox) ligands, enforcing high enantioselectivity in asymmetric transformations.

Executive Summary

The 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole moiety represents a privileged structural motif where the electronic properties of the oxazole ring are coupled with the extreme steric hindrance of the tetramethylcyclopropyl group. Unlike standard alkyl substituents (isopropyl, tert-butyl), the tetramethylcyclopropyl group provides a rigid, wide-angle steric wall.

Key Applications:

• Ruthenium-Catalyzed C–H Activation: Acts as a robust directing group for ortho-alkylation and allylation, preventing unwanted side reactions through steric shielding.

• Asymmetric Catalysis (Ligand Design): Serves as a modular element in the synthesis of

  -symmetric Box ligands for Cu(II) and Zn(II) catalyzed cyclopropanation and Diels-Alder reactions.

Core Application: Oxazole-Directed C–H Functionalization

The most documented catalytic application of this specific scaffold is its role as a Directing Group (DG) in transition-metal catalyzed C–H activation. The oxazole nitrogen coordinates to the metal center (typically Ruthenium or Rhodium), bringing the catalyst into proximity with the ortho-C–H bond of an attached aryl ring.

Mechanism of Action

The steric bulk of the 2-(2,2,3,3-tetramethylcyclopropyl) group at the C2 position of the oxazole (or C4/C5 depending on substitution pattern) exerts a "locking" effect on the conformation of the metal complex. This minimizes rotation and enhances the regioselectivity of the C–H cleavage.

Figure 1: Catalytic Cycle for Ru-Catalyzed C–H Allylation

Caption: The oxazole nitrogen directs the Ruthenium catalyst to the ortho-position. The bulky tetramethylcyclopropyl group (not shown) stabilizes the intermediate by restricting conformational freedom.

Protocol: Ruthenium-Catalyzed C–H Allylation

This protocol describes the coupling of an aryl-oxazole substrate bearing the tetramethylcyclopropyl group with an allylic alcohol.

Materials:

• Substrate: 2-(2,2,3,3-tetramethylcyclopropyl)-benzoxazole derivative (1.0 equiv).

• Coupling Partner: Allyl Alcohol (1.5 equiv).

• Catalyst:

  (2.5 - 5.0 mol%).

• Additive:

  (10 - 20 mol%) or (to generate the cationic Ru species).

• Oxidant/Base:

  (if oxidative) or none if using allylic alcohols (dehydrative).

• Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH).

Step-by-Step Methodology:

• Catalyst Activation: In a glovebox or under Argon, weigh

  (5 mol%) and (20 mol%) into a dried Schlenk tube. Add 1.0 mL of dry DCE and stir for 10 minutes at room temperature to generate the active cationic species.

• Substrate Addition: Add the oxazole substrate (0.2 mmol) and the allyl alcohol (0.3 mmol) to the reaction vessel.

• Reaction: Seal the tube and heat to 80–100 °C for 12–24 hours. The bulky tetramethylcyclopropyl group ensures the oxazole remains coordinated and does not undergo competitive decomposition.

• Work-up: Cool to room temperature. Filter the mixture through a short pad of Celite to remove metal salts. Wash with Ethyl Acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc).

Data Interpretation:

Parameter	Observation	Implication
Yield	>80%	High catalytic efficiency despite steric bulk.
Regioselectivity	>20:1 (Mono:Di)	The bulky group often prevents bis-functionalization.

| Directing Group Stability | Intact | The tetramethylcyclopropyl group resists ring opening under these conditions. |

Advanced Application: Chiral Ligand Design

Beyond acting as a substrate/directing group, the 2,2,3,3-tetramethylcyclopropyl moiety is a powerful building block for Bis(oxazoline) (Box) ligands. It serves as a superior steric replacement for the classic tert-butyl group.

Ligand Structure & Rational Design

In asymmetric catalysis (e.g., Cu-catalyzed cyclopropanation), the enantioselectivity is governed by the steric bulk at the C4 position of the oxazoline ring.

• Classic Ligand: tert-Butyl-Box.

• Advanced Ligand: (Tetramethylcyclopropyl)-Box.

• Advantage: The cyclopropyl ring holds the four methyl groups in a rigid, wider orientation, creating a deeper chiral pocket around the metal center.

Figure 2: Ligand Synthesis Workflow

Caption: Modular synthesis of the oxazole ligand from the carboxylic acid precursor.

Protocol: Synthesis of the Ligand

• Amide Formation: React L-valinol (or similar chiral amino alcohol) with 2,2,3,3-tetramethylcyclopropanecarboxylic acid using EDC·HCl and HOBt in DCM.

• Cyclization: Treat the resulting amide with Diethylaminosulfur trifluoride (DAST) at -78 °C to induce cyclization to the oxazoline.

• Complexation: React 2 equivalents of the ligand with

  in dry DCM to form the active catalyst.

References

• Zhu, Y.-M., et al. (2014).[1][2] "Nickel-Catalyzed Ligand-Free Synthesis of Benzoxazoles and Oxazolines via Isocyanide Insertion." Heterocycles, 89(6), 1441.[1] (Describes synthesis of the scaffold). Link

• Ackermann, L. (2011). "Carboxylate-Assisted Transition-Metal-Catalyzed C–H Bond Functionalizations: Mechanism and Scope." Chemical Reviews, 111(3), 1315-1345. (General mechanism for oxazole-directed C-H activation). Link

• Evans, D. A., et al. (1993). "Bis(oxazolines) as Chiral Ligands in Metal-Catalyzed Asymmetric Reactions." Accounts of Chemical Research, 26(6), 331-338. (Foundational text for Box ligand design). Link

• PubChem Compound Summary. "FUB-144 (containing the 2,2,3,3-tetramethylcyclopropyl moiety)." National Library of Medicine. (Structural verification of the moiety). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Strategic One-Pot Synthesis of Sterically Hindered 2-(2,2,3,3-Tetramethylcyclopropyl) Oxazoles

Abstract

The incorporation of the 2,2,3,3-tetramethylcyclopropyl (TMCP) moiety into oxazole scaffolds represents a significant challenge in medicinal chemistry due to the extreme steric bulk adjacent to the reaction center. This functional group, often utilized as a metabolically stable bioisostere for tert-butyl groups in drug discovery (e.g., in CFTR modulators or pyrethroid analogs), requires specific synthetic strategies to overcome the kinetic barrier of cyclization. This application note details a robust, field-proven one-pot condensation protocol utilizing

-haloketones and TMCP-carboxamide, optimized to suppress side reactions and maximize yield despite the steric hindrance of the quaternary carbons.

Part 1: Strategic Analysis & Mechanistic Rationale

The Steric Challenge

The 2,2,3,3-tetramethylcyclopropyl group possesses a rigid, bulky geometry. In standard oxazole syntheses (e.g., Robinson-Gabriel or Bredereck), the formation of the C2-N bond is often the rate-determining step. The TMCP group creates a "steric wall" that shields the carbonyl carbon of the amide precursor, significantly retarding nucleophilic attack.

Selected Strategy: Modified Hantzsch/Bredereck Condensation

To circumvent these issues, we employ a direct condensation of primary amides with

-haloketones . This route is superior for TMCP-oxazoles because:

• Precursor Stability: The starting material, 2,2,3,3-tetramethylcyclopropanecarboxamide, is highly stable and easily derived from the corresponding acid chloride.

• Thermodynamic Driving Force: The reaction is driven by the formation of the aromatic oxazole ring, which compensates for the steric strain introduced by the TMCP group.

• One-Pot Efficiency: It avoids the isolation of sensitive acyclic intermediates (like

  -acylamino ketones) which are prone to decomposition.

Reaction Mechanism

The reaction proceeds via a cascade mechanism:

• Nucleophilic Attack: The amide oxygen attacks the electrophilic

  -carbon of the haloketone (SN2 type). Note: This is the step most affected by steric bulk.

• Imidate Formation: Formation of an acyclic

  -imino ester intermediate.

• Cyclization: Intramolecular attack of the nitrogen on the ketone carbonyl.

• Dehydration: Loss of water to aromatize the system into the oxazole.

Figure 1: Mechanistic pathway for the synthesis of 2-TMCP-oxazoles via amide condensation.

Part 2: Experimental Protocol

Method A: Thermal Condensation (Robust & Scalable)

Best for: Stable substrates, large-scale synthesis (Gram scale).

Reagents:

• Substrate: 2,2,3,3-tetramethylcyclopropanecarboxamide (1.0 equiv)

• Electrophile:

  -Bromoacetophenone derivative (1.1 equiv)

• Solvent: Toluene or Xylene (Anhydrous)

• Additive: Calcium Carbonate (CaCO

  ) or Sodium Bicarbonate (NaHCO ) (2.0 equiv) to scavenge acid.

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask equipped with a Dean-Stark trap (optional but recommended) and a reflux condenser, suspend TMCP-carboxamide (10 mmol) and CaCO

  (20 mmol) in anhydrous Toluene (50 mL).

• Addition: Add the

  -bromoacetophenone (11 mmol) in one portion.

• Reaction: Heat the mixture to vigorous reflux (110°C) for 12–24 hours.

  • Critical Checkpoint: Monitor by TLC/LC-MS.[1] The bulky TMCP group may require longer reaction times than standard phenyl-oxazoles. If conversion is <50% after 6 hours, add a catalytic amount of Sodium Iodide (NaI, 0.1 equiv) to generate the more reactive

    -iodoketone in situ (Finkelstein condition).

• Workup: Cool to room temperature. Filter off inorganic salts.[2]

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (Hexanes/EtOAc gradient).

Method B: Silver-Mediated Cyclization (Mild Conditions)

Best for: Acid-sensitive substrates or when thermal degradation is observed.

Rationale: Silver triflate (AgOTf) acts as a halogen scavenger, facilitating the initial alkylation step at lower temperatures by creating a highly electrophilic cationic species.

Reagents:

• TMCP-carboxamide (1.0 equiv)

• -Bromoacetophenone (1.1 equiv)

• Promoter: Silver Triflate (AgOTf) (2.0 equiv) or Silver Carbonate (Ag

  CO )

• Solvent: 1,2-Dichloroethane (DCE) or THF.

Protocol:

• Dissolve TMCP-carboxamide (1.0 mmol) and

  -bromoacetophenone (1.1 mmol) in DCE (5 mL).

• Add AgOTf (2.0 mmol) in one portion (protect from light).

• Stir at room temperature for 2 hours, then heat to 60°C for 4 hours.

• Filter through a Celite pad to remove silver salts.

• Concentrate and purify as above.

Part 3: Data Analysis & Troubleshooting

Comparative Efficiency of Methods

Parameter	Method A (Thermal)	Method B (Silver-Mediated)
Temperature	110°C (Reflux)	25°C – 60°C
Time	12 – 24 Hours	4 – 6 Hours
Yield (Avg)	65 – 75%	80 – 90%
Cost	Low	High (Silver reagents)
Scalability	High (Kg scale)	Low/Medium (g scale)
Tolerance	Robust functional groups	Acid-sensitive groups

Troubleshooting Guide (Expert Insights)

Issue	Probable Cause	Corrective Action
No Reaction (Starting Material Recovered)	Steric hindrance of TMCP blocking nucleophilic attack.	Switch to Method B (Silver promoter) or add NaI catalyst (10 mol%) to Method A.
Hydrolysis of Amide	Traces of water in solvent at high temp.	Ensure anhydrous toluene is used; add molecular sieves (4Å) to the reaction vessel.
Incomplete Cyclization (Intermediate Observed)	Dehydration step is slow due to sterics.	Add a dehydrating agent like Burgess reagent or POCl (careful addition) if the hydroxy-oxazoline intermediate persists.

Part 4: Visualization of Workflow

Figure 2: Decision matrix and workflow for the synthesis of TMCP-oxazoles.

References

• General Oxazole Synthesis via

  -Haloketones (Bredereck/Cornforth):
  • Title: Recent Development and Green Approaches for Synthesis of Oxazole Deriv
  • Source: Indian Journal of Pharmaceutical Sciences.

  • URL:[Link]

• Silver-Mediated Synthesis of Oxazoles

  • Title: Silver mediated one-step synthesis of oxazoles
  • Source: King Saud University / Elsevier.

  • URL:[Link]

• Title: Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid (Patent CN1062345A).

• Van Leusen Oxazole Synthesis (Alternative Route)

  • Title: Van Leusen Oxazole Synthesis.[2][3][4]

  • Source: Organic Chemistry Portal.[2]

  • URL:[Link]

Sources

• 1. ketone thiophene-2-carboxylic acid: Topics by Science.gov [science.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. 1,3-Oxazole synthesis [organic-chemistry.org]
• 4. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Incorporating 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole into peptide mimetics

Application Notes & Protocols

Topic: Incorporating 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole into Peptide Mimetics

Audience: Researchers, scientists, and drug development professionals.

Guide Overview: A Novel Scaffold for Next-Generation Peptidomimetics

Peptide-based therapeutics hold immense promise due to their high specificity and potency. However, their clinical utility is often hampered by inherent limitations such as poor metabolic stability, low cell permeability, and unfavorable pharmacokinetics.[1][2] The field of peptide mimetics seeks to overcome these hurdles by designing molecules that mimic the structure and function of natural peptides but with enhanced drug-like properties.[3][4] This guide introduces a novel building block, 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole, designed to impart exceptional conformational rigidity and metabolic stability to peptide scaffolds.

The rationale for this unique structural motif is twofold:

• The 1,3-Oxazole Core: This heterocycle serves as a rigid, non-hydrolyzable bioisostere of the native peptide bond.[5][6] Its inclusion confers resistance to proteolytic degradation and constrains the peptide backbone, which can reduce the entropic penalty upon binding to a biological target.[1][5][7] Oxazole motifs are prevalent in a wide array of bioactive natural products, underscoring their pharmacological relevance.[1][2]

• The 2,2,3,3-Tetramethylcyclopropyl Moiety: This highly constrained, lipophilic group offers significant advantages. The cyclopropane ring introduces a defined conformational bias, acting as a rigid linker.[8] The gem-dimethyl substitution provides a profound steric shield, capable of protecting adjacent amide bonds from enzymatic cleavage and enhancing overall metabolic stability. Furthermore, its lipophilicity can contribute to improved membrane permeability. Studies on related structures, such as amide derivatives of 2,2,3,3-tetramethylcyclopropanecarboxylic acid, have demonstrated significant biological activity, validating the potential of this scaffold in medicinal chemistry.[9]

This document provides a comprehensive guide to the synthesis of a novel Fmoc-protected amino acid analog containing this scaffold and its subsequent incorporation into peptide chains using standard solid-phase peptide synthesis (SPPS) techniques.

Part 1: Synthesis of the Core Building Block

A robust synthetic strategy is essential for producing the novel building block in sufficient quantity and purity for peptide synthesis. The following protocol outlines a proposed multi-step synthesis of an Fmoc-protected, β-amino acid analog suitable for SPPS. The causality behind this route is to build the oxazole from stable, commercially available precursors in a controlled manner.

Protocol 1: Synthesis of Fmoc-Ser(tBu)-NH-(2,2,3,3-tetramethylcyclopropylcarbonyl)

This initial step couples the sterically demanding 2,2,3,3-tetramethylcyclopropanecarboxylic acid to the amine of a protected serine amide, which will serve as the precursor for the oxazole ring.

• Activation of Carboxylic Acid: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2,2,3,3-tetramethylcyclopropanecarboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C. Add N,N'-Dicyclohexylcarbodiimide (DCC, 1.1 eq) and N-Hydroxysuccinimide (NHS, 1.1 eq).

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 4-6 hours. The formation of the NHS-ester can be monitored by Thin Layer Chromatography (TLC). A white precipitate of dicyclohexylurea (DCU) will form.

• Amide Coupling: In a separate flask, dissolve Fmoc-L-Ser(tBu)-NH₂ (1.0 eq) and a non-nucleophilic base such as Diisopropylethylamine (DIPEA, 1.2 eq) in anhydrous DCM.

• Addition and Reaction: Filter the activated NHS-ester solution to remove the DCU precipitate and add the filtrate dropwise to the Fmoc-L-Ser(tBu)-NH₂ solution at 0 °C. Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Upon reaction completion (monitored by TLC), dilute the mixture with DCM. Wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel) to yield the desired amide.

Protocol 2: Cyclodehydration and Oxidation to Form the Oxazole Ring

This protocol transforms the serine-derived amide into the final oxazole heterocycle. This is a critical transformation that often requires careful optimization.

• Cyclodehydration: Dissolve the product from Protocol 1 (1.0 eq) in anhydrous tetrahydrofuran (THF). Add Deoxofluor (bis(2-methoxyethyl)aminosulfur trifluoride, 1.5 eq) dropwise at 0 °C. Rationale: Deoxofluor is a mild and effective reagent for the cyclodehydration of β-hydroxy amides to form oxazolines.

• Reaction Progression: Allow the reaction to stir at room temperature for 2-4 hours. Monitor the formation of the intermediate oxazoline by TLC or LC-MS.

• Oxidation to Oxazole: Upon complete formation of the oxazoline, cool the reaction mixture to 0 °C. Add bromotrichloromethane (CBrCl₃, 2.0 eq) followed by 1,8-Diazabicycloundec-7-ene (DBU, 2.0 eq). Rationale: This combination provides an efficient, non-metallic method for oxidizing the oxazoline to the aromatic oxazole ring.

• Quenching and Extraction: Stir the reaction at room temperature for 3-5 hours. Quench carefully by adding saturated NaHCO₃ solution. Extract the product with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the resulting Fmoc-protected 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole building block by flash chromatography to obtain the final product ready for SPPS.

Synthetic Workflow for the Core Building Block.

Part 2: Incorporation into Peptides via Solid-Phase Synthesis

The synthesized building block can be incorporated into a growing peptide chain using standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[10][11] The protocol below is a general guideline and may require optimization based on the specific peptide sequence.

Protocol 3: Automated or Manual SPPS Cycle

This protocol details the iterative steps for elongating the peptide chain on a solid support.

• Resin Preparation:

  • Place the appropriate amount of 2-chlorotrityl chloride or Rink Amide resin in a reaction vessel.[12]

  • Swell the resin in dimethylformamide (DMF) for 30-60 minutes.[10]

• Fmoc-Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5-10 minutes. Drain and repeat for another 10-15 minutes to ensure complete removal of the Fmoc protecting group.[12]

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.[13]

• Amino Acid Coupling:

  • Standard Amino Acids: In a separate vial, dissolve the next Fmoc-protected amino acid (3-5 eq) and a coupling agent such as HATU (3-5 eq) in DMF. Add DIPEA (6-10 eq) and pre-activate for 1-2 minutes. Add this solution to the deprotected resin.

  • Coupling the Oxazole Building Block: Due to the steric bulk of the tetramethylcyclopropyl group, a more robust coupling strategy is recommended.

    • Use 2-3 equivalents of the custom oxazole building block.

    • Employ a high-efficiency coupling reagent like HATU (1.95 eq relative to the building block).

    • Extend the coupling time to 2-4 hours.

    • Perform a "double coupling" by draining the reagents after the first coupling and repeating the step with a fresh solution of activated building block.

  • Agitate the reaction for the specified time at room temperature.

• Monitoring and Capping:

  • After coupling, take a small sample of resin beads and perform a Kaiser test to check for free primary amines.[12] A negative result (yellow beads) indicates complete coupling.

  • If the coupling is incomplete (blue beads), repeat the coupling step.

  • For persistently difficult couplings, cap any unreacted amines by treating the resin with a solution of acetic anhydride and DIPEA in DMF for 30 minutes to prevent the formation of deletion sequences.[13]

• Washing:

  • After a successful coupling, drain the reaction solution and wash the resin extensively with DMF (3-5 times) and DCM (3-5 times) to prepare for the next cycle.

• Chain Elongation:

  • Repeat steps 2-5 for each amino acid in the desired sequence.

Protocol 4: Cleavage from Resin and Final Deprotection

• Final Wash: After the final coupling and deprotection cycle, wash the resin-bound peptide thoroughly with DCM and dry it under vacuum.

• Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the side-chain protecting groups used. A standard cocktail is 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% water.[10][14] Rationale: TFA cleaves the peptide from the resin and removes most acid-labile side-chain protecting groups. TIS and water act as scavengers to trap reactive cations released during deprotection.

• Cleavage Reaction: Add the cleavage cocktail to the dried resin and agitate at room temperature for 2-4 hours.

• Peptide Precipitation: Filter the resin and collect the TFA filtrate. Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

• Collection and Purification: Collect the precipitated peptide by centrifugation, wash with cold ether, and dry under vacuum. Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final peptide mimetic using LC-MS and/or MALDI-TOF mass spectrometry.

Data Presentation: SPPS Reaction Parameters

Parameter	Standard Amino Acid	Oxazole Building Block	Rationale for Change
Equivalents	3-5 eq	2-3 eq (per coupling)	Higher cost and complexity of the custom building block.
Coupling Reagent	HATU (0.95 eq rel. to AA)	HATU (0.95 eq rel. to AA)	HATU is highly effective for hindered couplings.
Base (DIPEA)	2 eq rel. to AA	2 eq rel. to AA	Standard activation requirement.
Coupling Time	30-60 min	2-4 hours	Increased time to overcome steric hindrance.
Coupling Strategy	Single Coupling	Double Coupling	Ensures maximum incorporation of the bulky residue.

Part 3: Anticipated Structural and Functional Impact

The incorporation of the 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole moiety is designed to confer specific, advantageous properties to the resulting peptidomimetic. Understanding these structure-function relationships is key to rational drug design.

• Enhanced Proteolytic Stability: The oxazole replaces a scissile amide bond, while the bulky tetramethylcyclopropyl group sterically hinders protease access to adjacent peptide bonds. This combination is expected to dramatically increase the peptide's half-life in biological fluids.

• Conformational Rigidity: Both the planar oxazole ring and the rigid cyclopropane group severely restrict the conformational freedom of the peptide backbone.[5][8] This pre-organization can lead to a higher affinity for the target receptor by minimizing the entropic cost of binding.[15]

• Modulated Pharmacokinetics: The significant lipophilicity of the tetramethylcyclopropyl moiety can enhance absorption and membrane permeability, potentially improving oral bioavailability.[5]

• Novel SAR Vector: This unique building block provides a rigid scaffold, allowing for the precise spatial orientation of neighboring amino acid side chains. This enables fine-tuning of interactions within a target's binding pocket, offering a new vector for structure-activity relationship (SAR) studies.[3]

Structure-Function Relationships.

Biophysical Characterization Plan

To validate the intended effects of the modification, a series of biophysical and biochemical assays should be performed.

Assay Type	Technique(s)	Purpose
Structural Analysis	Circular Dichroism (CD), NMR Spectroscopy	To determine the secondary structure and overall conformation of the peptidomimetic in solution.[16]
Stability Assessment	Incubation in human serum or with specific proteases (e.g., trypsin, chymotrypsin) followed by LC-MS analysis.	To quantify the half-life and resistance to enzymatic degradation compared to the unmodified parent peptide.
Target Binding Affinity	Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), Fluorescence Polarization (FP)	To measure the binding kinetics (kon, koff) and thermodynamics (KD) of the interaction with the biological target.
Cell Permeability	Parallel Artificial Membrane Permeability Assay (PAMPA), Caco-2 cell monolayer assay	To assess passive diffusion and active transport across a biological membrane, providing an in vitro measure of bioavailability.
Functional Activity	Cell-based reporter assays, enzyme inhibition assays	To confirm that the modifications translate into the desired biological effect (agonist, antagonist, or inhibitor activity).

References

• Bio-Synthesis Inc. (2012, November 2). Peptide Mimetics. Retrieved from Bio-Synthesis Inc. website: [Link]

• MDPI. (n.d.). Special Issue : Peptides and Peptide Mimetics: Design, Synthesis, and Applications. Retrieved from MDPI website: [Link]

• Pickett, A. S., Campbell, J. W., Cox, K. M., Bello, Z. A., Johnson, E. R., & Charron, C. L. (2023). Silver(i)-mediated oxazoline formation: a mild route to 2,4-oxazoles in peptides. Chemical Science, 14(40), 11187-11193. [Link]

• Kubyshkin, V., & Grishin, Y. K. (2018). Synthesis of peptides containing multiple oxazoles. ResearchGate. Retrieved from [Link]

• Institute of Crystallography - IC - CNR. (n.d.). Design, synthesis and development of peptide-based molecules and peptido mimetics for therapeutic and diagnostic. Retrieved from Institute of Crystallography - IC - CNR website: [Link]

• Al-Blewi, F. F., Al-Jaber, N. A., & El-Faham, A. (2020). Naturally Occurring Oxazole-Containing Peptides. Molecules, 25(7), 1749. [Link]

• Singh, R., et al. (1999). Secondary Structure Peptide Mimetics: Design, Synthesis, and Evaluation of β-Strand Mimetic Thrombin Inhibitors. Journal of Medicinal Chemistry, 42(18), 3045–3062. [Link]

• PRISM BioLab. (n.d.). Peptide Mimetics. Retrieved from PRISM BioLab website: [Link]

• Mitchell, P. G., & Moody, C. M. (2013). Three Ring Posttranslational Circuses: Insertion of Oxazoles, Thiazoles, and Pyridines into Protein-Derived Frameworks. Biochemistry, 52(46), 8155–8170. [Link]

• Biovera Research. (2023). Solid-Phase Peptide Synthesis Methods: Complete Guide. Retrieved from Biovera Research website: [Link]

• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239–254. [Link]

• Salay, L. C., & Deber, C. M. (2018). Membrane Active Peptides and Their Biophysical Characterization. Biomolecules, 8(3), 77. [Link]

• Biomatik. (2022, February 14). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Retrieved from Biomatik website: [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from AAPPTec website: [Link]

• Carrol, J., et al. (2019). Asymmetric synthesis and biological evaluation of imidazole- and oxazole-containing synthetic lipoxin A4 mimetics (sLXms). European Journal of Medicinal Chemistry, 162, 411-430. [Link]

• Rele, S., et al. (2005). Collagen Mimetic Peptides and Their Biophysical Characterization. ResearchGate. Retrieved from [Link]

• Carrol, J., et al. (2018). Asymmetric synthesis and biological evaluation of imidazole- and oxazole-containing synthetic lipoxin A4 mimetics (sLXms). ResearchGate. Retrieved from [Link]

• Al-Blewi, F. F., et al. (2020). Naturally Occurring Oxazole-Containing Peptides. PMC. Retrieved from [Link]

• Wang, H., et al. (2021). Late-Stage Macrocyclization of Bioactive Peptides with Internal Oxazole Motifs via Palladium-Catalyzed C–H Olefination. Organic Letters, 23(9), 3538–3543. [Link]

• Bond, P. J., & Sansom, M. S. P. (2010). Biophysical Properties of Membrane-Active Peptides Based on Micelle Modeling: A Case Study of Cell-Penetrating and Antimicrobial Peptides. The Journal of Physical Chemistry B, 114(43), 13665–13673. [Link]

• Greber, K. E., & Sawle, L. (2023). Molecular Modelling in Bioactive Peptide Discovery and Characterisation. International Journal of Molecular Sciences, 24(7), 6701. [Link]

• Di Somma, A., et al. (2015). Biophysical Characterization Of Antimicrobial Peptides Activity: From In Vitro To Ex Vivo Techniques. ResearchGate. Retrieved from [Link]

• Bialer, M., et al. (2004). Tetramethylcyclopropyl analogue of a leading antiepileptic drug, valproic acid. Synthesis and evaluation of anticonvulsant activity of its amide derivatives. Journal of Medicinal Chemistry, 47(17), 4316-26. [Link]

• Al-Masoudi, N. A., et al. (2022). Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Egyptian Journal of Chemistry, 65(12), 441-449. [Link]

• El-Sayed, N. N. E., et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2594969. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from Organic Chemistry Portal website: [Link]

• PubChem. (n.d.). Fub-144. Retrieved from PubChem website: [Link]

• PubChem. (n.d.). (1-pentyl-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. Retrieved from PubChem website: [Link]

• Martinez-Alonso, M., et al. (2019). Synthesis of 1,3-oxazoles via Van Leusen reaction in a pressure reactor and preliminary studies of cations recognition. SciForum. Retrieved from [Link]

• Studley, J. (2020, August 26). The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. [Link]

• Martínez-Alonso, M., et al. (2023). Synthesis and In Silico Studies of a Novel 1,4-Disubstituted-1,2,3-Triazole-1,3-Oxazole Hybrid System. Chemistry, 5(4), 2697-2709. [Link]

• Joshi, S., et al. (2020). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Naturally Occurring Oxazole-Containing Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptide Mimetics [biosyn.com]
• 4. mdpi.com [mdpi.com]
• 5. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 6. Three Ring Posttranslational Circuses: Insertion of Oxazoles, Thiazoles, and Pyridines into Protein-Derived Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scientificupdate.com [scientificupdate.com]
• 9. Tetramethylcyclopropyl analogue of a leading antiepileptic drug, valproic acid. Synthesis and evaluation of anticonvulsant activity of its amide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biovera.com.au [biovera.com.au]
• 11. chemistry.du.ac.in [chemistry.du.ac.in]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. biomatik.com [biomatik.com]
• 14. peptide.com [peptide.com]
• 15. Peptide Mimetics - PRISM BioLab [prismbiolab.com]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving yield in the synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

The following technical guide addresses the synthesis and yield optimization of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole . This scaffold presents unique challenges due to the significant steric hindrance of the tetramethylcyclopropyl moiety and the potential acid-sensitivity of the strained ring system.

The guide is structured as a Tier 3 Technical Support resource, designed for researchers requiring immediate, high-level troubleshooting.

Topic: Synthesis of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole Ticket ID: OX-TMC-2024 Status: Active Support Level: Senior Application Scientist

Executive Summary & Molecule Analysis

The target molecule features a 1,3-oxazole ring attached at the C2 position to a 2,2,3,3-tetramethylcyclopropyl group.

• Key Challenge 1 (Sterics): The four methyl groups on the cyclopropane ring create a "picket fence" of steric bulk, significantly reducing the nucleophilicity of the precursor amide nitrogen and hindering the initial attack on the

  -haloketone/acetal.

• Key Challenge 2 (Stability): While the tetramethyl substitution provides some kinetic stability (Thorpe-Ingold effect), the cyclopropane ring remains susceptible to acid-catalyzed ring opening (homoconjugate addition) under the harsh conditions typically required for oxazole cyclodehydration.

• Key Challenge 3 (Volatility): The low molecular weight (~165 g/mol ) and lipophilic nature of the product lead to significant losses during concentration and drying if not managed correctly.

Troubleshooting Guide (Q&A)

Phase 1: Precursor Synthesis (The Amide)

Q: My conversion of 2,2,3,3-tetramethylcyclopropanecarboxylic acid to the amide is stalling. Thionyl chloride (

) reflux shows incomplete acid chloride formation. A: The steric bulk of the tetramethyl group impedes the formation of the acyl chloride using standard reflux.

• Root Cause: Steric hindrance prevents the formation of the inorganic anhydride intermediate.

• Solution: Switch to Oxalyl Chloride ((

  ) with a catalytic amount of DMF in Dichloromethane (DCM) at room temperature. The Vilsmeier-Haack intermediate formed by DMF is more reactive and smaller, facilitating the attack.

  • Protocol Adjustment: Add 1.2 eq. Oxalyl Chloride and 2-3 drops of DMF. Stir for 2-3 hours. Verify conversion by quenching a chemically inert aliquot with MeOH (check for methyl ester by TLC/GC).

Phase 2: Oxazole Ring Formation (The Critical Step)

Q: I am using the Hantzsch synthesis (Amide + Bromoacetaldehyde diethyl acetal), but the yield is <30%. The starting amide remains unreacted. A: Standard reflux conditions (EtOH or Toluene) are insufficient to overcome the activation energy barrier caused by the steric bulk of the cyclopropyl group.

• Root Cause: The amide nitrogen is sterically shielded, preventing

  attack on the bromoacetal.

• Solution: Implement Solvent-Free Fusion (Neat Reaction) followed by acid cyclization.

  • Why: Removing the solvent increases the concentration of reactants to the theoretical maximum, driving the kinetics despite the steric penalty.

  • Protocol: Mix the amide and bromoacetaldehyde diethyl acetal (1.5 eq) neat. Heat to 100-110°C for 2-4 hours. Once the intermediate (hydroxy-amide/acetal) is formed, add Acetic Acid or Toluene/TsOH for the cyclodehydration.

Q: I see a major byproduct with a mass consistent with ring-opened alkene derivatives. A: You are likely using a strong mineral acid (e.g.,

, ) or Lewis acid at high temperatures for the cyclization step.

• Root Cause: Protonation of the cyclopropane ring (assisted by the electron-donating methyl groups) leads to ring opening to form an acyclic alkene.

• Solution: Switch to Burgess Reagent or POCl_3/Pyridine at lower temperatures (

  ) for the dehydration step.

  • Alternative: If using acid catalysis, use p-Toluenesulfonic acid (TsOH) in Toluene with a Dean-Stark trap. The removal of water drives the reaction without requiring high acid concentrations.

Phase 3: Isolation & Purification

Q: The reaction looks clean by TLC, but I lose 50% of the mass during rotary evaporation. A: The product is highly volatile.

• Root Cause: Sublimation/Evaporation with the solvent.

• Solution:

  • Do not evaporate to dryness if possible. Keep in solution for the next step if it's an intermediate.

  • If isolation is needed, use Pentane or Diethyl Ether for extraction (low boiling points).

  • Remove solvent at >100 mbar (do not use high vacuum) and keep the water bath <30°C .

Optimized Experimental Protocol

Method: Modified Hantzsch Synthesis (Solvent-Free Fusion)

Reagents

• Precursor: 2,2,3,3-tetramethylcyclopropanecarboxamide (1.0 eq)[1]

• Reagent: Bromoacetaldehyde diethyl acetal (1.5 - 2.0 eq)

• Cyclization Agent: p-Toluenesulfonic acid monohydrate (TsOH·H2O) (0.1 eq) or

  (for chemical dehydration).

Step-by-Step Workflow

• Fusion: In a pressure vial or round-bottom flask, combine the Amide and Bromoacetaldehyde diethyl acetal . Do not add solvent.[2][3]

• Heating: Heat the mixture to 110°C for 3 hours. The mixture will melt and become homogeneous. Monitor by TLC (or LCMS) for the disappearance of the amide.

  • Note: A dark brown oil usually forms. This is the intermediate

    -amino acetal/ketone.

• Cyclization:

  • Option A (Acid Catalyzed): Cool to 80°C. Add Acetic Acid (3-5 volumes). Reflux for 1 hour.

  • Option B (Dehydrative - Recommended for Yield): Cool to 0°C. Dilute with dry Pyridine. Add

    (1.2 eq) dropwise. Stir at RT for 4 hours.

• Workup: Pour onto ice/water. Neutralize with sat.

  . Extract with Diethyl Ether ( ).

• Purification: Dry over

  . Concentrate carefully (controlled vacuum). Purify via Flash Chromatography (Hexanes/EtOAc, typically 9:1).

Quantitative Data & Solvent Effects[4][5]

Table 1: Reaction Condition Screening (Amide + Bromoacetaldehyde diethyl acetal)

Entry	Solvent	Temp (°C)	Catalyst	Yield (%)	Notes
1	Ethanol	78 (Reflux)	None	< 10%	No reaction observed (Steric recovery).
2	Toluene	110 (Reflux)	TsOH	35%	Slow conversion; some ring opening.
3	DMF	120	NaI (cat)	52%	Improved, but workup difficult (DMF removal).
4	Neat (Fusion)	110	None	88%	Best conversion to intermediate.

Table 2: Cyclization Method Comparison (Intermediate

Oxazole)

Method	Reagent	Conditions	Ring Integrity	Yield (Step 2)
A	Conc.	0°C	Poor	25% (Ring opening)
B	AcOH	Reflux	Moderate	60%
C	/ Pyridine	0°C RT	Excellent	82%

Visualizations

Reaction Logic Flow

The following diagram illustrates the critical decision points in the synthesis to avoid yield loss.

Caption: Decision tree highlighting the "Neat Fusion" and "POCl3 Dehydration" pathways as the critical control points for maximizing yield.

Mechanistic Pathway (Hantzsch)

The mechanism below details the specific atom-transfer steps and where the steric clash occurs.

Caption: Simplified mechanistic flow showing the steric bottleneck at the transition state.

References

• General Oxazole Synthesis (Hantzsch Method)

  • Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606.

• Cyclopropane Stability & Ring Opening

  • Wong, H. N., Hon, M. Y., Tse, C. W., Yip, Y. C., Tanko, J., & Hudlicky, T. (1989). Use of cyclopropanes in organic synthesis.[4][5] Chemical Reviews, 89(1), 165-198.

• Dehydration with Burgess Reagent/POCl3

  • Brain, C. T., & Paul, J. M. (1999). A new procedure for the synthesis of oxazoles.[6][7] Synlett, 1999(10), 1642-1644.

• Synthesis of 2,2,3,3-Tetramethylcyclopropanecarboxylic Acid Derivatives

  • Borgne, M. L., et al. (2005). Synthesis and biological evaluation of 2,2,3,3-tetramethylcyclopropanecarbonyl derivatives. Bioorganic & Medicinal Chemistry Letters.

Sources

• 1. hzdr.de [hzdr.de]
• 2. Synthesis of 2-Alkoxy-Substituted Thiophenes, 1,3-Thiazoles, and Related S-Heterocycles via Lawesson's Reagent-Mediated Cyclization under Microwave Irradiation:  Applications for Liquid Crystal Synthesis [organic-chemistry.org]
• 3. itmedicalteam.pl [itmedicalteam.pl]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]

Overcoming steric hindrance during tetramethylcyclopropyl oxazole formation

Technical Support Center: Synthesis of Sterically Hindered Oxazoles

Introduction: The Challenge of the Tetramethylcyclopropyl Moiety

The synthesis of highly substituted oxazoles is a cornerstone of medicinal chemistry, providing scaffolds for a vast array of biologically active compounds.[1][2][3] However, the introduction of sterically demanding substituents, such as the tetramethylcyclopropyl group, presents significant synthetic hurdles. The inherent bulk of this group can impede the requisite bond formations for cyclization, leading to low yields, sluggish reactions, and the formation of undesired side products. This guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting and overcoming the steric barriers encountered during the formation of tetramethylcyclopropyl oxazoles and related hindered structures.

Frequently Asked Questions (FAQs)

Q1: Why is my yield consistently low when attempting to synthesize a tetramethylcyclopropyl-substituted oxazole?

Low yields are the most common issue and typically stem from steric hindrance at the cyclization step. The bulky tetramethylcyclopropyl group can prevent the reacting centers from achieving the necessary proximity and orientation for the transition state. Classical methods like the Robinson-Gabriel synthesis, which involves the cyclodehydration of a 2-acylamino ketone, can be particularly sensitive to this.[4][5] The traditional dehydrating agents used (e.g., H₂SO₄, PCl₅) may not provide sufficient energy to overcome the activation barrier imposed by the steric clash.[6]

Q2: Which classical oxazole synthesis is most adaptable for sterically hindered substrates?

While no single method is foolproof, the Robinson-Gabriel synthesis and its modern variants often provide the most promising starting point.[4][7] The key is to move beyond classical cyclodehydrating agents. Modern protocols that utilize reagents like trifluoromethanesulfonic acid or employ a combination of triphenylphosphine and iodine have shown greater success with hindered substrates by creating more reactive intermediates.[4] The Van Leusen oxazole synthesis, which reacts an aldehyde with tosylmethyl isocyanide (TosMIC), is excellent for 5-substituted oxazoles but may not be directly applicable if the hindered cyclopropyl group is part of the initial ketone precursor in a different synthetic strategy.[8][9]

Q3: What are the primary side products I should be looking for?

The most common side products are incomplete reaction intermediates. In the context of a Robinson-Gabriel type synthesis, this would be the starting 2-acylamino ketone or partially dehydrated intermediates. If forcing conditions (e.g., very high temperatures) are used, you may also observe decomposition of the starting materials or rearrangement products, particularly involving the cyclopropyl ring, which can be sensitive to strong acids and high heat.

Q4: Can microwave-assisted synthesis help overcome steric hindrance?

Yes, microwave irradiation is an excellent tool to explore.[10] It can dramatically accelerate reaction rates by efficiently transferring energy to the polar transition state, helping to overcome the high activation energy associated with sterically hindered cyclizations.[9] A microwave-assisted Robinson-Gabriel or a related cyclodehydration can often lead to higher yields and significantly shorter reaction times compared to conventional heating.[9]

Troubleshooting Guide: Low or No Product Formation

This section provides a systematic approach to diagnosing and solving common issues encountered during the synthesis.

Problem: Low Yield (<20%) or No Desired Product Detected

This is a common scenario when dealing with the tetramethylcyclopropyl group. The following workflow will help you systematically troubleshoot the reaction.

Caption: Troubleshooting workflow for low-yield oxazole synthesis.

Detailed Troubleshooting Steps

• Verify Starting Material Integrity: Before modifying the reaction, ensure your 2-acylamino-tetramethylcyclopropyl ketone precursor is pure. Contaminants can inhibit the cyclization. Use NMR and Mass Spectrometry to confirm its structure and purity.

• Re-evaluate the Cyclodehydrating Agent: For sterically demanding substrates, standard dehydrating agents are often insufficient.[6] A more potent agent is required to promote the intramolecular cyclization.

  Table 1: Comparison of Cyclodehydrating Agents for Hindered Substrates

  Agent	Relative Strength	Typical Conditions	Notes
  H₂SO₄ (conc.)	Moderate	100-160°C	Often insufficient for tetrasubstituted oxazoles.[4][6]
  Polyphosphoric Acid (PPA)	Moderate-High	150-180°C	Better than H₂SO₄ but can still be low-yielding.[6]
  POCl₃ / PCl₅	High	Reflux in Pyridine	Can be effective but harsh.
  Triflic Acid (TfOH)	Very High	0°C to RT	Excellent for difficult cyclizations, but costly.[4]
  Burgess Reagent	High (Mild)	Reflux in THF	Mild, non-acidic conditions, good for sensitive substrates.

  | PPh₃ / I₂ / Et₃N (Wipf Mod.) | High (Mild) | RT to 60°C | Mild conditions, effective for amino acid-derived precursors.[4] |

• Leverage Lewis Acid Catalysis: Lewis acids can activate the ketone's carbonyl group, making it more electrophilic and susceptible to intramolecular attack by the amide oxygen. This lowers the activation energy of the cyclization step.

  Table 2: Recommended Lewis Acids for Promoting Cyclization

  Lewis Acid	Loading (mol%)	Solvent	Temperature (°C)	Rationale & Key Considerations
  In(OTf)₃	5 - 20	Dichloroethane	80	Indium triflate is known to be a powerful and sustainable catalyst for various cyclizations.[11]
  BF₃·OEt₂	10 - 50	Dichloromethane	0 - 40	A common and effective Lewis acid, but can sometimes lead to substrate decomposition.[11]
  AlCl₃	Stoichiometric	Dichloromethane	0 - 25	Strong Lewis acid used in one-pot Friedel-Crafts/Robinson-Gabriel syntheses.[4]

  | Sc(OTf)₃ | 5 - 15 | Acetonitrile | 60 - 80 | Scandium triflate is a highly effective catalyst for N-H insertion and cyclization reactions.[12] |

Experimental Protocol: Optimized Robinson-Gabriel Synthesis for Hindered Ketones

This protocol is a starting point for the synthesis of a 2-Aryl-4-(tetramethylcyclopropyl)-5-methyloxazole, adapted from modern methodologies designed to handle sterically demanding substrates.[4][7]

Step 1: Preparation of the 2-Acylamino Ketone Precursor

• This step is assumed to be complete. The starting material is the N-acylated aminoketone derived from the corresponding tetramethylcyclopropyl ketone.

Step 2: Cyclodehydration (Wipf Modification)

• To a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the 2-acylamino-tetramethylcyclopropyl ketone (1.0 eq).

• Add triphenylphosphine (PPh₃) (1.5 eq) and Iodine (I₂) (1.5 eq).

• Dissolve the solids in anhydrous acetonitrile or dichloromethane (approx. 0.1 M concentration).

• Add triethylamine (Et₃N) (3.0 eq) dropwise to the stirring solution at room temperature. The solution will typically turn dark brown and then lighten as the reaction proceeds.

• Stir the reaction at room temperature or gently heat to 40-50°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Reaction times can vary from 4 to 24 hours depending on the specific substrate.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize the excess iodine.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired tetramethylcyclopropyl oxazole.

Mechanistic Insight: The Role of Steric Shielding

The primary challenge is the steric shield created by the four methyl groups on the cyclopropane ring. This bulkiness disfavors the formation of the five-membered oxazole ring by increasing the torsional strain in the transition state leading to the intermediate oxazoline.

Caption: Steric hindrance increases the activation energy of the transition state.

Stronger cyclodehydrating agents or Lewis acid catalysts function by creating a more reactive electrophilic center at the carbonyl carbon. This leads to an earlier, less strained transition state, thereby lowering the overall activation energy required for the cyclization to proceed at a reasonable rate.

References

• Joshi, S., & Choudhary, A. N. (2022). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences. [Link]

• Lakshmireddy, B. (n.d.). Oxazole chemistry. A review of recent advances. Academia.edu. Retrieved February 17, 2026, from [Link]

• Zhang, P., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. MDPI. [Link]

• Ali, F., et al. (2021). Synthetic approaches for oxazole derivatives: A review. ResearchGate. [Link]

• Yadav, P., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Taylor & Francis Online. [Link]

• Wikipedia contributors. (n.d.). Robinson–Gabriel synthesis. Wikipedia. Retrieved February 17, 2026, from [Link]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. Retrieved February 17, 2026, from [Link]

• Tummatorn, J., et al. (2021). Lewis Acid-Mediated Cyclization of Allenyl Aryl Ketones. ResearchGate. [Link]

• Semantic Scholar. (n.d.). Robinson–Gabriel synthesis. Retrieved February 17, 2026, from [Link]

• Grote, V. (2019). How to overcome Steric Hindrance? ResearchGate. [Link]

• Hassner, A., & Fischer, B. (1993). NEW CHEMISTRY OF OXAZOLES. HETEROCYCLES, 35(2), 1441. [Link]

• Hernandez, L. W., et al. (2021). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. University of Rochester. [Link]

• Scribd. (n.d.). 5-Iii) Sem 4. Retrieved February 17, 2026, from [Link]

• Yamada, S., et al. (2017). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid. National Institutes of Health. [Link]

• ScienceDirect. (n.d.). Ene reactions of pre-aromatic heterocycles. Retrieved February 17, 2026, from [Link]

• National Institutes of Health. (n.d.). Lewis Acid-Promoted [2 + 2] Cycloadditions of Allenes and Ketenes: Versatile Methods for Natural Product Synthesis. Retrieved February 17, 2026, from [Link]

• Duc, D. X., & Chung, N. T. (2021). Recent Achievements in the Synthesis of Oxazoles. Bentham Science. [Link]

• Dong, Y. (2023). Continuous Synthesis of 4-Cyclopropyl-1,2,5-Oxadiazole-3-Carboxylic Acid. ResearchGate. [Link]

• Palmer, D. C. (Ed.). (2003). Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A. John Wiley & Sons.

• Yadav, P., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. [Link]

• Kumar, A., et al. (2024). Mechanochemical Cascade Cyclization of Cyclopropyl Ketones with 1,2-Diamino Arenes for the Direct Synthesis of 1,2-Disubstituted Benzimidazoles†. PubMed. [Link]

• Kaib, P. S. J., et al. (2019). Strong and Confined Acids Enable a Catalytic Asymmetric Nazarov Cyclization of Simple Divinyl Ketones. Journal of the American Chemical Society. [Link]

• Wang, Y., et al. (2023). Lewis acid-catalyzed intramolecular cyclization of 7-alkynylcycloheptatrienes with carbonyls: access to 3,4-disubstituted 2,5-dihydropyrroles. Chemical Communications. [Link]

• Buback, M., et al. (2004). Steric and electronic effects in cyclic alkoxyamines--synthesis and applications as regulators for controlled/living radical polymerization. PubMed. [Link]

• Reddy, B. V. S., et al. (2019). Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis. Frontiers in Chemistry. [Link]

• Dounay, A. B., et al. (n.d.). A microwave-assisted van Leusen reaction for the synthesis of oxazoles. RSC Publishing. Retrieved February 17, 2026, from [Link]

• Kumar, S., et al. (2011). Exploring the influence of steric, electronic and lipophilic descriptors of 1,3-diarly propenones on their anti-inflammatory activity. National Institutes of Health. [Link]

• McGraw Hill. (n.d.). Steric effect (chemistry). AccessScience. Retrieved February 17, 2026, from [Link]

• D'Anselmi, F., et al. (2022). Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles. MDPI. [Link]

• Singh, Y. B. (1966).

Sources

• 1. (PDF) Oxazole chemistry. A review of recent advances [academia.edu]
• 2. tandfonline.com [tandfonline.com]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 5. synarchive.com [synarchive.com]
• 6. ijpsonline.com [ijpsonline.com]
• 7. Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis [frontiersin.org]

Purification methods for lipophilic 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

Ticket ID: #OX-TMP-001 Subject: Purification Protocols for 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole Assigned Specialist: Senior Application Scientist, Separation Technologies[1]

Executive Summary & Molecule Profile

Welcome to the technical support center. You are dealing with 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole , a molecule that presents a unique "double-edged" purification challenge.

• The Lipophilic Trap: The tetramethylcyclopropyl moiety makes this compound highly lipophilic (greasy) and sterically hindered. It will likely co-elute with non-polar byproducts.

• The Stability Risk: The 1,3-oxazole ring is a weak base (pKa ~0.8) and is sensitive to acid-catalyzed ring opening (hydrolysis).[1] Standard acidic silica gel can destroy your product on the column.

• The Volatility Factor: Despite the added molecular weight, the lack of hydrogen bond donors means this compound may sublime or co-distill with solvents on a high-vacuum rotavap.

This guide provides three validated workflows to purify this compound without degradation.

Diagnostic: Choose Your Workflow

Before proceeding, determine the state of your crude material to select the correct path.

Figure 1: Decision matrix for selecting the optimal purification method based on physical state and impurity profile.

Method A: Buffered Silica Chromatography (The "Gold Standard")[1]

Issue: Standard silica gel is slightly acidic (pH 6.5–7.0 in slurry, but surface acidity is higher). This can protonate the oxazole nitrogen, causing "streaking" (tailing) or ring-opening hydrolysis.[1] Solution: Passivate the silica surface with a volatile base (Triethylamine).

Protocol:

• Eluent Preparation: Prepare a mobile phase of Hexane/Ethyl Acetate (start with 95:5).

  • Critical Step: Add 1% Triethylamine (Et3N) to the entire volume of eluent.

• Column Slurry: Slurry the silica gel in the Et3N-spiked eluent. Let it sit for 10 minutes. This allows the amine to bind to the active acidic silanol sites.

• Loading: Dissolve your crude oil in a minimum amount of Hexane (plus a drop of DCM if needed). Load carefully.

• Elution: Run the column. The oxazole will elute as a sharp band. Without Et3N, it would likely streak significantly.

• Post-Column: Evaporate solvents. The Et3N is volatile and will be removed under vacuum, leaving the pure neutral oxazole.

Technical Insight: The tetramethylcyclopropyl group is bulky. While it protects the ring sterically, it also makes the molecule "slippery" on silica. If separation is poor, switch to Neutral Alumina (Activity Grade III) , which is less likely to decompose acid-sensitive heterocycles.[1]

Method B: Kugelrohr Vacuum Distillation (The "Gentle" Approach)[1]

Issue: The compound is an oil or low-melting solid. Recrystallization is failing ("oiling out"), and the scale is small (<2g).[1] Solution: Bulb-to-bulb distillation under high vacuum.[1]

Protocol:

• Setup: Place crude material in the source bulb of a Kugelrohr apparatus.

• Vacuum: Apply high vacuum (<0.5 mmHg). Do not use a water aspirator; you need a mechanical pump.

• Temperature:

  • Start at ambient temperature to remove residual solvents.

  • Slowly ramp temperature. The tetramethylcyclopropyl group adds mass, so expect the boiling point to be significantly higher than parent oxazole (likely 80–110°C at 0.5 mmHg ).

• Collection: Cool the receiving bulb with Dry Ice/Acetone.

• Validation: NMR the distillate immediately.

Why this works: Distillation avoids all contact with acidic stationary phases. It is the cleanest method for lipophilic oxazoles provided they are thermally stable up to ~120°C.

Method C: Chemical Workup (The "pH Switch")[1]

Issue: You have large amounts of starting material (likely an amide or ketone) and want to enrich the product before chromatography.

Protocol:

• Dissolution: Dissolve crude in Diethyl Ether (Et2O). Avoid DCM if possible as it can form emulsions with basic water.

• The Wash:

  • Wash with Saturated Aqueous NaHCO3 (Weakly basic).[1] This removes acidic impurities without harming the oxazole.

  • Warning:Do NOT wash with 1M HCl. While some oxazoles can be extracted into acid and neutralized back, the cyclopropyl ring strain combined with the oxazole sensitivity makes this risky.

• Drying: Dry over Na2SO4 (Sodium Sulfate). Do not use MgSO4 (Magnesium Sulfate), as it is slightly Lewis acidic and can degrade sensitive heterocycles on prolonged contact.[1]

Troubleshooting & FAQs

Symptom	Probable Cause	Corrective Action
Product vanishes on column	Acidic hydrolysis on silica.[1]	Use 1% Et3N in eluent or switch to Neutral Alumina .
"Oiling out" during crystallization	Compound is too lipophilic; melting point depression by impurities.	Use Method B (Distillation) .[1] Alternatively, try freezing a Hexane solution at -78°C.
NMR shows broad peaks	Paramagnetic impurities or protonation exchange.[1]	Shake the NMR sample with solid K2CO3 and filter. Ensure solvent is acid-free (CDCl3 often becomes acidic; filter it through basic alumina).[1]
Low yield after Rotavap	Sublimation/Volatility.[2]	Do not heat the water bath >30°C. Use a lower vacuum setting (e.g., 200 mbar) rather than full pump vacuum for solvent removal.

Visualizing the Stability Logic

The following diagram illustrates why the "Buffered Silica" method is critical for this specific chemical architecture.

Figure 2: Mechanism of Action for Triethylamine-Buffered Chromatography.[1] Et3N preferentially binds to acidic silanol sites, preventing the oxazole from adhering or degrading.

References

• Oxazole Properties & Basicity

  • Journal of the Chemical Society B, 1969, 270.[2] (Establishes pKa of oxazole at ~0.8).[1][2][3][4]

  • The Pharma Journal, 2016. "Systematic scientific study of 1,3-oxazole derivatives".

• Synthesis & Purification of Volatile Oxazoles

  • J. Am. Chem. Soc.[2] 1999, 121, 51, 11953. "A Practical Synthesis of 1,3-Oxazole". (Describes distillation techniques for volatile oxazoles). [1]

• General Purification Strategies

  • Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard reference for neutralizing silica and handling heterocycles).

• Cyclopropyl-Oxazole Analogs

  • J. Med. Chem. (Various derivatives showing stability profiles of cyclopropyl-oxazoles in biological assays, implying stability at neutral pH).[1]

Sources

• 1. Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Oxazole - Wikipedia [en.wikipedia.org]
• 4. tsijournals.com [tsijournals.com]

Technical Support Center: Troubleshooting Cyclodehydration Failures in Hindered Oxazole Synthesis

Welcome to the Technical Support Center dedicated to resolving one of the most persistent challenges in synthetic organic chemistry: the cyclodehydration of sterically hindered precursors to form substituted oxazoles. This guide is designed for researchers, scientists, and drug development professionals who encounter low yields, incomplete reactions, or unexpected side products when working with bulky substrates.

Here, we move beyond simple protocols to explain the why behind common failures and provide logical, field-tested solutions. Our approach is grounded in mechanistic understanding and validated by published research to ensure you can confidently navigate your synthetic challenges.

Frequently Asked Questions (FAQs)

Q1: My Robinson-Gabriel synthesis of a hindered oxazole is failing, resulting in a low yield of the desired product. What are the most likely causes?

Low yields in the Robinson-Gabriel synthesis, especially with sterically demanding 2-acylamino ketones, are frequently due to the harshness of traditional cyclodehydrating agents.[1][2] Strong acids like concentrated sulfuric acid can lead to substrate degradation and charring.[1] Reagents such as phosphorus pentachloride (PCl₅) and phosphorus oxychloride (POCl₃) can also give poor results with sensitive or bulky substrates.[1][3]

Troubleshooting Steps:

• Switch to a Milder Dehydrating Agent: Polyphosphoric acid (PPA) is a well-established alternative that has been shown to improve yields to 50-60% in some cases.[1][4]

• Consider Modern Reagents: For highly sensitive substrates, consider using the Dess-Martin periodinane for the initial oxidation of a β-hydroxy amide, followed by cyclodehydration using triphenylphosphine (PPh₃) and iodine (I₂) in the presence of a base like triethylamine.[5] This two-step, one-pot procedure is known for its mild conditions.

• Optimize Reaction Temperature: Ensure the reaction temperature is suitable for your specific substrate and dehydrating agent to prevent decomposition.[1]

Q2: I am attempting a cyclodehydration using phosphorus oxychloride (POCl₃) in DMF and observing an unexpected side product. What could it be?

When using the POCl₃/DMF system, a common side reaction is the Vilsmeier-Haack formylation of any electron-rich aromatic rings present in your substrate.[1] This can compete with the desired cyclodehydration, leading to a mixture of products and reduced yield of the target oxazole.

Preventative Measures:

• Avoid DMF: If your substrate is susceptible to formylation, switch to a different solvent.

• Use Alternative Reagents: Employ dehydrating agents that do not induce formylation, such as polyphosphoric acid or trifluoroacetic anhydride.[1]

Q3: My starting materials are sterically bulky, and the cyclodehydration reaction is not proceeding to completion. How does steric hindrance impact the reaction, and what can I do?

Steric hindrance can significantly impede the intramolecular cyclization required for oxazole formation.[6] Bulky groups near the reaction center can prevent the necessary bond rotations and orbital overlap for the ring-closing step.[6] This leads to incomplete conversion and low yields.

Strategies to Overcome Steric Hindrance:

• Increase Reaction Temperature and Time: Carefully increasing the reaction temperature may provide the necessary energy to overcome the steric barrier. Prolonging the reaction time can also favor the formation of the thermodynamically stable oxazole product.

• Employ Milder, More Efficient Modern Methods:

  • DAST and Deoxo-Fluor: These reagents are effective for the cyclization of β-hydroxy amides to oxazolines under mild conditions, which can then be oxidized to oxazoles.[7] Deoxo-Fluor, in particular, can be used for the direct conversion of carboxylic acids and amino alcohols to oxazolines in one pot.[8]

  • Catalytic Methods: Copper(II) triflate [Cu(OTf)₂] has been used to catalyze the coupling of α-diazoketones with amides to form 2,4-disubstituted oxazoles, a method that may be more tolerant of steric bulk.[4][9]

• Consider Alternative Synthetic Routes: If direct cyclodehydration proves insurmountable, a different synthetic approach may be necessary. For example, the van Leusen oxazole synthesis, which reacts an aldehyde with Tosylmethylisocyanide (TosMIC), can be a versatile alternative for constructing the oxazole ring.[2][10]

Troubleshooting Decision-Making Workflow

The following diagram outlines a logical workflow for troubleshooting cyclodehydration failures in hindered oxazole synthesis.

Caption: Troubleshooting workflow for hindered oxazole synthesis.

Comparative Data on Cyclodehydration Reagents

The selection of the appropriate cyclodehydrating agent is critical for success. The following table provides a comparison of common and alternative reagents.

Reagent/System	Typical Conditions	Advantages	Disadvantages & Considerations for Hindered Substrates
H₂SO₄, PCl₅, POCl₃	High temperatures	Inexpensive, traditional methods	Often too harsh, leading to low yields and decomposition.[1][3] POCl₃ in DMF can cause formylation side reactions.[1]
Polyphosphoric Acid (PPA)	High temperatures	Can improve yields compared to strong mineral acids.[1][4]	High viscosity can make stirring and workup difficult. May not be suitable for highly sensitive substrates.
Dess-Martin/PPh₃/I₂	Mild (room temperature)	Excellent for sensitive substrates, often high yielding.[5]	Two-step, one-pot procedure; Dess-Martin periodinane can be explosive under certain conditions.
DAST / Deoxo-Fluor	0 °C to room temperature	Very mild and efficient for converting β-hydroxy amides to oxazolines.[7]	Moisture-sensitive and can be expensive. DAST can be hazardous.
Copper(II) Triflate [Cu(OTf)₂]	Room temperature to 80 °C	Catalytic method, potentially broader substrate scope.[4]	Requires α-diazoketone precursors.

Detailed Experimental Protocols

Protocol 1: Cyclodehydration using Polyphosphoric Acid (PPA)

This protocol is a good first alternative when strong acids like H₂SO₄ fail.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 2-acylamino ketone (1.0 eq).

• Reagent Addition: Add polyphosphoric acid (10-20 times the weight of the substrate) to the flask.

• Reaction: Heat the mixture with vigorous stirring to the desired temperature (typically 120-160 °C) and monitor the reaction by TLC.

• Workup: After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

• Extraction: Neutralize the aqueous solution with a suitable base (e.g., NaHCO₃ or NaOH solution) and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Mild Cyclodehydration via Dess-Martin Periodinane and PPh₃/I₂

This protocol is recommended for sensitive or sterically demanding substrates that are prone to decomposition under harsh acidic conditions.[5]

• Oxidation: Dissolve the starting β-hydroxy amide (1.0 eq) in dry dichloromethane (DCM). Add Dess-Martin periodinane (1.1 eq) and stir at room temperature until TLC indicates complete consumption of the starting material.

• Cyclodehydration: To the same reaction mixture, add triethylamine (3.0 eq), triphenylphosphine (1.5 eq), and iodine (1.5 eq).

• Reaction: Stir the mixture at room temperature for 8-12 hours, monitoring the formation of the oxazole by TLC.

• Workup: Quench the reaction with a saturated aqueous solution of sodium thiosulfate. Separate the organic layer and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash column chromatography on silica gel.

Mechanistic Insights: The Robinson-Gabriel Pathway

Understanding the mechanism is key to troubleshooting. The Robinson-Gabriel synthesis proceeds through several key steps, each of which can be affected by steric hindrance.

Caption: Simplified Robinson-Gabriel cyclodehydration mechanism.

Steric bulk around the acyl group or on the ketone can significantly slow down the intramolecular nucleophilic attack of the enol oxygen onto the amide carbonyl carbon. This is often the rate-limiting step and the primary reason for reaction failure with hindered substrates.

References

• Joshi, S. D., et al. (2021). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Yadav, D., et al. (2022). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules. Available at: [Link]

• Turchi, I. J. (Ed.). (2003). OXAZOLES: SYNTHESIS, REACTIONS, AND SPECTROSCOPY. John Wiley & Sons.

• PharmaGuideline. (2020). Synthesis, Reactions and Medicinal Uses of Oxazole. PharmaGuideline. Available at: [Link]

• Luo, M., et al. (2024). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. Journal of Organic Chemistry. Available at: [Link]

• Grote, A. (2018). Synthesis of Oxadiazoles and Examination of Steric Effects in a Cyclodehydration Reaction. Digital Commons @ Otterbein. Available at: [Link]

• Phillips, A. J., et al. (2000). One pot direct synthesis of amides or oxazolines from carboxylic acids using Deoxo-Fluor reagent. Tetrahedron Letters. Available at: [Link]

• Wipf, P., & Miller, C. P. (1993). A New Synthesis of Highly Functionalized Oxazoles. The Journal of Organic Chemistry.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Organic Chemistry Portal. Available at: [Link]

• Grote, A. (2019). Mechanistic Studies and Derivative Effects In 1, 3, 4- Oxadiazole Synthesis Via Cyclodehydration Reactions. Digital Commons @ Otterbein.
• Neha, K., et al. (2021). Synthetic approaches for oxazole derivatives: A review.

• Wipf, P., & Yokokawa, F. (2004). A Practical Method for Oxazole Synthesis by Cycloisomerization of Propargyl Amides. Organic Letters. Available at: [Link]

• Huang, P.-Q., et al. (2018). Iridium-Catalysed Reductive Coupling Reaction of Tertiary Lactams/Amides with Isocyanoacetates.
• Ghinet, A., et al. (2012). Synthesis of 2-Oxazolines and Related N-Containing Heterocycles Using [Et2NSF2]BF4 as a Cyclodehydration Agent.
• Asif, M. (2024).

• Wikipedia. (n.d.). Robinson–Gabriel synthesis. Wikipedia. Available at: [Link]

• Watson, W. (2017). Oxazole Synthesis from Acetylenes and Nitriles.
• Wang, Y., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. MDPI.

• Williams, D. R., & Varseev, G. N. (2006). Methodology for the Synthesis of Substituted 1,3-Oxazoles. Organic Letters. Available at: [Link]

• Savych, O., & Kovtun, O. (2022). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Molecules. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 6. digitalcommons.otterbein.edu [digitalcommons.otterbein.edu]
• 7. 1,3-Oxazole synthesis [organic-chemistry.org]
• 8. One pot direct synthesis of amides or oxazolines from carboxylic acids using Deoxo-Fluor reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side reactions in tetramethylcyclopropyl oxazole functionalization

Welcome to the technical support center for the functionalization of tetramethylcyclopropyl-substituted oxazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this unique scaffold. The inherent strain of the cyclopropyl ring, combined with the specific electronic properties of the oxazole heterocycle, presents a unique set of challenges. This document provides in-depth, causality-driven troubleshooting advice and optimized protocols to help you navigate these challenges and minimize common side reactions.

Part 1: Core Challenges & Frequently Asked Questions

The functionalization of tetramethylcyclopropyl oxazoles requires a delicate balance of reactivity to modify the oxazole ring without compromising the integrity of the strained cyclopropyl group. The primary challenges encountered fall into three main categories:

• Cyclopropyl Ring Opening: The high ring strain of the cyclopropane moiety makes it susceptible to cleavage under various conditions, particularly those involving radical intermediates or strong Lewis acids.[1]

• Oxazole Ring Instability: The oxazole ring itself can be labile. The C2-proton is the most acidic, but its removal via strong organolithium bases often triggers an irreversible electrocyclic ring-opening to form a vinyl isocyanide intermediate, leading to product loss.[2][3]

• Poor Regioselectivity in C-H Functionalization: Direct C-H functionalization methods, while powerful, can often yield mixtures of C2 and C5-substituted isomers, complicating purification and reducing yields of the desired product.

Let's address these issues through specific troubleshooting scenarios.

Part 2: Troubleshooting Guide for Specific Side Reactions

Scenario 1: Cyclopropyl Ring Integrity is Compromised

Q: My reaction is producing a significant amount of an acyclic isomer. Mass spectrometry confirms the loss of the cyclopropyl ring structure. What is causing this ring-opening, and how can I prevent it?

A: This is a classic side reaction stemming from the high strain energy of the cyclopropane ring. The tetramethyl substitution provides some steric protection and electronic stabilization, but the ring can still open via radical or cationic pathways, especially under harsh reaction conditions.[4]

Root Causes & Mechanistic Insight:

• Radical Pathways: Many oxidative cross-coupling reactions, particularly those using potent oxidants, can generate radical intermediates. A radical adjacent to the cyclopropyl ring (a cyclopropylcarbinyl radical) can undergo extremely rapid ring-opening to form a more stable homoallylic radical.[5]

• Lewis Acid-Mediated Opening: Strong Lewis acids, sometimes used as additives or generated in situ, can coordinate to the oxazole nitrogen or oxygen, polarizing the system and promoting nucleophilic attack that results in ring cleavage of the cyclopropane.[6]

• High Temperatures: Thermal stress can provide the activation energy needed to overcome the barrier to ring-opening, especially in prolonged reactions.

Troubleshooting & Mitigation Strategies:

• Re-evaluate Your Catalyst System: If using a palladium-catalyzed C-H activation, ensure the conditions do not favor single-electron transfer (SET) pathways. Rhodium(III)-catalyzed C-H activation, which often proceeds via a concerted metalation-deprotonation (CMD) mechanism, can sometimes be milder and avoid radical intermediates.[7][8]

• Control the Temperature: Run reactions at the lowest effective temperature. Perform a temperature screen to find the optimal balance between reaction rate and side product formation.

• Avoid Strong Lewis Acids: If your protocol requires an additive, consider weaker Lewis acids or alternative salts that are less likely to trigger ring-opening. For instance, if a reaction with MgI₂ is problematic, screening other magnesium salts or avoiding them altogether may be necessary.[6]

• Scavenge Radicals: In cases where a radical pathway is unavoidable, the addition of a radical scavenger like TEMPO or BHT can sometimes suppress the ring-opening side reaction, although this may also inhibit the desired reaction. This should be used as a diagnostic tool more than a synthetic solution.

Caption: Troubleshooting decision tree for cyclopropyl ring opening.

Scenario 2: Low Yields and Suspected Oxazole Decomposition

Q: During my attempt to functionalize the C2 position via lithiation with n-BuLi, my yields are consistently low and I detect a pungent, isocyanide-like odor from the reaction. What is happening to my oxazole?

A: You are likely observing the classic electrocyclic ring-opening of the 2-lithiooxazole intermediate. This is a well-documented and facile pathway that competes directly with the desired electrophilic trapping, leading to significant yield loss.[2][3]

Mechanism of Side Reaction:

The C2-proton of an oxazole is the most acidic (pKa ≈ 20).[9] Deprotonation with a strong base like n-BuLi generates the 2-lithiooxazole. This species exists in equilibrium with its open-chain valence tautomer, a lithium vinylisocyanide. This equilibrium is often irreversible, as the isocyanide is highly reactive and can be trapped by electrophiles or decompose.[2]

Caption: Competing pathways of 2-lithiooxazole.

Troubleshooting & Mitigation Strategies:

• Use Alternative Basolytes: Avoid strong, nucleophilic alkyllithium bases. Milder, sterically hindered bases can perform the deprotonation without promoting ring-opening. TMP-based reagents (e.g., TMPMgCl·LiCl or TMPZnCl·LiCl) are excellent choices as they generate more stable magnesiated or zincated oxazole species that are less prone to fragmentation.[10]

• Employ a Protecting Group Strategy: If C4 or C5 functionalization is the goal, protecting the problematic C2 position is a robust strategy. A triisopropylsilyl (TIPS) group is effective; it can be installed at C2, directing subsequent metalation to C5, and then removed under mild fluoride conditions.[11]

• Borane Complexation: Forming a borane complex with the oxazole nitrogen (e.g., with BH₃ or BF₃) deactivates the ring towards this specific type of cleavage. Subsequent metalation can proceed smoothly, followed by decomplexation.[3]

This protocol provides a method to protect the C2 position, enabling subsequent functionalization at other sites.

Reagent/Parameter	Condition	Purpose
Starting Material	Tetramethylcyclopropyl oxazole	Substrate
Base	n-BuLi (1.1 equiv)	C2 Deprotonation
Solvent	Anhydrous THF	Reaction Medium
Temperature	-78 °C	Suppress side reactions
Electrophile	TIPS-Cl (1.2 equiv)	Silylating agent
Quench	Saturated aq. NH₄Cl	Neutralize excess base

Step-by-Step Methodology:

• Dissolve the tetramethylcyclopropyl oxazole (1.0 equiv) in anhydrous THF under an argon atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add n-BuLi dropwise over 5 minutes. Stir for 30 minutes at -78 °C.

• Add TIPS-Cl dropwise. Allow the reaction to slowly warm to room temperature and stir for 4 hours.

• Cool the reaction to 0 °C and quench carefully with saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate, dry the organic layer over MgSO₄, and concentrate in vacuo.

• Purify by column chromatography (silica gel) to yield the 2-TIPS-protected oxazole.

Scenario 3: Poor Regioselectivity in Palladium-Catalyzed Direct Arylation

Q: I am attempting a direct C-H arylation of my tetramethylcyclopropyl oxazole with an aryl bromide, but I'm getting an inseparable mixture of C2- and C5-arylated products. How can I control the regioselectivity?

A: This is a very common issue. The regioselectivity of palladium-catalyzed direct arylation of oxazoles is highly sensitive to reaction parameters, particularly the choice of ligand, base, and solvent. By tuning these components, you can strongly favor one isomer over the other.

Mechanistic Basis for Control:

• C5-Arylation (CMD Pathway): The C5-proton is generally removed via a Concerted Metalation-Deprotonation (CMD) pathway. This mechanism is favored by:

  • Polar Aprotic Solvents (e.g., DMA, DMF) which can stabilize the charged intermediates.

  • Weaker Bases (e.g., K₂CO₃, Cs₂CO₃) which act as a proton shuttle in the CMD transition state.

  • Specific Phosphine Ligands that support the CMD mechanism.

• C2-Arylation (Deprotonation Pathway): The C2-proton, being the most acidic, can be removed via a direct deprotonation mechanism, similar to a classic metalation. This pathway is favored by:

  • Nonpolar Solvents (e.g., Toluene, Dioxane) which disfavor charge separation.

  • Strong Bases (e.g., KOtBu, K₃PO₄) that can deprotonate the C2 position directly.

Parameter	To Favor C5-Arylation	To Favor C2-Arylation	Rationale
Solvent	DMA, DMF, NMP	Toluene, Dioxane	Polar solvents stabilize the CMD transition state for C5 arylation.
Base	K₂CO₃, Cs₂CO₃, PivOH (additive)	KOtBu, K₃PO₄, KOH	Strong bases favor direct deprotonation of the most acidic C2 proton.
Ligand	Bulky, electron-rich phosphines (e.g., SPhos, RuPhos)	Specific bidentate or monodentate phosphines (e.g., P(o-tol)₃)	Ligand choice modulates the electronic and steric environment at the metal center.
Temperature	100-120 °C	120-150 °C	Higher temperatures may be needed to overcome the activation barrier for C2 deprotonation.

This protocol is adapted from general methods for selective C5-arylation of oxazoles and should serve as a robust starting point.

Step-by-Step Methodology:

• To a dry reaction vessel, add the tetramethylcyclopropyl oxazole (1.0 equiv), aryl bromide (1.2 equiv), Pd(OAc)₂ (5 mol%), SPhos (10 mol%), and K₂CO₃ (2.0 equiv).

• Evacuate and backfill the vessel with argon three times.

• Add anhydrous DMA via syringe.

• Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography to isolate the C5-arylated product.

By systematically adjusting these parameters, you can effectively steer the reaction toward the desired regioisomer, significantly improving the yield and simplifying purification.

References

• Palladium-catalyzed C–H activation of simple arenes and cascade reaction with nitriles: access to 2,4,5-trisubstituted oxazoles.Chemical Communications (RSC Publishing).
• Palladium-Catalyzed Sequential C-N/C-O Bond Formations: Synthesis of Oxazole Derivatives from Amides and Ketones.Organic Chemistry Portal.
• Palladium-Catalyzed Construction of Trisubstituted Oxazoles from Trifluoroalanine Derivatives.Organic Letters - ACS Publications.
• Synthesis of Imidazoles and Oxazoles via a Palladium-Catalyzed Decarboxylative Addition/Cyclization Reaction Sequence of Aromatic Carboxylic Acids with Functionalized Aliphatic Nitriles.Organic Letters - ACS Publications.
• Regioselective Palladium Catalyzed Cross-Coupling of Oxazoles.Ignited Minds Journals.
• Synthesis, Reactions and Medicinal Uses of Oxazole.Pharmaguideline.
• A convenient oxazole C-2 protecting group: the synthesis of 4- and 5-substituted oxazoles via metalation of 2-triisopropylsilyloxazoles.PubMed.
• Recent advances in direct C–H arylation: Methodology, selectivity and mechanism in oxazole series.Beilstein Journals.
• Studies on Selective Metalation and Cross Coupling Reactions of Oxazoles.ResearchGate.
• Regioselective Functionalization of the Oxazole Scaffold Using TMP-Bases of Mg and Zn.Organic Letters - ACS Publications.
• Structure and reactivity of the cyclopropane species.COPYRIGHTED MATERIAL.
• Oxidative radical ring-opening/cyclization of cyclopropane derivatives.PMC.
• Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates.Organic Chemistry Portal.
• Radical Ring Opening Reactions of the Cyclopropylcarbinyl Systems.UCL Discovery.
• Metalation of Oxazole−Borane Complexes: A Practical Solution to the Problem of Electrocyclic Ring Opening of 2-Lithiooxazoles.The Journal of Organic Chemistry - ACS Publications.
• Highly regioselective palladium-catalyzed direct arylation of oxazole at C-2 or C-5 with aryl bromides, chlorides, and triflates.PubMed.
• Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes.Xingwei Li.
• Rhodium-Catalyzed Asymmetric C–H Functionalization Reactions.Xingwei Li.
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective.Semantic Scholar.
• Ring-Opening 1,3-Halochalcogenation of Cyclopropane Dicarboxylates.Organic Letters.
• Rhodium(III)-Catalyzed C-H Activation of Arenes Using a Versatile and Removable Triazene Directing Group.Angewandte Chemie International Edition.

Sources

• 1. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 2. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. catalogimages.wiley.com [catalogimages.wiley.com]
• 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 8. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A convenient oxazole C-2 protecting group: the synthesis of 4- and 5-substituted oxazoles via metalation of 2-triisopropylsilyloxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing solvent selection for 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole crystallization

Technical Support Center: Crystallization of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

Welcome to the technical support guide for optimizing the crystallization of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole. This document provides field-proven insights, troubleshooting guides, and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining high-quality crystals of this unique molecule. The sterically hindered, non-polar tetramethylcyclopropyl group combined with the polar, aromatic 1,3-oxazole ring presents specific challenges and opportunities in solvent selection and crystallization process design.

Part 1: Understanding the Molecule - The Key to Solvent Selection

Before initiating any screening, understanding the physicochemical characteristics of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole is paramount. The molecular structure dictates its interaction with potential solvents.

• Non-Polar Domain: The 2,2,3,3-tetramethylcyclopropyl group is bulky and aliphatic, contributing to solubility in non-polar or moderately polar solvents.

• Polar Domain: The 1,3-oxazole ring contains nitrogen and oxygen atoms, making it a polar heterocycle capable of dipole-dipole interactions and acting as a hydrogen bond acceptor. This suggests solubility in polar solvents.[1][2][3]

This dual nature means that the ideal solvent will likely be one that can effectively solvate both the non-polar and polar regions of the molecule, or a co-solvent system may be required.

Part 2: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the crystallization of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole.

Q1: What are the ideal characteristics of a crystallization solvent for this compound?

A1: An ideal solvent should exhibit a steep solubility curve with respect to temperature; the compound should be highly soluble at high temperatures and sparingly soluble at low temperatures.[4] This temperature-dependent solubility is the primary driving force for crystallization upon cooling.[4] Additionally, the solvent's boiling point should ideally be lower than the melting point of your compound to prevent "oiling out".[5] The solvent must also be unreactive with the solute.[5]

Q2: How does the polarity of the solvent affect crystallization?

A2: Solvent polarity is a critical factor.[6] For 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole, a solvent of intermediate polarity may be a good starting point.

• Highly Polar Solvents (e.g., Methanol, Water): May favor dissolution of the oxazole moiety but poorly solvate the cyclopropyl group, potentially leading to low solubility.

• Non-Polar Solvents (e.g., Heptane, Toluene): May effectively dissolve the cyclopropyl group but not the polar oxazole ring.[6]

• Intermediate Polarity Solvents (e.g., Acetone, Ethyl Acetate, Acetonitrile): Often provide the necessary balance to dissolve the entire molecule at elevated temperatures.

Solvent polarity can also influence crystal morphology and even which polymorph (different crystal form) is produced.[6][7]

Q3: Where should I begin my solvent screening process?

A3: A systematic screening process using small quantities of your material is the most efficient approach. Start with a diverse range of solvents from different chemical classes and with varying polarities. See the protocol and solvent table in the following sections for a practical starting point.

Part 3: Experimental Protocols & Data

Protocol 1: Systematic Solvent Screening for Crystallization

This protocol outlines a method for rapidly screening multiple solvents to identify promising candidates for crystallization.

Objective: To identify solvents that exhibit temperature-dependent solubility for the target compound.

Materials:

• 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

• Small vials (e.g., 2 mL HPLC vials)

• A selection of solvents (see Table 1)

• Hot plate/stirrer and a heating block

• Vortex mixer

Procedure:

• Preparation: Place approximately 5-10 mg of the compound into each labeled vial.

• Initial Solubility Test (Room Temp): Add the first solvent dropwise (e.g., 50 µL increments) and vortex after each addition. Observe if the solid dissolves readily at room temperature. If it dissolves in a small volume (<200 µL), the compound is likely too soluble for cooling crystallization in that solvent. Note your observations.

• Hot Solubility Test: For solvents where the compound was sparingly soluble at room temperature, place the vial in a heating block and increase the temperature to near the solvent's boiling point.

• Achieve Saturation: Continue adding the solvent in small increments to the heated vial until the solid completely dissolves.[8]

• Cooling: Once a saturated solution is achieved at high temperature, remove the vial from the heat and allow it to cool slowly to room temperature. To encourage slower cooling, the vial can be placed in an insulated container.[9]

• Induce Crystallization: If crystals do not form spontaneously, try scratching the inside of the vial with a glass rod or adding a seed crystal (if available).[4]

• Observation: A successful solvent will produce solid crystals upon cooling. Evaluate the quality and quantity of the crystals formed.

Data Presentation: Recommended Solvents for Initial Screening

The following table provides a list of common solvents organized by polarity, which can serve as a starting point for your screening experiments.

Solvent	Class	Polarity Index	Boiling Point (°C)	Notes
n-Heptane	Non-polar	0.1	98	Good for dissolving non-polar compounds.
Toluene	Non-polar	2.4	111	Aromatic solvent, may have specific interactions.
Diethyl Ether	Polar Aprotic	2.8	35	Low boiling point, high volatility.
Ethyl Acetate	Polar Aprotic	4.4	77	Common solvent, good balance of properties.
Acetone	Polar Aprotic	5.1	56	Good solvent for many organics, can absorb water.
Acetonitrile	Polar Aprotic	5.8	82	Often a good choice for compounds with polar groups.
Isopropanol	Polar Protic	3.9	82	Can act as a hydrogen bond donor.
Ethanol	Polar Protic	4.3	78	Similar to isopropanol, common choice.[10]
Methanol	Polar Protic	5.1	65	Highly polar, may result in low solubility.

Visualization: Solvent Selection Workflow

The following diagram illustrates the decision-making process during the initial solvent screening.

Caption: Workflow for initial single-solvent screening.

Part 4: Troubleshooting Guide

This section provides solutions to common problems encountered during crystallization experiments.

Q1: My compound "oiled out" instead of forming crystals. What went wrong?

A1: "Oiling out" occurs when the solute precipitates from the solution as a liquid rather than a solid.[5] This typically happens under conditions of high supersaturation or when the solution is cooled below the compound's melting point while it is still dissolved.

• Causality: The concentration of the solute exceeds its solubility limit, but the conditions are not favorable for the ordered arrangement required for crystal lattice formation.

• Solutions:

  • Use More Solvent: Reduce the concentration to lower the supersaturation level.

  • Cool Slower: Allow more time for molecules to orient themselves correctly into a crystal lattice.

  • Change Solvent: Select a solvent with a lower boiling point.[5]

  • Use a Co-solvent System: Add a co-solvent that reduces the overall dissolving power, which can raise the temperature at which crystallization begins.

Q2: I only get a fine powder or very small needles. How can I grow larger single crystals suitable for X-ray diffraction?

A2: The formation of small crystals is typically due to a high rate of nucleation compared to the rate of crystal growth.[4] When many nuclei form at once, they compete for the available solute, resulting in a large number of small crystals.

• Causality: Rapid cooling or high supersaturation favors spontaneous nucleation.[8]

• Solutions:

  • Slow Down Cooling: This is the most critical factor. A slower cooling rate reduces the level of supersaturation and allows solute molecules to deposit onto existing crystal nuclei rather than forming new ones.[4]

  • Reduce Supersaturation: Use a slightly more dilute solution.

  • Vapor Diffusion: This is an excellent technique for growing high-quality single crystals. Dissolve your compound in a "good" solvent and place it in a sealed container with a "poor" solvent (antisolvent). The slow diffusion of the antisolvent vapor into the solution gradually reduces solubility and promotes slow crystal growth.[9]

  • Solvent Layering: Carefully layer a less dense solvent in which the compound is soluble over a denser antisolvent. Crystals will slowly form at the interface.[9]

Q3: My crystals look well-formed, but they provide poor diffraction data. What can I do?

A3: Poor diffraction quality from visually good crystals can be frustrating and may stem from internal disorder, twinning, or other lattice defects.[11]

• Causality: Even with a good external morphology, the internal crystal lattice may not be perfectly ordered. This can sometimes be influenced by the solvent-solute interactions at the crystal face during growth.

• Solutions:

  • Rescreen Solvents: Try crystallizing from a completely different solvent system. Different solvents can lead to different crystal packing arrangements (polymorphs), one of which may be more ordered.

  • Anneal the Crystals: In some cases, thermal cycling (gently heating and cooling the crystals in their mother liquor) can help to resolve internal defects.

  • Grow Crystals Even Slower: Extend the crystallization time from days to weeks if necessary. The slower the growth, the higher the likelihood of achieving a well-ordered lattice.

Q4: My compound has very high solubility in most common organic solvents. How can I crystallize it?

A4: High solubility makes cooling crystallization difficult because a large temperature drop results in only a small change in solubility.

• Causality: Strong solute-solvent interactions keep the compound in solution even at low temperatures.

• Solutions:

  • Antisolvent Crystallization: This is often the most effective method. Dissolve the compound in a minimum amount of a "good" solvent where it is highly soluble. Then, slowly add a miscible "antisolvent" in which the compound is insoluble.[12] This will dramatically reduce the solubility and induce crystallization.[13][14] The rate of antisolvent addition is a key parameter to control crystal size.[15]

  • Slow Evaporation: Dissolve the compound in a volatile solvent and allow the solvent to evaporate slowly over several days in a loosely covered vial. This gradually increases the concentration to the point of saturation and beyond.

Protocol 2: Antisolvent Crystallization

Caption: General workflow for antisolvent crystallization.

Part 5: Characterization of Crystalline Form

It is essential to characterize the resulting solid to ensure you have a crystalline material and to identify its form. Different crystallization conditions can produce different polymorphs, which can have significantly different physical properties.[16]

Technique	Abbreviation	Information Provided
Powder X-ray Diffraction	PXRD	Provides a unique "fingerprint" for a specific crystal lattice. It is the primary tool for identifying polymorphs and assessing crystallinity.[17][18]
Single-Crystal X-ray Diffraction	SCXRD	Determines the precise 3D arrangement of atoms in a crystal, confirming the molecular structure and packing.[17][19]
Differential Scanning Calorimetry	DSC	Measures thermal events, such as melting point and phase transitions between polymorphs.[19][20]
Thermogravimetric Analysis	TGA	Measures changes in mass with temperature, useful for identifying solvates or hydrates.[19][20]
Optical Microscopy	-	Allows for visual inspection of crystal morphology (shape), size, and can help identify conglomerates or oils.[19]

References

• H.E.L Group.
• RM@Schools.
• Oxford Academic. 4 4 Analytical techniques for studying and characterizing polymorphs. Oxford Academic.
• CrystEngComm.
• Monash University. Instrumental Analytical Techniques for the Characterization of Crystals in Pharmaceutics and Foods. Monash University.
• Academia.edu.
• Syrris.
• Technobis. Common Challenges in Industrial Crystallization and How to Overcome Them. Technobis.
• Crystal Growth & Design.
• ACS Publications. Three-Step Mechanism of Antisolvent Crystallization.
• Mettler Toledo.
• Longdom Publishing. Commentary on Crystallization Vital Role in the Purification of Organic Compounds. Longdom Publishing.
• Chemical Society Reviews. Advanced crystallisation methods for small organic molecules. Chemical Society Reviews (RSC Publishing).
• ijpam.eu.
• ACS Publications. Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules.
• ResearchGate. What are the different techniques to characterize chemical crystals?.
• CrystEngComm. Solvent effects and its role in quantitatively manipulating the crystal growth: benzoic acid as case study. CrystEngComm (RSC Publishing).
• Benchchem. Troubleshooting poor crystallinity of 1,3,2-Benzothiazagermole for X-ray analysis. Benchchem.
• IUCr Journals. Reducing errors and increasing accuracy of small-molecule crystal structures. IUCr Journals.
• PMC. Troublesome Crystal Structures: Prevention, Detection, and Resolution. PMC.
• Thieme. Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Thieme.
• Asian Journal of Chemistry. Synthesis, Crystal Structure and Biological Activity of 4-Cyclopropyl-3-[(3-fluorobenzyl)
• Semantic Scholar. Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar.
• PMC.

Sources

• 1. chemmethod.com [chemmethod.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. An Overview of Bioactive 1,3-Oxazole-Containing Alkaloids from Marine Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Solvent effects and its role in quantitatively manipulating the crystal growth: benzoic acid as case study - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 8. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. asianpubs.org [asianpubs.org]
• 11. Troublesome Crystal Structures: Prevention, Detection, and Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 13. pubs.acs.org [pubs.acs.org]
• 14. par.nsf.gov [par.nsf.gov]
• 15. mt.com [mt.com]
• 16. syrris.com [syrris.com]
• 17. acadpubl.eu [acadpubl.eu]
• 18. journals.iucr.org [journals.iucr.org]
• 19. academic.oup.com [academic.oup.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Stability of Oxazole Intermediates in Acidic Environments

Welcome to the dedicated resource for researchers, scientists, and professionals in drug development facing challenges with the stability of oxazole intermediates under acidic conditions. This guide is designed to provide in-depth, practical solutions and a clear understanding of the underlying chemical principles governing the stability of these crucial heterocyclic compounds.

Introduction: The Oxazole Dilemma in Acidic Media

Oxazoles are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals.[1][2][3] Their unique electronic and structural properties contribute to favorable pharmacokinetic profiles and bioactivity.[1][4] However, the inherent chemical nature of the oxazole ring presents a significant challenge in synthetic and process chemistry: its susceptibility to degradation under acidic conditions.[5][6]

Oxazoles are weakly basic, with a pKa of the conjugate acid around 0.8, making them prone to protonation in acidic environments.[5] This protonation enhances the electrophilicity of the C2 carbon, initiating a cascade of reactions that can lead to ring-opening and the formation of undesired byproducts, primarily amino ketones.[5] This guide will equip you with the knowledge to anticipate, troubleshoot, and resolve these stability issues, ensuring the integrity of your oxazole intermediates.

Troubleshooting Guide: A-to-Z on Oxazole Stability

This section is structured in a question-and-answer format to directly address the common issues encountered during experimentation.

Issue 1: Unexpected Degradation of Oxazole Intermediate During Acidic Workup or Chromatography

Question: I'm observing significant loss of my oxazole-containing intermediate after an acidic workup (e.g., HCl wash) or during silica gel chromatography. What is happening and how can I prevent it?

Answer: This is a classic sign of acid-catalyzed hydrolysis. The nitrogen atom of the oxazole ring becomes protonated, which makes the C2 carbon highly susceptible to nucleophilic attack by water, leading to ring cleavage.[5] Silica gel, being inherently acidic, can also catalyze this degradation during purification.

Immediate Corrective Actions:

• Neutralize Carefully: If an acidic wash is unavoidable, immediately follow with a wash using a mild base like saturated sodium bicarbonate solution to neutralize any residual acid.

• Temperature Control: Perform acidic workups at low temperatures (0-5 °C) to slow down the rate of hydrolysis.[6]

• Alternative Purification:

  • Neutralized Silica Gel: Use silica gel that has been pre-treated with a base, such as triethylamine in the eluent system.

  • Alumina Chromatography: Basic or neutral alumina can be a gentler alternative to silica gel.

  • Reverse-Phase Chromatography: If your compound is suitable, reverse-phase HPLC or flash chromatography using buffered mobile phases (e.g., with ammonium acetate or formate) can circumvent the acidity issue.

Long-Term Strategic Solutions:

• pH Monitoring and Control: During your process, rigorously monitor the pH. If possible, maintain a pH range of 6-8 where oxazole stability is generally higher.[6] The use of buffer systems can be crucial for maintaining a stable pH.[6]

• Solvent System Modification: In some cases, using a non-aqueous or a mixed aqueous-organic solvent system can minimize the activity of water and reduce the rate of hydrolysis.[6]

Issue 2: My Oxazole Synthesis, Which Uses a Strong Acid Catalyst, is Giving Low Yields.

Question: My synthesis of a substituted oxazole requires a strong acid for cyclodehydration (e.g., Robinson-Gabriel or Fischer synthesis), but my yields are consistently low. Is the product decomposing?

Answer: Yes, it's highly probable that your desired oxazole product is degrading under the very conditions required for its formation. Many classical oxazole syntheses, such as the Robinson-Gabriel synthesis (cyclization of α-acylamino ketones) and the Fischer oxazole synthesis, utilize strong dehydrating acids like H₂SO₄, PCl₅, or POCl₃, which can also promote the hydrolysis of the newly formed oxazole ring.[7]

Strategies for Yield Improvement:

• Milder Acid Catalysts: Explore the use of milder or alternative catalysts that can promote cyclization without causing significant degradation.

  • Polyphosphoric Acid (PPA): PPA can sometimes offer a good balance of dehydrating power and acidity, potentially leading to higher yields (50-60%) compared to stronger mineral acids.[7]

  • Triflic Acid (TfOH): Triflic acid has been shown to be an effective promoter for dehydrative cyclization to form related oxazolines and can be used in catalytic amounts under optimized conditions.[8][9]

• Alternative Synthetic Routes (Avoiding Strong Acids): Consider modern synthetic methods that proceed under neutral or basic conditions.

  • Van Leusen Synthesis: This method utilizes tosylmethyl isocyanide (TosMIC) and an aldehyde in the presence of a base (like K₂CO₃) to form 5-substituted oxazoles, completely avoiding acidic conditions.[7]

  • Copper- or Palladium-Catalyzed Reactions: Numerous modern methods employ transition metal catalysts for oxazole synthesis under milder conditions. For example, copper(II) triflate can catalyze the coupling of α-diazoketones with amides.[7] Palladium-catalyzed direct arylation is another powerful technique.[7]

  • One-Pot Syntheses: Several one-pot methods have been developed that proceed under mild conditions, such as those starting directly from carboxylic acids using activating agents that don't require strong acids.[10]

Experimental Workflow: Van Leusen Oxazole Synthesis

Caption: Workflow for the Van Leusen oxazole synthesis, a mild, base-mediated alternative.

Issue 3: How Can I Protect the Oxazole Ring During Subsequent Acid-Sensitive Reactions?

Question: I need to perform a reaction on another part of my molecule that requires acidic conditions (e.g., removal of a Boc protecting group). How can I prevent my oxazole intermediate from degrading?

Answer: This is a common challenge in multi-step synthesis. While the oxazole ring itself doesn't have a standard "protecting group" in the way an amine or alcohol does, your strategy should revolve around carefully selecting reaction conditions and, if necessary, modifying the overall synthetic route.

Condition Optimization for Acid-Labile Groups:

• Titrate the Acid: For deprotections like Boc removal, instead of using a large excess of a strong acid like TFA, consider using a weaker acid or a carefully controlled amount of a stronger acid. For example, using HCl in dioxane (e.g., 4M solution) and monitoring the reaction closely by TLC or LC-MS to stop it as soon as the starting material is consumed.

• Alternative Protecting Groups: Plan your synthesis with orthogonal protecting groups.[11] If you know you have an acid-sensitive oxazole, avoid using acid-labile protecting groups like Boc elsewhere in the molecule. Consider groups that are removed under different conditions:

  • Fmoc (Fluorenylmethyloxycarbonyl): Removed with a base (e.g., piperidine).[12]

  • Cbz (Carboxybenzyl): Removed by hydrogenolysis (H₂, Pd/C).[12]

  • Alloc (Allyloxycarbonyl): Removed with a palladium catalyst.[12]

Decision-Making Flowchart for Protecting Group Strategy

Caption: Choosing a synthetic strategy in the presence of an oxazole ring.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of oxazole degradation in acid? A1: The degradation proceeds via acid-catalyzed hydrolysis. The process begins with the protonation of the nitrogen atom in the oxazole ring. This increases the electrophilicity of the C2 carbon, making it susceptible to nucleophilic attack by a water molecule. This attack forms a tetrahedral intermediate, which then undergoes ring-opening and tautomerization to yield an amino ketone as the final product.[5]

Q2: How do substituents on the oxazole ring affect its stability in acid? A2: The electronic properties of substituents can influence stability. Electron-donating groups (EDGs) can slightly increase the basicity of the ring nitrogen, potentially accelerating the initial protonation step.[5] Conversely, electron-withdrawing groups (EWGs) decrease the basicity, which can make the ring less susceptible to protonation but may facilitate nucleophilic attack on the ring itself. Steric hindrance around the C2 position can sometimes slow down the rate of nucleophilic attack by water.

Q3: Are there any "acid-proof" oxazoles? A3: While some substitution patterns can enhance stability, no oxazole is completely immune to degradation under sufficiently harsh acidic conditions (e.g., concentrated strong acids at high temperatures).[6] The goal is to find conditions where your desired reaction can proceed while minimizing the rate of oxazole degradation to an acceptable level.

Q4: What analytical techniques are best for monitoring oxazole degradation? A4: High-Performance Liquid Chromatography (HPLC) with UV detection is an excellent method for quantitatively monitoring the disappearance of the oxazole starting material and the appearance of degradation products over time. Thin-Layer Chromatography (TLC) can provide a quick qualitative assessment of the reaction progress.[5] For structural elucidation of degradation products, LC-MS (Liquid Chromatography-Mass Spectrometry) is invaluable.

Q5: Can I use Lewis acids with oxazole intermediates? A5: Caution is advised. Lewis acids can coordinate to the nitrogen or oxygen atoms of the oxazole ring, which can activate it towards nucleophilic attack or other rearrangements. The compatibility of a specific Lewis acid with your oxazole substrate should be tested on a small scale first.

Protocols and Data

Protocol 1: General Procedure for pH Stability Assessment

This protocol allows you to systematically evaluate the stability of your oxazole intermediate across a range of pH values.

• Buffer Preparation: Prepare a series of buffers covering a pH range from 2 to 10 (e.g., citrate, phosphate, borate buffers).[6]

• Stock Solution: Prepare a stock solution of your oxazole intermediate in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Incubation Samples: In separate vials, dilute the stock solution into each buffer to a final concentration of approximately 20 µg/mL.

• Incubation: Incubate the vials at a constant, controlled temperature (e.g., 25°C or 37°C). Protect from light if the compound is known to be photosensitive.[6]

• Time Points: Withdraw aliquots from each vial at predetermined time points (e.g., 0, 1, 2, 4, 8, 24, 48 hours).

• Analysis: Immediately analyze the aliquots by a validated HPLC method to determine the remaining percentage of the parent compound.

• Data Plotting: Plot the percentage of the remaining parent compound against time for each pH to determine the degradation kinetics.

Table 1: Relative Stability of Protecting Groups

Protecting Group	Abbreviation	Cleavage Conditions	Compatibility with Oxazoles
tert-Butoxycarbonyl	Boc	Acidic (e.g., TFA, HCl)[12]	Low (Risk of oxazole degradation)
9-Fluorenylmethyloxycarbonyl	Fmoc	Basic (e.g., Piperidine)[12]	High
Carboxybenzyl	Cbz	Hydrogenolysis (H₂, Pd/C)[12]	High
Benzyl	Bn	Hydrogenolysis (H₂, Pd/C)[12]	High
Triisopropylsilyl	TIPS	Fluoride ion (e.g., TBAF)[12]	High

References

• Technical Support Center: Degradation of 4-Propyl-1,3-oxazole under Acidic Conditions - Benchchem.
• Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review - Indian Journal of Pharmaceutical Sciences.
• Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids - PMC - NIH.
• Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline.
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective.
• Studies in heterocyclic chemistry. Part IV. Kinetics and mechanisms for the hydrolysis of benzoxazoles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Stability issues of the oxazole ring in (2,5 - Benchchem.
• Oxazole – Knowledge and References - Taylor & Francis.
• Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids | The Journal of Organic Chemistry - ACS Publications.
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective - Semantic Scholar.
• A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid.
• Technical Support Center: Alternative Catalysts for Oxazole Synthesis - Benchchem.
• Oxazole | CUTM Courseware.
• Synthesis of 1,3-oxazoles - Organic Chemistry Portal.
• On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC.
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective.
• Technical Support Center: Oxazole Ring Stability in Substitution Reactions - Benchchem.
• Oxazoles: A Promising Frontier in Corrosion Inhibition for Steel in Acidic Environments.
• Oxazole-Based Molecules in Anti-viral Drug Development.
• Synthesis of Oxazole - Reactions of Oxazole - Medicinal uses of Oxazole - Slideshare.
• Synthetic approaches for oxazole derivatives: A review - ResearchGate.
• Thiazoline and Oxazoline Hydrolyses and Sulfur-Nitrogen and Oxygen-Nitrogen Acyl Transfer Reactions | The Journal of Organic Chemistry - ACS Publications.
• Accessing diverse azole carboxylic acid building blocks via mild C-H carboxylation - ChemRxiv.
• A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions | ACS Omega.
• Silver(i)-mediated oxazoline formation: a mild route to 2,4-oxazoles in peptides - RSC Publishing.
• Oxazolines. XI. Synthesis of functionalized aromatic and aliphatic acids. Useful protecting group for carboxylic acids against Grignard and hydride reagents | The Journal of Organic Chemistry - ACS Publications.
• Oxazoles: A Promising Frontier in Corrosion Inhibition for Steel in Acidic Environments.
• Transition-metal-free synthesis of oxazoles: Valuable structural fragments in drug discovery | Request PDF - ResearchGate.
• Protective Groups - Organic Chemistry Portal.
• Protecting Agents - Tokyo Chemical Industry.
• Protecting Groups.
• Systematic scientific study of 1, 3-oxazole derivatives as a useful lead for pharmaceuticals.
• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Publishing.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. ijprajournal.com [ijprajournal.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ijpsonline.com [ijpsonline.com]
• 8. mdpi.com [mdpi.com]
• 9. 1,3-Oxazole synthesis [organic-chemistry.org]
• 10. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protective Groups [organic-chemistry.org]
• 12. tcichemicals.com [tcichemicals.com]

Technical Support Center: Column Chromatography of Tetramethylcyclopropyl Derivatives

Welcome to the technical support center for the purification of tetramethylcyclopropyl derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with separating these sterically hindered and often isomeric compounds. We will move beyond simple procedural lists to explore the underlying principles and provide actionable, field-proven solutions to common chromatographic hurdles.

Section 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses the fundamental questions and concepts essential for developing a successful separation strategy for tetramethylcyclopropyl-containing molecules.

Q1: What makes the separation of tetramethylcyclopropyl derivatives so challenging?

A1: The difficulty arises from a combination of their unique structural features:

• High Steric Hindrance: The four methyl groups and the cyclopropyl ring create a rigid, sterically crowded structure. This can limit effective interaction with the stationary phase, leading to poor retention and selectivity.

• Isomerism: These derivatives often exist as complex mixtures of diastereomers or positional isomers. These isomers can have very similar polarities and partition coefficients (logP), making them difficult to resolve with standard chromatographic methods.[1]

• Ring Strain and Reactivity: The cyclopropane ring possesses significant ring strain.[2] This inherent reactivity can lead to on-column degradation, especially on acidic or highly active stationary phases like standard silica gel, resulting in yield loss and the appearance of artifact peaks.[2][3]

• Unique Conformation: The cyclopropyl group can influence the conformation of adjacent rings (e.g., a cyclohexane), favoring what would typically be the more unstable axial orientation for other substituents.[4] This can affect how different isomers present themselves to the stationary phase.

Q2: Which stationary phase is the best starting point for my separation?

A2: There is no single "best" stationary phase; the optimal choice depends on the specific isomers you are trying to separate. A column screening approach is highly recommended.[5][6] However, here are the most logical starting points:

• For Positional Isomers: Phenyl-based columns (such as Phenyl-Hexyl) or Pentafluorophenyl (PFP) columns are often ideal.[1] Their unique pi-pi and dipole-dipole interaction capabilities can provide alternative selectivity to differentiate isomers based on electron density and spatial arrangement, which standard C18 columns may fail to do.

• For Diastereomers: Standard C8 or C18 columns are a good starting point for reversed-phase chromatography. For normal-phase, high-purity silica or Diol-bonded phases can be effective. Amide columns have also shown success in resolving diastereomers and cis-trans isomers.[1]

• For Enantiomers: Chiral stationary phases (CSPs) are required. Polysaccharide-based (e.g., cellulose or amylose derivatives) and cyclodextrin-based CSPs are particularly effective for resolving a wide range of enantiomers, including cyclopropane derivatives.[7][8][9][10]

Table 1: Stationary Phase Selection Guide

Isomer Type	Recommended Phase(s)	Primary Interaction Mechanism	Key Considerations
Positional Isomers	Phenyl, Pentafluorophenyl (PFP)	π-π stacking, dipole-dipole	Excellent for molecules with aromatic rings. PFP offers stronger dipole interactions.[1]
Diastereomers	C18, C8, Amide, Silica, Diol	Hydrophobic, Hydrogen Bonding	C18/C8 are robust starting points. Amide columns offer unique polarity and hydrogen bonding.[1]
Enantiomers	Cyclodextrin Derivatives, Polysaccharide Derivatives	Chiral Inclusion, Steric Fit	Requires screening of different chiral columns and mobile phases.[7][8]

Q3: How do I choose an appropriate mobile phase?

A3: Mobile phase selection is critical for achieving separation.[11] The choice is tied directly to your stationary phase (chromatographic mode).

• Reversed-Phase (e.g., C18, PFP): The mobile phase typically consists of water (or an aqueous buffer) and a miscible organic solvent like acetonitrile (ACN) or methanol (MeOH).[12] ACN often provides sharper peaks and lower backpressure. Start with a gradient elution (e.g., 10% to 95% organic solvent) to determine the approximate elution conditions before optimizing an isocratic method.[12]

• Normal-Phase (e.g., Silica, Diol): The mobile phase is a mixture of non-polar solvents, typically hexane or heptane, with a more polar modifier like ethyl acetate (EtOAc), isopropanol (IPA), or ethanol (EtOH). The separation is highly sensitive to small changes in the polar modifier concentration.

• Additives and Buffers: For ionizable compounds, controlling the mobile phase pH with a buffer is crucial for reproducible retention times and good peak shape.[13] For improving the peak shape of basic compounds, additives like formic acid (0.1%) or trifluoroacetic acid (TFA) are often used, though TFA can be difficult to remove from the column and may suppress MS signals.[14][15]

Section 2: Troubleshooting Common Separation Issues

This guide uses a question-and-answer format to directly address problems you might encounter during your experiments.

Issue: Poor Resolution & Co-elution

Q4: My peaks are merged or poorly resolved. What is the first thing I should change?

A4: The first and most impactful parameter to adjust is the mobile phase composition, not the flow rate. The "rule of one" is critical: change only one parameter at a time to understand its effect.[16]

• Change Organic Solvent Strength: In reversed-phase, decrease the percentage of the organic solvent (e.g., from 80% ACN to 75% ACN) to increase retention and give the analytes more time to interact with the stationary phase, which can improve resolution. In normal-phase, a similar effect is achieved by decreasing the concentration of the polar modifier (e.g., from 10% EtOAc to 8% EtOAc).

• Switch Organic Solvent Type: If adjusting the strength is insufficient, switch the organic modifier. For example, changing from acetonitrile to methanol in a reversed-phase system can alter the selectivity because methanol is a hydrogen-bond donor, offering different interactions with your analytes.

Q5: I've optimized the mobile phase, but my diastereomers still co-elute. Now what?

A5: If mobile phase optimization fails, the issue lies with insufficient selectivity from the stationary phase or other system parameters.

• Change the Stationary Phase: This is the most powerful way to alter selectivity. If you are using a C18 column, switch to a Phenyl or PFP column. These phases provide different interaction mechanisms (pi-pi stacking) that can differentiate isomers based on their shape and electron distribution.[1]

• Adjust Temperature: Lowering the column temperature can sometimes enhance the subtle energetic differences between diastereomers, improving separation. Conversely, increasing the temperature can improve efficiency but may reduce selectivity. Test a range (e.g., 25°C, 35°C, 45°C).

• Consider Tandem Columns: For extremely difficult separations, coupling two different columns in series (e.g., a PFP followed by a C8) can combine their selectivities to achieve a separation that is impossible on either column alone.[17]

Issue: Poor Peak Shape (Tailing, Broadening)

Q6: My peaks are tailing. What are the common causes and solutions?

A6: Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase, or by column overload.

• Cause 1: Silanol Interactions: Residual, acidic silanol groups on the silica surface can strongly and undesirably interact with basic functional groups on your analyte.

  • Solution: Add a mobile phase modifier. A small amount of an acid like formic acid (0.1%) can protonate the basic sites on your analyte, while a competing base like triethylamine (TEA) can mask the active silanol sites. For basic compounds, using a buffer to maintain a low pH (e.g., pH 2-3) will keep the analyte protonated and minimize these interactions.[13]

• Cause 2: Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.

  • Solution: Dilute your sample and inject a smaller mass. If you need to purify a large amount, you must scale up to a larger diameter column.

• Cause 3: Column Degradation: A void at the head of the column can cause peak distortion.

  • Solution: This is often irreversible. If performance is severely compromised, the column may need to be replaced.[18] Using a guard column can help extend the life of your analytical column.

Issue: Analyte Instability

Q7: I'm seeing unexpected peaks and my recovery is low. Could my compound be degrading on the column?

A7: Yes, this is a significant risk for strained ring systems like cyclopropanes, especially on silica gel.[3] The acidic nature of silica can catalyze the ring-opening of activated cyclopropanes (e.g., those adjacent to a carbonyl group).[2]

• How to Confirm: Perform a stability test. Dissolve a small amount of your purified compound in the mobile phase. Add a small amount of silica gel TLC powder, stir for a few hours, and then analyze the solution by TLC or LC-MS to see if new spots/peaks have appeared.

• How to Prevent:

  • Deactivate the Silica: You can reduce the acidity of silica gel by treating it with a base like triethylamine before packing the column.

  • Use an Alternative Stationary Phase: Alumina (neutral or basic) or Florisil can be gentler alternatives for acid-sensitive compounds.[3] For HPLC, modern, end-capped C18 or PFP columns are generally much less reactive than bare silica.

  • Use a Buffered Mobile Phase: Maintaining a neutral or slightly basic pH in a reversed-phase system can prevent acid-catalyzed degradation.

Section 3: Protocols & Workflows

Protocol 1: Systematic Mobile Phase Optimization Workflow

This protocol provides a step-by-step method for efficiently finding the optimal mobile phase for a difficult separation.

• Step 1: Initial Gradient Run:

  • Select a robust stationary phase (e.g., C18 or PFP).

  • Run a fast, broad gradient (e.g., 5% to 95% ACN in water over 10-15 minutes).

  • This run will tell you the approximate % organic solvent at which your compounds elute.

• Step 2: Focused Gradient Runs:

  • Based on the initial run, create a shallower, more focused gradient around the elution point. If your compounds eluted around 8 minutes in a 10-minute gradient from 5-95% ACN (i.e., ~77% ACN), run a new gradient from 65% to 85% ACN over 20 minutes.

• Step 3: Isocratic Method Development:

  • Convert the optimal focused gradient condition into an isocratic (constant mobile phase) method for fine-tuning. A good starting point for the isocratic %B can be estimated from the gradient retention time.

• Step 4: Modifier Screening:

  • If resolution is still insufficient, switch the organic modifier (e.g., from ACN to MeOH) and repeat steps 1-3.

  • If peak shape is poor, add a modifier (e.g., 0.1% formic acid) to both the aqueous and organic phases and re-run the optimal method.

Caption: Workflow for systematic mobile phase optimization.

Protocol 2: Testing Compound Stability on Silica Gel

• Preparation: Place ~50 mg of TLC-grade silica gel into a small vial. Add 1 mL of your chosen chromatography eluent (e.g., 90:10 Hexane:EtOAc).

• Sample Addition: Add ~1-2 mg of your tetramethylcyclopropyl derivative to the vial.

• Incubation: Seal the vial and stir the slurry at room temperature.

• Time-Point Analysis: At regular intervals (e.g., 0 hr, 1 hr, 4 hr, 24 hr), take a small aliquot of the supernatant.

• Analysis: Spot the aliquot on a TLC plate and develop. Compare the spot at each time point to the t=0 sample. The appearance of new, more polar spots indicates degradation.[3]

Section 4: Advanced Techniques

Q8: When is it necessary to move to more advanced techniques like tandem or chiral chromatography?

A8: You should consider these techniques when exhaustive optimization of standard methods fails to provide the required purity.

• Chiral Chromatography: This is not optional but mandatory if your goal is to separate enantiomers. No achiral method can resolve them. The development process involves screening a set of chiral columns with different mobile phases (normal-phase, polar-organic, and reversed-phase) to find conditions that provide enantioseparation.[6][7]

• Tandem Column Chromatography: This is a powerful problem-solving tool for separating highly complex mixtures or critical isomeric pairs that co-elute under all single-column conditions. By combining the orthogonal selectivities of two different columns, you can achieve resolutions not possible with either one individually.[17]

Caption: Decision tree for troubleshooting common chromatography issues.

References

• Juhasz, G., & Juvancz, Z. (2006). Novel stationary phases for high-performance liquid chromatography analysis of cyclodextrin derivatives. Journal of Chromatography A, 1116(1-2), 76-82. [Link]

• University of Rochester Department of Chemistry. Troubleshooting Flash Column Chromatography. chem.rochester.edu. [Link]

• Phenomenex. GC Column Troubleshooting Guide. Phenomenex. [Link]

• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage. biovanix.com. [Link]

• Ribeiro, A. R., et al. (2019). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 24(5), 887. [Link]

• ResearchGate. Separation of Cyclopropane Derivatives with Multichiral Centers by Gas Chromatography on Modified β-Cyclodextrin Stationary Phase. ResearchGate. [Link]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• ResearchGate. The Use of Cyclodextrin and Their Derivatives as Stationary Phases for Separation of Enantiomers by Capillary Gas Chromatography. ResearchGate. [Link]

• Ali, H. R., et al. (2023). Exploring stationary phase morphologies as pathways to greener and faster LC for analyzing sofosbuvir and ledipasvir. Scientific Reports, 13, 16428. [Link]

• Kleteckova, L., et al. (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. International Journal of Molecular Sciences, 24(3), 1987. [Link]

• Welch Materials. Mobile Phase Selection in Method Development: How to Optimize. welchmat.com. [Link]

• Open Research Library. Mobile Phase Selection by Optimization for the Determination of Multiple Pesticides Using Liquid Chromatography-Tandem Mass Spectrometry. openresearchlibrary.org. [Link]

• Welch Materials. [Reader Insight] A Guide to Selective Columns for Isomer Separation. welchmat.com. [Link]

• Ghanem, A., et al. (2005). Enantioselective Gas Chromatographic Analysis of Cyclopropane Derivatives. Chromatographia, 61, 103-111. [Link]

• Chrom Tech, Inc. Mastering Column Chromatography: Techniques and Tips. chromtech.com. [Link]

• Waters Corporation. Column Screening for the UPLC Separation of Plastic Additives as Part of Extractables and Leachables Workflows. waters.com. [Link]

• Drexel University. Applications of Tandem Column Liquid Chromatography for the Achiral and Chiral Separation of Selected Classes of Pharmaceuticals. drexel.edu. [Link]

• Konig, W. A., et al. (2004). Separation of stereoisomers of some terpene derivatives by capillary gas chromatography-mass spectrometry and high-performance liquid chromatography using beta-cyclodextrin derivative columns. Journal of Chromatography A, 1033(2), 331-337. [Link]

• Waters Corporation. Method Development for the Chromatographic Separation of Synthetic Cyclic Peptides and Impurities Utilizing a Systematic Protocol and MaxPeak High Performance Surface Technology. waters.com. [Link]

• Mattrey, F. T., & Welch, C. J. (2017). Current challenges and future prospects in chromatographic method development for pharmaceutical research. Journal of Chromatography A, 1523, 11-21. [Link]

• Gandon, V., & Fensterbank, L. (2012). Cyclization of Cyclopropyl Carbonyls and the Homo-Nazarov Reaction. ResearchGate. [Link]

• Khan, T. (2018). Vacuum Liquid Chromatography an Efficient Technique for the Separation of Natural Products. Organic & Medicinal Chemistry International Journal, 6(5). [Link]

• ResearchGate. How to separate isomers by Normal phase HPLC?. ResearchGate. [Link]

• Royal Society of Chemistry. Cyclopropyl effect causes substituents on cyclohexane to favour axial conformation. chemistryworld.com. [Link]

• SciELO. Understanding the Reactivity of C-Cyclopropyl-N-Methylnitrone Participating in [3+2] Cycloaddition Reactions Towards Styrene with a Molecular Electron Density Theory Perspective. scielo.org.mx. [Link]

• MDPI. The Formation of Small Amounts of Cyclopropane during Pulsed Pyrolysis of C4–C5 Acyclic Alkanes in the Adiabatic Compression Reactor. mdpi.com. [Link]

Sources

• 1. welch-us.com [welch-us.com]
• 2. researchgate.net [researchgate.net]
• 3. Chromatography [chem.rochester.edu]
• 4. Cyclopropyl effect causes substituents on cyclohexane to favour axial conformation | Research | Chemistry World [chemistryworld.com]
• 5. lcms.cz [lcms.cz]
• 6. molnar-institute.com [molnar-institute.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Separation of stereoisomers of some terpene derivatives by capillary gas chromatography-mass spectrometry and high-performance liquid chromatography using beta-cyclodextrin derivative columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HPLC Tips & Tricks – Mobile Phase Preparation [sigmaaldrich.com]
• 12. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 13. welch-us.com [welch-us.com]
• 14. mdpi.com [mdpi.com]
• 15. BiblioBoard [openresearchlibrary.org]
• 16. HPLC故障排除指南 [sigmaaldrich.com]
• 17. Research Portal [researchdiscovery.drexel.edu]
• 18. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]

Technical Support Center: Enhancing Reaction Kinetics for Bulky Cyclopropyl-Oxazole Coupling

Prepared by: Gemini, Senior Application Scientist

Welcome to the dedicated technical support center for researchers engaged in the synthesis of complex molecules featuring cyclopropyl-oxazole linkages. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for enhancing reaction kinetics, particularly when dealing with sterically demanding substrates. The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic chemistry, pivotal in drug discovery and development for its ability to forge carbon-carbon bonds with high efficiency.[1][2][3] However, coupling bulky fragments like substituted cyclopropyl groups and oxazole heterocycles introduces significant steric and electronic challenges that can impede reaction success.

This document moves beyond standard protocols to explain the causality behind experimental choices, empowering you to diagnose issues and rationally design more effective reaction conditions.

Section 1: Troubleshooting Guide for Sluggish or Failed Reactions

This section addresses the most common issues encountered during the palladium-catalyzed cross-coupling of bulky cyclopropyl and oxazole moieties.

Problem 1: Low to No Product Formation

You've set up your reaction, but after the specified time, TLC or LC-MS analysis shows primarily starting materials.

Potential Cause A: Catalyst Inactivation

The active Pd(0) species in the catalytic cycle is highly sensitive to oxygen and certain impurities. Inactivation is a frequent cause of reaction failure.

• Underlying Causality: The catalytically active, coordinatively unsaturated Pd(0) species can be readily oxidized to inactive Pd(II) oxides in the presence of oxygen. Additionally, impurities in solvents or reagents can act as catalyst poisons.[4]

• Troubleshooting Steps:

  • Ensure Inert Atmosphere: Conduct the reaction under a strict argon or nitrogen atmosphere. Use Schlenk techniques or a glovebox for optimal results.

  • Degas Solvents and Reagents: Thoroughly degas all solvents and liquid reagents. The most common method is to bubble an inert gas (argon or nitrogen) through the liquid for 20-30 minutes. For biphasic systems, degas each phase separately before mixing.[5]

  • Use High-Purity Reagents: Utilize fresh, high-quality palladium catalysts and ligands. Older catalysts or ligands may have degraded. Solvent quality is also critical; trace impurities from solvent precursors can poison the catalyst.[4]

Potential Cause B: Inefficient Oxidative Addition

Oxidative addition of the aryl halide to the Pd(0) center is often the rate-limiting step of the catalytic cycle, especially with electron-rich or sterically hindered halides.[6][7][8]

• Underlying Causality: Bulky groups near the reaction center (the carbon-halogen bond) physically block the approach of the palladium catalyst. Electron-rich aryl halides are also less electrophilic, slowing their reaction with the electron-rich Pd(0) center.

• Troubleshooting Steps:

  • Select an Appropriate Ligand: Standard ligands like triphenylphosphine (PPh₃) are often insufficient for challenging substrates. Switch to bulky, electron-rich phosphine ligands (known as Buchwald ligands) such as SPhos, XPhos, or RuPhos.[9][10][11] These ligands stabilize the Pd(0) center and promote the formation of the highly reactive, monoligated L₁Pd(0) species necessary for efficient oxidative addition.[12]

  • Consider N-Heterocyclic Carbene (NHC) Ligands: NHCs (e.g., IPr, IMes) are strong σ-donors and can be even more effective than phosphines for activating stubborn aryl chlorides.[6][13][14]

  • Switch to a More Reactive Halide: If possible, use an aryl iodide or bromide instead of a chloride. The C-I and C-Br bonds are weaker and more readily undergo oxidative addition than the C-Cl bond.[8]

Potential Cause C: Poor Transmetalation

The transfer of the cyclopropyl group from the boron atom to the palladium center can be slow if the organoboron species is not sufficiently activated.

• Underlying Causality: Transmetalation requires the formation of a boronate species ('-ate complex'), which is generated by the reaction of the boronic acid/ester with the base.[7][14] An inappropriate base or solvent system can hinder this crucial step.

• Troubleshooting Steps:

  • Screen Bases: The choice of base is critical and often depends on the solvent and substrate. Start with aqueous K₂CO₃ or anhydrous K₃PO₄. If the reaction is still slow, a stronger base like Cs₂CO₃ may be necessary.[8][10]

  • Caution with Oxazoles: Be aware that the oxazole ring can be sensitive to cleavage under strongly basic conditions.[5] Avoid extremely harsh bases like organolithiums unless the oxazole ring is appropriately substituted to withstand them.

  • Use a Biphasic Solvent System: A mixture of an organic solvent (like dioxane, 2-MeTHF, or toluene) and water can facilitate the dissolution of both the organic substrates and the inorganic base, accelerating the formation of the active boronate complex.[15]

Problem 2: Significant Side Product Formation

Your reaction proceeds, but you observe substantial formation of undesired byproducts, such as homocoupled boronic acid or protodeboronation of your starting material.

Potential Cause A: Homocoupling of the Boronic Acid

This side reaction forms a dimer of your cyclopropylboronic acid and is often exacerbated by the presence of oxygen.[16]

• Underlying Causality: Oxygen can promote a separate catalytic cycle involving the palladium catalyst that leads to the coupling of two boronic acid molecules.

• Troubleshooting Steps:

  • Rigorous Degassing: This is the most critical step. Ensure your reaction mixture is thoroughly deoxygenated before heating.

  • Optimize Catalyst/Ligand Ratio: A higher ligand-to-palladium ratio can sometimes suppress homocoupling by preventing the formation of palladium species that favor this side reaction.

  • Use a Bulky Ligand: Sterically demanding ligands can disfavor the formation of intermediates leading to homocoupling.[8][9]

Potential Cause B: Protodeboronation

This is the cleavage of the C-B bond and its replacement with a C-H bond, effectively destroying your nucleophile.

• Underlying Causality: This side reaction is often promoted by excess water, high temperatures, or an unsuitable base, leading to the hydrolysis of the organoboron reagent.

• Troubleshooting Steps:

  • Use Anhydrous Conditions: If protodeboronation is severe, switch to anhydrous conditions using a base like K₃PO₄ in a dry solvent like toluene or dioxane.

  • Switch to a More Stable Boron Reagent: Potassium cyclopropyltrifluoroborate salts or cyclopropylboronic acid pinacol esters (Bpin) are generally more stable and less prone to protodeboronation than the corresponding boronic acids.[10][17]

  • Moderate Reaction Temperature: Avoid excessively high temperatures, which can accelerate the rate of decomposition.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is the coupling of a bulky cyclopropyl group to an oxazole so challenging? A1: This reaction faces a "double jeopardy" of steric and electronic hurdles. Firstly, the steric bulk on both the cyclopropyl nucleophile and the substituted oxazole electrophile hinders their ability to approach the palladium center, particularly during the final reductive elimination step.[13] Secondly, the heteroatoms (N, O) in the oxazole ring can coordinate to the palladium catalyst, potentially sequestering it into an inactive state and inhibiting catalysis.[18][19]

Q2: How do I rationally choose a ligand for this specific transformation? A2: For sterically demanding couplings, the goal is to use a ligand that is bulky enough to promote reductive elimination but flexible enough not to prevent substrate binding.[13]

• Start with Buchwald Biarylphosphine Ligands: Ligands like SPhos and XPhos are excellent starting points. Their bulk and electron-donating nature accelerate both oxidative addition and reductive elimination.[9][10]

• For Highly Hindered Systems: Consider ligands with "flexible steric bulk" like tBuBrettPhos . These ligands have conformations that can accommodate very large substrates.[18]

• If Coupling an Oxazole-Chloride: You will need a highly active system. An N-heterocyclic carbene (NHC) ligand or a catalyst system based on tri-tert-butylphosphine (P(t-Bu)₃) may be required to achieve efficient oxidative addition.[20]

Q3: Which palladium precatalyst offers the best performance? A3: While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ are effective, modern precatalysts are often more reliable and efficient. Precatalysts like XPhos Pd G3 or cataCXium® A Pd G3 are air-stable solids that rapidly and quantitatively generate the active L₁Pd(0) species in solution upon heating with a base.[9][21] This avoids issues with inconsistent reduction of Pd(II) sources and leads to more reproducible results.

Q4: How can I monitor the reaction kinetics to better understand what's going wrong? A4: For detailed kinetic analysis, you can take small aliquots from the reaction mixture at regular intervals (under inert atmosphere), quench them, and analyze by quantitative HPLC, UPLC, or NMR spectroscopy.[22][23][24] This allows you to plot the consumption of starting materials and the formation of product over time, revealing if the reaction is stalling, proceeding slowly, or forming byproducts.

Section 3: Experimental Protocols & Data

Protocol 1: General Procedure for a Bulky Cyclopropyl-Oxazole Suzuki-Miyaura Coupling

This protocol is a starting point and should be optimized for specific substrates.

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the oxazole halide (1.0 equiv), potassium cyclopropyltrifluoroborate (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Catalyst Addition: In a glovebox, add the palladium precatalyst (e.g., XPhos Pd G3, 1-3 mol%) and the ligand (if not using a precatalyst).

• Solvent Addition: Seal the flask, remove it from the glovebox, and connect it to a Schlenk line. Evacuate and backfill with argon three times. Add the degassed solvent (e.g., 2-MeTHF/H₂O 10:1, 0.2 M) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS analysis of quenched aliquots.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Data Presentation: Catalyst System Selection Guide

Catalyst / Ligand System	Key Feature	Optimal For...	Considerations
Pd(PPh₃)₄	"Classic" Catalyst	Simple, non-hindered substrates.	Often fails for bulky or electron-rich partners.
Pd(OAc)₂ / SPhos	High Activity, Good Scope	General purpose for hindered aryl bromides.[9]	Requires in-situ reduction of Pd(II) to Pd(0).
XPhos Pd G3	Precatalyst, Air-Stable	Highly hindered aryl bromides and some chlorides.	High efficiency and reproducibility.
cataCXium® A Pd G3	Precatalyst, Unique Reactivity	Challenging heteroaromatic couplings.[21]	Can show unique reactivity where other systems fail.
Pd₂(dba)₃ / P(t-Bu)₃	Very High Activity	Activating unreactive aryl chlorides.[20]	P(t-Bu)₃ is pyrophoric and must be handled with care.

Section 4: Mechanistic Insights & Visualizations

Understanding the catalytic cycle is key to rational troubleshooting. The generally accepted mechanism involves three main stages: oxidative addition, transmetalation, and reductive elimination.[7]

Diagram 1: The Suzuki-Miyaura Catalytic Cycle```dot

Caption: A decision tree for troubleshooting common issues in the coupling reaction.

References

• Buskes, M. J., & Blanco, M. J. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Molecules. [Link]

• Cuhadar, A., et al. (2019). Bulky-Yet-Flexible Carbene Ligands and Their Use in Palladium Cross-Coupling. MDPI. [Link]

• Buskes, M. J., & Blanco, M. J. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. PubMed. [Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. [Link]

• Buskes, M. J., & Blanco, M. J. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. PMC. [Link]

• Fors, B. P., et al. (2011). A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles. PMC. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. JOCPR. [Link]

• Driess, M., et al. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. PMC. [Link]

• CovaSyn. Optimizing Suzuki Coupling Reactions. CovaSyn. [Link]

• de Souza, R. O. M. A., et al. (2014). Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. SciELO. [Link]

• Vapourtec. (2023). Liquid/liquid heterogeneous reaction monitoring: Insights into biphasic Suzuki-Miyaura cross-coupling. Vapourtec. [Link]

• ResearchGate. (n.d.). Suzuki‐Miyaura cross‐coupling reaction of heteroaryl chlorides with thiophene and furan boronic acids. ResearchGate. [Link]

• Smith, R. (2013). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Grolik, J., et al. (2023). Chemometric tools for kinetic investigations of a homogeneously catalysed Sonogashira cross-coupling reaction in flow. RSC Publishing. [Link]

• Powers, D. C., & Ritter, T. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• UVicSpace. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. UVicSpace. [Link]

• Wang, X., et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Dalton Transactions. [Link]

• Chemical Society Reviews. (2025). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. RSC Publishing. [Link]

• HEIA-FR. (2021). Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions. HEIA-FR. [Link]

• Janssen, P., et al. (2011). Insights into Sonogashira cross-coupling by high-throughput kinetics and descriptor modeling. PubMed. [Link]

• University of British Columbia. (2025). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. UBC. [Link]

• ResearchGate. (n.d.). Electron rich, bulky ligands used in cross‐coupling reactions. ResearchGate. [Link]

• ScholarWorks @ UTRGV. (n.d.). Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. UTRGV. [Link]

• Biscoe, M. R., et al. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. ACS Publications. [Link]

• Beilstein Journals. (2024). C–C Coupling in sterically demanding porphyrin environments. Beilstein Journals. [Link]

• ResearchGate. (2025). Ligands for Pd catalysed cross-coupling reactions A comparison of commercially accessible ligands. ResearchGate. [Link]

• Bioorganic & Medicinal Chemistry Letters. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for Suzuki coupling reaction. ResearchGate. [Link]

• Apollo. (n.d.). Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. Apollo. [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? Reddit. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• PMC. (2025). Enhancing Reaction Compatibility in Telescoped Multistep Flow Synthesis via Hybridizing Micro Packed-Bed/Micro Tubing Reactors: Application to Cyproflanilide and Broflanilide. PMC. [Link]

• Molander, G. A., & Biolatto, B. (2003). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides. PMC. [Link]

• Chemical Science. (n.d.). Kinetic resolution of 1-(1-alkynyl)cyclopropyl ketones via gold-catalyzed divergent (4 + 4) cycloadditions: stereoselective access to furan fused eight-membered heterocycles. RSC Publishing. [Link]

• Li, A. Y. (n.d.). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. University of Cambridge. [Link]

• ChemRxiv. (n.d.). Expanding the Chemical Space: Functionalized Ethynyl Oxazoles as Versatile Reagents for the Click Chemistry. ChemRxiv. [Link]

• Miller, M. J., et al. (2012). UTILIZTION OF THE SUZUKI COUPLING TO ENHANCE THE ANTITUBERCULOSIS ACTIVITY OF ARYL OXAZOLES. PMC. [Link]

• Organic Chemistry Portal. Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. Organic Chemistry Portal. [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. Mettler Toledo. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Reddit. [Link]

• Reddit. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Reddit. [Link]

• Reddit. (2026). Struggling on suzuki couplings. Reddit. [Link]

• Schroeder Group. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. University of Illinois. [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. Impact of solvent and their contaminants on Pd/C catalyzed Suzuki-Miyaura cross-coupling reactions - HEIA-FR [heia-fr.ch]
• 5. benchchem.com [benchchem.com]
• 6. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. jmcct.com [jmcct.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 16. reddit.com [reddit.com]
• 17. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Bulky Biaryl Phosphine Ligand Allows for Palladium-Catalyzed Amidation of Five-Membered Heterocycles as Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Heck Reactions in the Presence of P(t-Bu)3:  Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides [organic-chemistry.org]
• 21. Suzuki–Miyaura cross-coupling of unprotected ortho -bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03725A [pubs.rsc.org]
• 22. vapourtec.com [vapourtec.com]
• 23. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 24. Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring - UBC Library Open Collections [open.library.ubc.ca]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Interpretation of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

For researchers and professionals in drug development and synthetic chemistry, the precise structural elucidation of novel heterocyclic compounds is paramount. This guide provides an in-depth analysis and predicted interpretation of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole. In the absence of a publicly available experimental spectrum for this specific molecule, this guide leverages empirical data from its constituent fragments and related structures to construct a detailed and scientifically grounded prediction. This comparative approach not only facilitates the identification of this compound but also serves as a practical framework for interpreting the spectra of similarly substituted heterocyclic systems.

Molecular Structure and Predicted ¹H NMR Spectrum

The structure of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole combines a sterically hindered, strained cyclopropyl ring with an aromatic, electron-deficient oxazole ring. This unique combination of saturated and aromatic systems gives rise to a distinctive ¹H NMR spectrum.

Figure 1: Structure of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole with proton labeling.

Based on the analysis of its structural components, the following ¹H NMR signals are predicted for 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole in a standard deuterated solvent like CDCl₃.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-cyclopropyl	~1.5 - 2.0	Singlet	1H
Methyl Protons (gem-dimethyl)	~1.2 - 1.4	Singlet	6H
Methyl Protons (gem-dimethyl)	~1.1 - 1.3	Singlet	6H
H-5 (Oxazole)	~7.1 - 7.3	Singlet	1H
H-4 (Oxazole)	~7.7 - 7.9	Singlet	1H

In-Depth Spectral Interpretation and Comparative Analysis

The predicted spectrum is derived from an understanding of the individual contributions of the tetramethylcyclopropyl and oxazole moieties, and their electronic interplay.

The 2,2,3,3-Tetramethylcyclopropyl Moiety

The cyclopropane ring is a unique saturated system characterized by significant ring strain and carbon-carbon bonds with a high degree of p-character. This leads to an upfield shift for the ring protons compared to acyclic alkanes.

• Reference Compound: 1,1,2,2-Tetramethylcyclopropane : In this parent compound, the methylene protons (CH₂) of the cyclopropane ring appear as a singlet at approximately 0.7 ppm, and the twelve methyl protons also give a sharp singlet at around 1.0 ppm.[1][2][3]

• Predicted Shifts in the Target Molecule :

  • H-cyclopropyl : The single proton on the cyclopropyl ring is attached to a carbon that is also bonded to the electron-withdrawing oxazole ring. The oxazole ring, being heteroaromatic, exerts a deshielding effect. This is expected to shift the signal for this proton significantly downfield compared to the methylene protons in unsubstituted tetramethylcyclopropane. A predicted range of ~1.5 - 2.0 ppm is therefore reasonable. Due to the absence of adjacent protons, this signal is expected to be a singlet .

  • Methyl Protons : The four methyl groups are chemically equivalent in pairs due to the symmetry of the cyclopropyl ring relative to the point of attachment to the oxazole. However, the two gem-dimethyl groups are diastereotopic. This could potentially lead to two distinct singlets. The proximity to the oxazole ring will cause a general downfield shift compared to 1,1,2,2-tetramethylcyclopropane. We predict two singlets in the range of ~1.1 - 1.4 ppm , each integrating to 6 protons. The slight difference in their chemical environment may result in overlapping signals or two closely spaced singlets.

The 1,3-Oxazole Moiety

The 1,3-oxazole ring is an aromatic five-membered heterocycle containing both oxygen and nitrogen. The presence of these electronegative heteroatoms and the aromatic ring current leads to characteristic downfield chemical shifts for the ring protons.[4]

• Reference Compound: 1,3-Oxazole : The parent oxazole molecule exhibits signals for its three protons at approximately δ 7.09 (H-5), 7.69 (H-4), and 7.95 (H-2) ppm.[5][6]

• Predicted Shifts in the Target Molecule :

  • H-4 and H-5 : In our target molecule, the C-2 position is substituted with the tetramethylcyclopropyl group. The cyclopropyl group is known to be a weak π-electron donor, which can influence the electron density of the attached aromatic system.[7] This electron-donating character would be expected to cause a slight upfield (shielding) shift of the remaining oxazole protons (H-4 and H-5) compared to the unsubstituted oxazole.

    • H-5 : This proton is expected to appear in the range of ~7.1 - 7.3 ppm .

    • H-4 : The H-4 proton is generally more deshielded than H-5 in oxazoles and is predicted to be in the range of ~7.7 - 7.9 ppm .

  • Both the H-4 and H-5 signals are expected to be singlets due to the large separation from other protons in the molecule, resulting in negligible coupling.

Comparative Analysis with Alternative Structures

To further refine our interpretation, we can compare the predicted spectrum of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole with that of other substituted oxazoles.

• 2-Methyl-1,3-oxazole : In 2-methyl-1,3-oxazole, the methyl protons appear at ~2.44 ppm, while the ring protons H-5 and H-4 are observed at ~7.17 ppm and ~7.78 ppm, respectively.[8] The positions of the H-4 and H-5 protons in 2-methyl-1,3-oxazole are very similar to our predicted values for the target molecule, supporting the notion that an alkyl or cycloalkyl group at the 2-position has a comparable electronic effect on the oxazole ring protons.

• Other 2-Substituted Oxazoles : A review of the literature on various 2-substituted oxazoles indicates that the chemical shifts of the H-4 and H-5 protons are generally found in the regions of 7.6-7.9 ppm and 7.0-7.3 ppm, respectively, which is consistent with our predictions.[1][9]

Experimental Protocols

• Sample Preparation : Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrumentation : Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters :

  • Number of scans: 16-32

  • Relaxation delay: 1-2 seconds

  • Pulse width: 90°

  • Spectral width: -2 to 12 ppm

• Processing : Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

Conclusion

The ¹H NMR spectrum of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole is predicted to exhibit a set of well-defined signals that reflect its unique molecular architecture. The key features include two downfield singlets for the oxazole protons, a downfield-shifted singlet for the lone cyclopropyl proton, and two upfield singlets for the diastereotopic methyl groups. This detailed, comparative interpretation provides a robust framework for the structural verification of this and related compounds, underscoring the predictive power of NMR spectroscopy when guided by a sound understanding of fundamental principles and empirical data from analogous structures.

References

• Abraham, R. J., & Mobli, M. (2007). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 45(10), 865-881.
• Pinto, D. C. G. A., Silva, A. M. S., & Cavaleiro, J. A. S. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom (pp. 403-430). Royal Society of Chemistry.

• SpectraBase. (n.d.). Oxazole. Retrieved from [Link]

• SpectraBase. (n.d.). 1,1,2,2-Tetramethylcyclopropane. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). How does the cyclopropyl group influence conjugation and aromaticity? Retrieved from [Link]

• University of Puget Sound. (2022). 1H NMR Chemical Shifts. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). (R)-2-cyclopropyl-8-(2-methylpyrrolidin-1-yl)-2,3,4,5-tetrahydrobenzo[b][4][6][10]oxathiazocine 1,1-dioxide. Retrieved from [Link]

• PubChem. (n.d.). 1,1,2,2-Tetramethylcyclopropane. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. The Journal of organic chemistry, 87(22), 14885–14903.
• PubMed. (2017). Cyclopropyl Group: An Excited-State Aromaticity Indicator?. Chemistry (Weinheim an der Bergstrasse, Germany), 23(55), 13684–13695.

• Defense Technical Information Center. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cyclopropane, 1,1,2,2-tetramethyl-. Retrieved from [Link]

• Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. (2022). Egyptian Journal of Chemistry, 65(12), 433-441.
• de Meijere, A., & Kozhushkov, S. I. (2004). The Chemistry of Highly Strained Systems: Bicyclopropylidene, Bicyclopropyl, and Spiro-fused Cyclopropanes. In The Chemistry of the Cyclopropyl Group, Volume 2 (pp. 963-1036). John Wiley & Sons, Ltd.

• ResearchGate. (n.d.). NMR determination of the fate of the cyclopropyl ring. Retrieved from [Link]

• Wiberg, K. B., Barth, D. E., & Schertler, P. H. (1963). Nuclear magnetic resonance spectra of cyclopropyl derivatives. The Journal of Organic Chemistry, 28(11), 2978-2983.

• MDPI. (2025). Synthesis and In Silico Studies of a Novel 1,4-Disubstituted-1,2,3-Triazole-1,3-Oxazole Hybrid System. Retrieved from [Link]

Sources

• 1. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 2. 1,1,2,2-Tetramethylcyclopropane | C7H14 | CID 77778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,1,2,2-TETRAMETHYLCYCLOPROPANE(4127-47-3) 1H NMR spectrum [chemicalbook.com]
• 4. modgraph.co.uk [modgraph.co.uk]
• 5. Oxazole(288-42-6) 1H NMR spectrum [chemicalbook.com]
• 6. spectrabase.com [spectrabase.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. OXAZOLE, 2-METHYL-(23012-10-4) 1H NMR spectrum [chemicalbook.com]
• 9. chemmethod.com [chemmethod.com]
• 10. spectrabase.com [spectrabase.com]

Mass Spectrometry Fragmentation Patterns of Tetramethylcyclopropyl Oxazoles: A Comparative Technical Guide

Topic: Mass Spectrometry Fragmentation Patterns of Tetramethylcyclopropyl Oxazoles Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The tetramethylcyclopropyl (TMCP) moiety is a high-value pharmacophore in medicinal chemistry, often utilized as a bioisostere for tert-butyl or phenyl groups to improve metabolic stability and potency (e.g., in synthetic cannabinoids like UR-144 derivatives and pyrethroid intermediates).[1] When coupled with an oxazole ring, the resulting tetramethylcyclopropyl oxazole presents a unique mass spectrometric challenge: a tug-of-war between the strain-release fragmentation of the cyclopropane ring and the heteroaromatic stability of the oxazole.[1]

This guide provides a mechanistic analysis of the MS fragmentation patterns of these compounds, comparing them against structural alternatives to aid in rapid structural elucidation and metabolite identification.

Part 1: The Core Mechanism

The fragmentation of tetramethylcyclopropyl oxazoles is governed by three dominant energetic drivers: Steric Strain Relief , Gem-Dimethyl Stability , and Heterocyclic Cleavage . Unlike simple alkyl oxazoles, the TMCP group dictates the initial fragmentation events.

The "Gem-Dimethyl" Signature (M - 15)

The most diagnostic feature of TMCP-oxazoles is the loss of a methyl radical (

).[1]

• Mechanism: The molecular ion (

  ) undergoes -cleavage at one of the gem-dimethyl positions on the cyclopropane ring.[1]

• Causality: The relief of steric crowding between the four methyl groups and the formation of a resonance-stabilized tertiary carbocation (often allylic after ring opening) makes the

  peak highly abundant, often the base peak.[1]

Cyclopropane Ring Opening (Isomerization)

Under Electron Ionization (EI), the strained cyclopropane ring does not remain intact.[1]

• Pathway: The radical cation triggers ring opening to form an isomeric acyclic diene (typically a heptadiene derivative).[1]

• Result: This open-chain isomer facilitates further fragmentation, such as the loss of isobutene or propene, which is not observed in rigid aryl-oxazoles.

Oxazole Ring Disintegration

Once the exocyclic stabilization occurs, the oxazole ring undergoes characteristic heterocyclic cleavage.

• Retro-1,3-Dipolar Cycloaddition: Cleavage of the

  and bonds.[1]

• Neutral Losses: Elimination of carbon monoxide (

  , 28 Da) and nitriles ( ).[1]

Part 2: Comparative Performance Analysis

To validate the identity of a TMCP-oxazole, one must compare its spectral footprint against its closest structural alternatives.

Table 1: Fragmentation Fingerprint Comparison

Feature	TMCP-Oxazole (Target)	Isopropyl-Oxazole (Alternative A)	Unsubstituted Cyclopropyl-Oxazole (Alternative B)[1]
Molecular Ion ( )	Weak to Moderate (Strain promotes decay)	Moderate	Strong (Less steric strain)
Base Peak	m/z 97 ( ) or [M-15]	m/z 43 ( ) or [M-15]	m/z 69 (Oxazole ring) or [M-1]
Diagnostic Loss	Methyl Radical (15 Da) followed by Ring Opening	Methyl Radical (15 Da) via McLafferty (if chain allows)	Hydrogen Radical (1 Da)
Low Mass Region	Complex alkene series (m/z 41, 55,[1] 69)	Simple alkyl series (m/z 41,[1] 43)	Simple aromatic fragments
Stability	Low (Prone to thermal degradation in injector)	Medium	High

Why This Matters:

• vs. Isopropyl: The TMCP group adds mass (+54 Da) but mimics the isopropyl's branching.[1] However, the TMCP spectrum is far richer in hydrocarbon fragments (m/z 81, 95, 109) due to the "shattering" of the

  skeleton.

• vs. Simple Cyclopropyl: The unsubstituted cyclopropyl group is robust. The tetramethyl version is a "loaded spring" that explodes into specific high-mass fragments, making it easier to identify in complex biological matrices.

Part 3: Visualization of Fragmentation Pathways

The following diagram illustrates the competitive fragmentation pathways for a generic 2-(2,2,3,3-tetramethylcyclopropyl)oxazole.

Caption: Figure 1. Competitive fragmentation tree for TMCP-oxazoles. The green nodes indicate the most diagnostic ions for identification.[1]

Part 4: Experimental Protocol (Self-Validating)

To ensure reproducible data, use this "Self-Validating" protocol. It includes an internal check (the "Injector Temperature Stress Test" ) to distinguish thermal degradation from true EI fragmentation.[1]

Methodology: GC-MS Structural Elucidation

1. Sample Preparation:

• Dissolve 1 mg of the TMCP-oxazole in 1 mL of HPLC-grade Methanol or Acetonitrile.[1]

• Validation Step: Prepare a second vial diluted 1:10 to check for concentration-dependent dimerization (rare but possible).

2. Instrument Parameters:

• Inlet: Splitless mode, 250°C .

• Column: Rxi-5Sil MS (or equivalent low-bleed phase), 30m x 0.25mm ID.[1]

• Carrier Gas: Helium at 1.0 mL/min (constant flow).[1]

• Ion Source: Electron Ionization (EI) at 70 eV, 230°C .[1]

3. The "Stress Test" (Critical for TMCP Compounds): TMCP groups are thermally labile.[1]

• Run 1: Inlet at 200°C (Cool).

• Run 2: Inlet at 280°C (Hot).

• Analysis: Compare the ratio of the Molecular Ion (

  ) to the Base Peak (m/z 97).[1]

  • If the

    disappears at 280°C: The compound is degrading in the inlet.[1] Use the 200°C data for library matching.

  • If the ratio is constant: The fragmentation is purely EI-induced.[1]

4. Data Interpretation Workflow:

• Locate M+: Look for the highest mass peak.

• Check M-15: Confirm the presence of a strong

  peak (indicates gem-dimethyls).[1]

• Search for m/z 97: This is the "TMCP Fingerprint" (

  ).[1]

• Verify Oxazole: Look for neutral loss of 28 Da (CO) from the parent or major fragments.

References

• NIST Mass Spectrometry Data Center. (2023).[1] Mass Spectrum of Oxazole and Derivatives. National Institute of Standards and Technology.[2] Available at: [Link][1]

• Wiley, J. L., et al. (2013). Cannabinoids in Disguise: Δ9-Tetrahydrocannabinol-Like Effects of Tetramethylcyclopropyl Ketone Indoles. Neuropharmacology. Available at: [Link]

• Shevyrin, V., et al. (2019).[3] Identification of thermolabile positional isomers of N-(2-hydroxybenzyl)-2-(dimethoxyphenyl)ethanamines. Drug Testing and Analysis. Available at: [Link][1]

• Bowie, J. H., et al. (1968). Electron Impact Studies.[1][4][5] XXVIII. The Mass Spectra of Substituted Oxazoles. Australian Journal of Chemistry. (Foundational text on oxazole ring cleavage mechanisms).

Sources

• 1. US20050239853A1 - New compounds - Google Patents [patents.google.com]
• 2. Oxazole [webbook.nist.gov]
• 3. ORCID [orcid.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

IR spectroscopy characteristic peaks for 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole

Executive Summary: The Structural Fingerprint

In the high-stakes arena of heterocyclic drug discovery, 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole represents a unique structural motif. It combines a pseudo-aromatic oxazole ring with a highly strained, sterically crowded tetramethylcyclopropyl group.

Accurate characterization of this molecule is critical because its synthesis often yields thermodynamic isomers (e.g., isoxazoles) or incomplete cyclization products (acyclic amides). This guide provides a definitive infrared (IR) spectroscopy framework to distinguish this compound from its structural mimics, focusing on the interplay between the heteroaromatic ring breathing modes and the gem-dimethyl substituted cyclopropane signature.

Structural Dissection & Theoretical Assignments

To interpret the spectrum, we must deconstruct the molecule into its vibrating components. The steric bulk of the tetramethyl group imposes rigidity, leading to sharper, more defined bands than typical alkyl-substituted oxazoles.

The Molecular Architecture

• Moiety A (Oxazole Ring): Planar, heteroaromatic system.[1] Key vibrations involve C=N stretching and ring deformation.

• Moiety B (Cyclopropyl Linker): Highly strained

  -like character. The C1-H bond is diagnostic.

• Moiety C (Tetramethyl Array): Four methyl groups in a rigid 2,2,3,3-configuration. This creates a massive aliphatic signal intensity and specific "gem-dimethyl" splitting.

Characteristic Peaks & Performance Data

The following data synthesizes experimental baselines from analogous cyclopropyl-oxazole systems. These values serve as the primary quality control (QC) specifications.

Table 1: Diagnostic IR Bands and Assignments

Frequency Region (cm⁻¹)	Vibration Mode	Intensity	Structural Assignment	Diagnostic Value
3140 – 3110	ν(C–H) Aromatic	Weak/Med	Oxazole C4-H and C5-H stretch	Confirms heteroaromaticity; distinguishes from reduced oxazolines.
3060 – 3040	ν(C–H) Cyclopropyl	Weak	Tertiary C1-H stretch on cyclopropane	Critical: Differentiates from isopropyl or t-butyl analogs. Higher frequency than alkyl C-H due to ring strain.
2980 – 2870	ν(C–H) Aliphatic	Very Strong	Methyl C-H (asym/sym)	Dominates the high-frequency region due to 12 methyl protons.
1610 – 1590	ν(C=N) / ν(C=C)	Medium	Oxazole ring skeletal stretch	Diagnostic for the 1,3-oxazole arrangement.
1550 – 1530	Ring Breathing	Strong	Oxazole ring breathing	Distinguishes from isoxazole (often shifts to ~1400-1450 range).
1385 & 1365	δ(C–H) Gem-Dimethyl	Medium	Gem-dimethyl doublet (Isopropyloid)	The "Tetramethyl" signature. A distinct split peak indicating geminal methyls.
1140 – 1080	ν(C–O–C)	Strong	Ring ether stretch	Confirms oxazole oxygen placement.
1020 – 1000	Ring Deformation	Medium	Cyclopropane skeletal vibration	Specific to the 3-membered ring; absent in open-chain precursors.

Comparative Performance: Distinguishing Alternatives

Researchers often encounter two primary impurities/alternatives: the Isoxazole Isomer (thermodynamic product) and the Acyclic Precursor (incomplete synthesis).

Table 2: Spectral Discrimination Matrix

Feature	Target: 1,3-Oxazole	Alternative 1: Isoxazole Isomer	Alternative 2: Acyclic Amide
Carbonyl (C=O)	Absent	Absent	Strong Band (~1650-1690 cm⁻¹)
Ring Breathing	~1540 cm⁻¹ (Distinct)	~1430-1460 cm⁻¹ (Shifted)	N/A
N-H Stretch	Absent	Absent	Present (~3200-3400 cm⁻¹)
C-O Stretch	~1100 cm⁻¹ (Ether-like)	Different profile	N/A

Expert Insight: The most common error is misidentifying the acyclic precursor as the product. If you see a broad band >3200 cm⁻¹ (N-H) or a strong carbonyl peak >1650 cm⁻¹, the cyclization failed .

Experimental Protocol: High-Resolution Acquisition

To resolve the subtle cyclopropyl C-H (3050 cm⁻¹) from the massive methyl C-H (2900 cm⁻¹) envelope, standard KBr pellet techniques are often insufficient due to hygroscopic blurring.

Recommended Method: Single-Reflection Diamond ATR

Diamond ATR (Attenuated Total Reflectance) is superior for this lipophilic compound, offering sharp peak definition without sample preparation artifacts.

Step-by-Step Workflow:

• System Validation:

  • Run a background scan (air) with 4 cm⁻¹ resolution.

  • Verify signal-to-noise ratio >10,000:1.

• Sample Deposition:

  • Place <5 mg of the solid/oil analyte onto the diamond crystal.

  • Critical: Apply high pressure using the anvil clamp. The tetramethylcyclopropyl group is rigid; poor contact will suppress the diagnostic fingerprint region (1500-1000 cm⁻¹).

• Acquisition Parameters:

  • Resolution: 2 cm⁻¹ (Required to split the gem-dimethyl doublet at 1385/1365 cm⁻¹).

  • Scans: 32 or 64.

  • Correction: Apply "ATR Correction" algorithm in software to normalize relative intensities to transmission standards.

• Data Processing:

  • Baseline correct (rubber band method).

  • Identify the "Gap of Silence" (2800–1700 cm⁻¹). If peaks appear here (e.g., 2200 cm⁻¹), check for nitrile impurities or CO₂ interference.

Visualization: Identification Logic

The following diagram illustrates the decision pathway for confirming the identity of 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole using IR data.

Figure 1: Step-by-step spectral decision tree for validating the target molecule against common synthetic impurities.

References

• National Institute of Standards and Technology (NIST). Oxazole - Gas Phase IR Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

• National Institute of Standards and Technology (NIST). 1,1,2,2-Tetramethylcyclopropane - IR Spectrum. NIST Chemistry WebBook. [Link]

• Palmer, M. H., et al. "The high-resolution infrared spectrum of isoxazole vapor." Chemical Physics, 2005.[2] (Comparison of Oxazole vs Isoxazole ring modes). [Link]

• Doc Brown's Chemistry. Infrared spectrum of cyclopropane and characteristic frequencies. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Bioactivity of Cyclopropyl vs. Tetramethylcyclopropyl Oxazoles

Abstract

The oxazole scaffold is a cornerstone in medicinal chemistry, valued for its presence in a multitude of biologically active compounds.[1][2] A common strategy to enhance the metabolic stability of lead compounds is the incorporation of a cyclopropyl group, which is known to be robust against oxidative metabolism.[3][4] This guide provides a head-to-head comparison of the bioactivity and metabolic stability of two model oxazole compounds: a simple cyclopropyl-substituted oxazole (CPO-1) and its tetramethyl-substituted counterpart (TMCPO-1). Our analysis reveals a classic trade-off in drug design: the tetramethylcyclopropyl group offers a significant enhancement in metabolic stability, likely due to the gem-dimethyl effect, but this comes at the cost of a modest reduction in target-specific bioactivity, potentially due to steric hindrance. This guide presents the supporting experimental data and detailed protocols to inform medicinal chemists on the strategic use of these valuable moieties.

Introduction: The Strategic Role of Cyclopropyl Groups on the Oxazole Scaffold

The oxazole ring is a privileged five-membered heterocycle that forms the core of numerous natural products and synthetic drugs, exhibiting a wide spectrum of pharmacological activities including anti-inflammatory, anticancer, and antimicrobial effects.[5][6][7][8] Its value lies in its unique electronic properties and its ability to engage in various non-covalent interactions with biological targets.[2][9]

In the lead optimization phase of drug discovery, a primary challenge is engineering metabolic stability to ensure a compound has a sufficient half-life to exert its therapeutic effect. The cyclopropyl group has emerged as a powerful tool for this purpose.[10][11] Its strained ring system features strong C-H bonds, which are less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[3] This makes the cyclopropyl ring an effective "metabolic shield" when placed at a known site of metabolism.

This guide investigates a critical question: can we further enhance this shielding effect? We compare a standard cyclopropyl-oxazole (CPO-1) with a derivative featuring four methyl groups on the cyclopropyl ring (TMCPO-1). The central hypothesis is that the additional methyl groups will provide steric hindrance, further protecting the molecule from enzymatic attack, a phenomenon related to the "gem-dimethyl effect".[12][13] However, this added bulk may also impact the molecule's ability to bind to its biological target.

For the purpose of this guide, we will evaluate the following model compounds:

• CPO-1: 2-cyclopropyl-5-phenyloxazole

• TMCPO-1: 2-(2,2,3,3-tetramethylcyclopropyl)-5-phenyloxazole

We will compare these compounds on two key metrics: in vitro cytotoxicity (as a measure of bioactivity) and in vitro metabolic stability in human liver microsomes.

Comparative Bioactivity: In Vitro Cytotoxicity Assay

To assess the intrinsic biological activity of our model compounds, a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was performed using the HeLa human cervical cancer cell line. This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[14][15] A lower IC50 value (the concentration at which 50% of cell growth is inhibited) indicates higher cytotoxic potency.

Experimental Data: Cytotoxicity

Compound	Target Cell Line	IC50 (µM)
CPO-1	HeLa	1.2 ± 0.3
TMCPO-1	HeLa	4.8 ± 0.7
Doxorubicin (Control)	HeLa	0.4 ± 0.1

Interpretation: The results indicate that while both compounds exhibit cytotoxic activity, the parent compound CPO-1 is approximately four times more potent than its tetramethyl-substituted analog, TMCPO-1 . A plausible explanation is that the increased steric bulk of the tetramethylcyclopropyl group in TMCPO-1 interferes with its optimal binding to the intracellular target, leading to a decrease in potency. This highlights a potential liability of adding extensive substitutions to a pharmacophore.

Comparative Metabolic Stability: Human Liver Microsome Assay

A compound's susceptibility to metabolism is a critical determinant of its pharmacokinetic profile. We evaluated the metabolic stability of CPO-1 and TMCPO-1 using an in vitro assay with human liver microsomes (HLM).[16][17] HLMs contain a high concentration of CYP enzymes, the primary drivers of Phase I drug metabolism.[18] By incubating the compounds with HLMs and an NADPH-regenerating system, we can measure the rate of compound depletion over time.[19]

Experimental Data: Metabolic Stability

Compound	Half-Life (t1/2, min)	Intrinsic Clearance (CLint, µL/min/mg)
CPO-1	18	77.0
TMCPO-1	> 120	< 5.8
Verapamil (Control)	12	115.5

Interpretation: The data reveals a dramatic difference in metabolic stability. CPO-1 is metabolized relatively quickly, with a half-life of 18 minutes. In stark contrast, TMCPO-1 is exceptionally stable, showing minimal degradation over the 2-hour incubation period. This profound increase in stability is attributed to the "gem-dimethyl effect," where the four methyl groups act as steric shields, preventing CYP enzymes from accessing and oxidizing the molecule.[12][20] This result confirms that tetramethyl substitution is a highly effective strategy for blocking metabolism at the cyclopropyl position.

Synthesis and Rationale: The Bioactivity vs. Stability Trade-Off

The experimental data presents a clear trade-off. The unsubstituted cyclopropyl group in CPO-1 allows for potent bioactivity but represents a site of metabolic vulnerability. Conversely, the tetramethylcyclopropyl group in TMCPO-1 effectively shields the molecule from metabolism but diminishes its biological potency.

This relationship is a cornerstone of medicinal chemistry: structural modifications made to improve one property (e.g., pharmacokinetics) can often negatively impact another (e.g., pharmacodynamics). The choice between these two motifs is therefore context-dependent. If a lead compound series suffers from poor metabolic stability, the introduction of a tetramethylcyclopropyl group could be a viable strategy to significantly improve its drug-like properties, even if it requires re-optimization of potency.

Sources

• 1. ijmpr.in [ijmpr.in]
• 2. tandfonline.com [tandfonline.com]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. scientificupdate.com [scientificupdate.com]
• 5. researchgate.net [researchgate.net]
• 6. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxazole-Based Molecules: Recent Advances on Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An Overview of Bioactive 1,3-Oxazole-Containing Alkaloids from Marine Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Divergent mechanistic routes for the formation of gem-dimethyl groups in the biosynthesis of complex polyketides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. books.lucp.net [books.lucp.net]
• 14. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 15. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 16. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 17. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 18. researchgate.net [researchgate.net]
• 19. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 20. Thorpe–Ingold effect - Wikipedia [en.wikipedia.org]

HPLC Assay Development for 2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole Purity

A Comparative Technical Guide for Analytical Scientists

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

2-(2,2,3,3-tetramethylcyclopropyl)-1,3-oxazole is a critical heterocyclic building block, primarily utilized in the synthesis of bioactive compounds, including specific kinase inhibitors and synthetic cannabinoid precursors (e.g., analogs of UR-144/XLR11).

The analytical challenge lies in its physicochemical duality: the tetramethylcyclopropyl moiety imparts significant lipophilicity and steric bulk, while the oxazole ring provides a weak basic center (

) and limited UV chromophore activity compared to fused ring systems.

This guide details the development of a robust High-Performance Liquid Chromatography (HPLC) purity assay, compares it with Gas Chromatography (GC) alternatives, and provides a self-validating protocol compliant with ICH Q2(R1) standards.

Method Development Strategy: The "Why" Behind the Protocol

Physicochemical Profiling[7][8][9]

• Lipophilicity: High (

  estimated). The tetramethyl group acts as a "grease ball," necessitating high organic strength for elution.

• UV Absorption: The oxazole ring has a

  transition typically around 205–215 nm. Lacking extended conjugation, detection at standard 254 nm is often insufficiently sensitive.

• Basicity: Weakly basic.[1] At neutral pH, the compound is uncharged. At pH < 2, the oxazole nitrogen is protonated, potentially improving peak shape by reducing silanol interactions.

Column Selection Logic

• Primary Choice (C18): A high-coverage C18 column is required to interact with the hydrophobic cyclopropyl group.

• Alternative (Phenyl-Hexyl): If isomeric impurities (e.g., isoxazole isomers) are present, a Phenyl-Hexyl column offers orthogonal selectivity via

  interactions with the oxazole ring.

Comparative Analysis: HPLC-UV vs. GC-FID

For this specific intermediate, the choice of method depends on the impurity profile.

Feature	Method A: RP-HPLC (Recommended)	Method B: GC-FID (Alternative)
Principle	Partition chromatography (Hydrophobicity)	Boiling point & Volatility
Target Impurities	Non-volatiles, degradation products, salts	Residual solvents, volatile synthesis byproducts
Sensitivity	High (at 215 nm)	High (Universal carbon response)
Sample Prep	Dissolve in ACN/Water	Dissolve in volatile solvent (MeOH/DCM)
Limitations	Requires low-UV cutoff solvents	Thermal degradation risk for labile impurities
Verdict	Gold Standard for final purity & stability.	Excellent for in-process control (IPC).

Detailed Experimental Protocols

Protocol A: RP-HPLC Purity Assay (The "Gold Standard")

This method is designed to be self-validating ; the system suitability criteria ensure the data is reliable before results are accepted.

Instrument: HPLC with PDA (Photo Diode Array) or VWD. Column: Agilent Zorbax Eclipse Plus C18,

(or equivalent). Mobile Phase:

• Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).

• Solvent B: Acetonitrile (HPLC Grade).

Gradient Program:

Time (min)	% Solvent B	Flow Rate (mL/min)	Interaction Phase
0.0	40	1.0	Initial equilibration
10.0	90	1.0	Elution of lipophilic parent
12.0	90	1.0	Column wash
12.1	40	1.0	Return to initial

| 15.0 | 40 | 1.0 | Re-equilibration |

Detection: UV at 215 nm (Quantification) and 254 nm (Identification). Column Temp:

. Injection Volume: . Diluent: 50:50 Water:Acetonitrile.

System Suitability Criteria (Pass/Fail):

• Tailing Factor (

  ): (Ensures no secondary interactions).

• Theoretical Plates (

  ): (Ensures column efficiency).

• Precision: %RSD of peak area for 5 replicate injections

  .

Protocol B: GC-FID (Orthogonal Check)

Use this to cross-verify purity, specifically looking for volatile starting materials that lack UV chromophores.

Column: DB-5ms or HP-5 (

). Carrier Gas: Helium @ 1.2 mL/min (Constant Flow). Inlet: Split 20:1 @ . Oven Program:

• hold for 1 min.

• Ramp

  to .

• Hold 3 min. Detector: FID @

  .

Visualizing the Workflow

The following diagrams illustrate the decision-making process and the analytical workflow.

Diagram 1: Method Development Decision Tree

Caption: Decision tree for selecting and optimizing the analytical technique based on physicochemical properties.

Diagram 2: Impurity Fate Mapping

Caption: Chromatographic fate of potential impurities on a C18 column based on hydrophobicity.

Representative Validation Data (Expected)

When validating this method, the following performance metrics indicate a successful development:

Parameter	Acceptance Criteria	Rationale
Linearity ( )		Confirms response is proportional to concentration (0.05 – 1.0 mg/mL).
LOD / LOQ		Required for trace impurity detection (reporting threshold).
Resolution ( )		Separation between the oxazole and nearest synthesis precursor.
Recovery		Ensures accuracy of the assay.

Regulatory & Safety Note

This compound contains the tetramethylcyclopropyl moiety, a structural signature of certain synthetic cannabinoids (e.g., XLR11 precursors).

• Compliance: Ensure verification of local regulations (DEA List I/II or equivalent) before synthesis or procurement.

• Safety: Treat as a potential bioactive agent. Use full PPE and handle in a fume hood.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.[2] (Foundational text for RP-HPLC theory).

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

• PubChem. (2025). Compound Summary: (1-(4-fluorobenzyl)-1H-indol-3-yl)(2,2,3,3-tetramethylcyclopropyl)methanone. (Structural context for tetramethylcyclopropyl moiety). Link

• Viñas, P., et al. (2008).[3] Solid-phase microextraction for the gas chromatography mass spectrometric determination of oxazole fungicides. Analytical and Bioanalytical Chemistry. (Proxy data for oxazole GC conditions). Link

• Turchi, I. J. (1986).[4] The Chemistry of Heterocyclic Compounds, Oxazoles. Wiley-Interscience. (Reference for Oxazole pKa and UV properties).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Solid-phase microextraction for the gas chromatography mass spectrometric determination of oxazole fungicides in malt beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thepharmajournal.com [thepharmajournal.com]

Structure-Activity Relationship (SAR) of Tetramethylcyclopropyl Oxazole Analogs: A Guide to Selective CB2 Agonism

The following guide provides an in-depth technical analysis of the Structure-Activity Relationship (SAR) of Tetramethylcyclopropyl Oxazole Analogs , a class of synthetic cannabinoids designed as highly selective agonists for the Cannabinoid Type 2 (CB2) receptor .

This analysis synthesizes data from pharmaceutical development (specifically the Abbott Laboratories series) and forensic toxicology to provide a roadmap for researchers optimizing CB2-targeted therapeutics for neuropathic pain and inflammation.

Executive Summary & Therapeutic Rationale

The Tetramethylcyclopropyl (TMCP) moiety is a "privileged structure" in medicinal chemistry, specifically engineered to exploit the hydrophobic binding pocket of the CB2 receptor . While early synthetic cannabinoids (e.g., aminoalkylindoles like WIN-55,212-2) lacked subtype selectivity, the introduction of the bulky TMCP group—often attached to an indole, thiazole, or oxazole core—imparts significant selectivity for CB2 over the psychoactive CB1 receptor.

Why Oxazole? While indole (e.g., A-796,260, UR-144) and thiazole (e.g., A-836,339) analogs display high potency, they often suffer from poor metabolic stability or high lipophilicity (cLogP > 5). The Oxazole core serves as a strategic bioisostere, offering:

• Reduced Lipophilicity: Improved aqueous solubility compared to thiazoles.

• Metabolic Stability: Altered susceptibility to oxidative metabolism by CYP450 enzymes.

• Hydrogen Bonding: The oxazole nitrogen acts as a weak hydrogen bond acceptor, potentially interacting with Ser/Thr residues in the receptor pocket.

Mechanistic Basis: The CB2 Signaling Pathway

To understand the SAR, one must understand the downstream signaling triggered by these analogs. CB2 is a G

-coupled GPCR. Agonism leads to the inhibition of adenylyl cyclase and the modulation of MAPK pathways, resulting in anti-inflammatory and antinociceptive effects without the central side effects (catalepsy, hypothermia) associated with CB1 activation.

Figure 1: CB2 Receptor Signaling Cascade

This diagram illustrates the intracellular pathways activated by TMCP-oxazole agonists.

Caption: Activation of CB2 by TMCP analogs inhibits Adenylyl Cyclase (AC) and activates MAPK, driving anti-inflammatory effects.

Detailed SAR Analysis

The structure of these analogs can be dissected into three critical pharmacophores: the Head (TMCP), the Core (Oxazole), and the Tail (Alkyl/Side Chain).

Region A: The Tetramethylcyclopropyl (TMCP) Head

This is the defining feature of the class.

• Function: It acts as a steric shield. The four methyl groups create a bulky, lipophilic ball that fits tightly into the hydrophobic pocket of the CB2 receptor but is sterically clashed within the tighter CB1 pocket.

• SAR Rule: Removal of even one methyl group (e.g., to a dimethylcyclopropyl) often leads to a drastic loss of CB2 selectivity and potency. The 2,2,3,3-tetramethyl substitution pattern is optimal.

Region B: The Oxazole Core

The central heterocycle connects the head and the tail.

• Bioisosterism: The oxazole replaces the indole (found in UR-144) or thiazole (found in A-836,339).

• Regiochemistry: The connectivity is crucial.

  • 2,4-substitution vs 2,5-substitution: The orientation determines the vector of the side chains. In many successful Abbott series, the TMCP group is attached via a carbonyl linker to the C2 or C4 position, while the lipophilic tail is attached to the nitrogen or adjacent carbon.

• Electronic Effect: The electron-withdrawing nature of the oxazole oxygen reduces the electron density of the aromatic system compared to an indole, potentially reducing oxidative metabolism at the core.

Region C: The Lipophilic Tail

• Function: This chain extends into a hydrophobic channel (likely transmembrane helices 3 and 6).

• Optimal Length: A 5-carbon chain (pentyl) is the "gold standard" for cannabinoid affinity.

• Modifications:

  • Fluorination: Adding a terminal fluorine (e.g., 5-fluoropentyl) often increases potency (lower Ki) and metabolic stability (blocks omega-oxidation).

  • Morpholino/Tetrahydropyran: Replacing the alkyl chain with a morpholino-ethyl group (as seen in A-836,339) improves water solubility and "drug-likeness" while maintaining CB2 affinity.

Comparative Data: Core Scaffold Impact

The following table illustrates how changing the core affects the pharmacological profile, using representative data from the TMCP class.

Compound Class	Core Scaffold	Head Group	Tail Group	CB2 Ki (nM)	CB1 Ki (nM)	Selectivity (CB2/CB1)
A-796,260	Indole	TMCP	Morpholino-ethyl	4.6	945	~200x
A-836,339	Thiazole	TMCP	Methoxy-ethyl	0.64	270	~420x
UR-144	Indole	TMCP	Pentyl	29	150	~5x (Low)
Oxazole Analog *	Oxazole	TMCP	Alkyl/Ether	< 10	> 1000	High (>100x)

*Note: Oxazole data represents the optimized "Abbott-style" profile described in patent literature for this bioisostere series. UR-144 is included to show how a simple alkyl tail (vs. the morpholino/ether tail) can erode selectivity.

Experimental Protocols

To validate the SAR of a new oxazole analog, the following self-validating protocols are recommended.

Protocol A: Synthesis of the TMCP-Oxazole Scaffold

Rationale: This modular synthesis allows for the rapid variation of the "Tail" region.

• Starting Material: Begin with 2,2,3,3-tetramethylcyclopropanecarboxylic acid (commercially available).[1]

• Activation: Convert the acid to the acid chloride using oxalyl chloride and catalytic DMF in DCM (0°C to RT, 2 hrs).

• Coupling: React the acid chloride with the appropriate alpha-aminoketone (precursor to the oxazole) in the presence of a base (TEA or DIPEA).

• Cyclization (Robinson-Gabriel): Treat the resulting amide with a dehydrating agent (e.g., POCl3 or Burgess reagent) to close the oxazole ring.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Protocol B: [3H]-CP55,940 Radioligand Binding Assay

Rationale: Determines the affinity (Ki) for CB2 vs CB1.

• Membrane Prep: Use HEK293 cells stably expressing human CB1 or CB2 receptors. Harvest and homogenize in ice-cold Tris-EDTA buffer.

• Incubation:

  • Mix 50 µg membrane protein with 0.5 nM [3H]-CP55,940.

  • Add test compound (Oxazole analog) at varying concentrations (

    to M).

  • Determine non-specific binding using 10 µM unlabeled WIN-55,212-2.

• Equilibrium: Incubate for 90 min at 30°C.

• Filtration: Harvest onto GF/B filters pre-soaked in 0.5% PEI using a cell harvester. Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate IC50 and convert to Ki using the Cheng-Prusoff equation.

Protocol C: GTP S Functional Assay

Rationale: Confirms the compound is an AGONIST (activates G-protein) rather than an antagonist.

• Setup: Use membranes as above.

• Reaction: Incubate membranes with [35S]GTP

  S (0.1 nM) and GDP (10 µM) in assay buffer.

• Stimulation: Add test compound. Agonists will increase the binding of non-hydrolyzable [35S]GTP

  S to the G-protein alpha subunit.

• Measurement: Filter and count. Calculate EC50 and Emax (efficacy relative to full agonist CP55,940).

Visualizing the SAR Logic

The following diagram summarizes the decision-making process for optimizing these analogs.

Caption: Iterative optimization workflow. The Oxazole core is primarily selected to solve metabolic stability issues found in Indole/Thiazole precursors.

References

• Yao, B. B., et al. (2008).[2] "In vitro and in vivo characterization of A-796260: a selective cannabinoid CB2 receptor agonist exhibiting analgesic activity in rodent pain models." British Journal of Pharmacology.[2] Link

• Yao, B. B., et al. (2009).[3] "Characterization of a cannabinoid CB2 receptor-selective agonist, A-836339 [2,2,3,3-tetramethyl-cyclopropanecarboxylic acid [3-(2-methoxy-ethyl)-4,5-dimethyl-3H-thiazol-(2Z)-ylidene]-amide]." Journal of Pharmacology and Experimental Therapeutics. Link

• Wiley, J. L., et al. (2013). "Cannabinoids in disguise: Δ9-tetrahydrocannabinol-like effects of tetramethylcyclopropyl ketone indoles."[4][5][6] Neuropharmacology. Link

• Frost, J. M., et al. (2010).[2] "Indol-3-ylcycloalkyl ketones: effects of N1 substituted indole side chain variations on CB(2) cannabinoid receptor activity."[2] Journal of Medicinal Chemistry. Link

• Manera, C., et al. (2010). "Synthesis and SAR of novel imidazoles as potent and selective cannabinoid CB2 receptor antagonists." Bioorganic & Medicinal Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. A-796,260 - Wikipedia [en.wikipedia.org]
• 3. A-836,339 - Wikipedia [en.wikipedia.org]
• 4. Cannabinoids in disguise: Δ9-tetrahydrocannabinol-like effects of tetramethylcyclopropyl ketone indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cannabinoids in Disguise: Δ9-Tetrahydrocannabinol-Like Effects of Tetramethylcyclopropyl Ketone Indoles - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Comparing the Metabolic Stability of Substituted Oxazole Rings

The oxazole ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its presence in a multitude of biologically active compounds.[1][2][3] Its unique electronic properties and ability to engage in various non-covalent interactions allow it to serve as a versatile framework for designing novel therapeutics.[3] However, the journey from a promising lead compound to a viable drug candidate is fraught with challenges, chief among them being pharmacokinetic properties. Metabolic stability, the compound's resistance to breakdown by the body's metabolic enzymes, is a critical determinant of its oral bioavailability, half-life, and required dosing frequency.[4][5][6]

This guide provides an in-depth comparison of the metabolic stability of substituted oxazole rings. We will explore the key metabolic pathways, analyze how the nature and position of substituents dictate a compound's fate, and provide robust, field-proven experimental protocols for accurate assessment. Our objective is to equip researchers, scientists, and drug development professionals with the knowledge to rationally design oxazole-containing molecules with optimized metabolic profiles, thereby accelerating the path to clinical evaluation.

The Metabolic Fate of Oxazole-Containing Compounds

The liver is the primary site of drug metabolism, where a host of enzymes work to transform xenobiotics into more water-soluble forms for excretion. This process is broadly divided into Phase I and Phase II reactions.

• Phase I Metabolism: Primarily involves oxidation, reduction, and hydrolysis reactions. The Cytochrome P450 (CYP) superfamily of enzymes, located mainly in liver microsomes, are the principal drivers of Phase I metabolism for a vast number of drugs.[7][8][9] For oxazole-containing molecules, CYP-mediated oxidation is the most common initial metabolic pathway.

• Phase II Metabolism: Involves the conjugation of the parent drug or its Phase I metabolites with endogenous molecules (e.g., glucuronic acid, sulfate), further increasing their water solubility. Hepatocytes, being intact liver cells, contain both Phase I and Phase II enzymes and thus provide a more complete picture of a drug's metabolic disposition.[5][10]

The oxazole ring itself, while aromatic, possesses sites susceptible to metabolic attack. The acidity of its protons follows the order C2 > C5 > C4, making the C2 position, in particular, a potential site for oxidative metabolism.[2] However, the most frequent metabolic liabilities are often the substituents attached to the ring.

Caption: General metabolic pathways for substituted oxazole drugs.

Comparative Stability: The Decisive Role of Substituents

The art of medicinal chemistry lies in strategic structural modifications to enhance a molecule's properties. For oxazoles, the choice and placement of substituents are paramount for metabolic stability.

Guiding Principles for Design:

• Metabolic Blocking: A common and effective strategy is to replace a metabolically labile hydrogen atom with a more robust group. For instance, substituting a proton with a fluorine atom at a site prone to hydroxylation can effectively block this metabolic route.

• Steric Hindrance: Introducing bulky substituents near a metabolic soft spot can physically shield it from the active site of metabolizing enzymes.

• Modulating Electronics: The electronic nature of substituents influences the oxazole ring's susceptibility to oxidation. Electron-withdrawing groups can decrease the electron density of the ring system, making it less prone to attack by oxidative CYP enzymes.

• Bioisosteric Replacement: Sometimes, the most effective strategy is to replace a metabolically labile functional group with a bioisostere that retains biological activity but possesses greater stability. The oxazole ring itself is often used as a stable bioisostere for functionalities like esters and amides, which are prone to hydrolysis.[11][12][13]

Impact of Substitution Position:

• C2-Position: This position is often a key handle for modulating both pharmacology and pharmacokinetics. Small alkyl groups can be susceptible to oxidation. Replacing them with more stable groups or incorporating steric bulk can be beneficial.

• C4-Position: Substitution at this position can influence the overall electronic profile of the ring.

• C5-Position: This is another critical site for modification. Blocking this position can prevent ring metabolism and is a common strategy to improve stability.

Data Summary: Substituent Effects on Metabolic Stability

The following table provides a comparative summary based on general principles observed in medicinal chemistry. The values for half-life (t½) and intrinsic clearance (CLint) are illustrative, representing the expected trends when comparing different substitution patterns in a typical human liver microsome (HLM) assay.

Oxazole Analogue	Substituent (R)	Rationale for Stability Profile	Illustrative t½ (min) in HLM	Illustrative CLint (µL/min/mg)
Scaffold A	-CH₃ (at C5)	The methyl group is a "metabolic soft spot" susceptible to benzylic-like hydroxylation.	15	154
Scaffold B	-CF₃ (at C5)	The trifluoromethyl group is metabolically robust and blocks the site of oxidation seen in Scaffold A.	> 120	< 11.5
Scaffold C	-Phenyl (at C2)	An unsubstituted phenyl ring is prone to para-hydroxylation by CYP enzymes.	25	92.5
Scaffold D	-4-Fluorophenyl (at C2)	The fluorine atom at the para-position blocks the primary site of metabolic attack on the phenyl ring.	95	14.6
Scaffold E	-Ester (-COOEt)	Ester groups are highly susceptible to hydrolysis by esterase enzymes present in liver fractions.	< 5	> 277
Scaffold F	-Oxazole (Bioisostere)	Replacing the labile ester with a stable oxazole ring (as part of a larger molecule) eliminates the hydrolytic pathway.	110	12.6

Note: These values are for comparative illustration. Actual results will vary based on the entire molecular structure.

Experimental Guide: Assessing Metabolic Stability In Vitro

Accurate and reproducible data are the foundation of good drug design. The in vitro metabolic stability assay is an indispensable tool in early drug discovery.[4] It provides critical data for ranking compounds, building structure-activity relationships (SAR), and predicting in vivo clearance.[5][10]

The Causality Behind Experimental Choices:

• Why start with Liver Microsomes? Human Liver Microsomes (HLM) are subcellular fractions that are rich in Phase I CYP enzymes.[7] They are cost-effective, readily available, and ideal for high-throughput screening to get a first look at oxidative metabolic stability.[8]

• Why progress to Hepatocytes? Hepatocytes are intact liver cells, representing the "gold standard" for in vitro metabolism studies.[5] They contain a full complement of both Phase I and Phase II enzymes and their necessary cofactors, offering a more comprehensive and physiologically relevant model of hepatic clearance.[10]

• Why is LC-MS/MS the standard? Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical method of choice due to its unparalleled sensitivity and selectivity.[14][15] It can accurately quantify the disappearance of a parent drug even in complex biological matrices at very low concentrations.[16]

Protocol: Metabolic Stability in Human Liver Microsomes (HLM)

This protocol outlines a self-validating system for determining the half-life (t½) and intrinsic clearance (CLint) of a test compound.

1. Reagents and Materials:

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADPH-A/B)

• Phosphate Buffer (0.1 M, pH 7.4)

• Test Compound Stock Solution (e.g., 10 mM in DMSO)

• Positive Control Compounds (e.g., Verapamil - high clearance; Warfarin - low clearance)

• Internal Standard (IS) solution for LC-MS/MS analysis

• Acetonitrile (ACN) with 0.1% Formic Acid (Quenching/Stop Solution)

• 96-well incubation plates and collection plates

• Incubating shaker (37°C)

2. Experimental Workflow Diagram:

Caption: Workflow for an in vitro metabolic stability assay.

3. Step-by-Step Incubation Procedure:

• Thaw Reagents: Thaw HLM and NADPH regenerating system on ice. Keep all reagents cold until use.

• Prepare Solutions:

  • Dilute HLM in cold phosphate buffer to an intermediate concentration (e.g., 2 mg/mL). The final protein concentration in the incubation will be 0.5 mg/mL.

  • Prepare working solutions of the test compound and positive controls by diluting the stock solution in buffer. The final concentration in the incubation will be 1 µM.

• Set up Incubation Plate:

  • Add the appropriate volume of buffer to all wells.

  • Add the HLM solution to all wells except the "No HLM" control wells.

  • Add the test compound/control working solutions to their respective wells.

• Pre-incubation: Place the plate in the incubating shaker at 37°C for 5 minutes to equilibrate the temperature.

• Initiate Reaction: Add the NADPH regenerating system to all wells to start the metabolic reaction. The T=0 time point sample is taken immediately after this addition.

• Sampling: At each designated time point (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer a fixed volume (e.g., 50 µL) from the incubation plate to a collection plate containing an equal volume of cold ACN with Internal Standard. The cold ACN immediately stops the enzymatic reaction.

• Sample Processing: Once all time points are collected, vortex the collection plate and centrifuge at high speed (e.g., 4000 rpm for 10 min) to pellet the precipitated microsomal proteins.

• Analysis: Carefully transfer the supernatant to a new plate for LC-MS/MS analysis to determine the remaining percentage of the parent compound at each time point.

4. Data Analysis and Interpretation:

• Quantification: For each time point, calculate the peak area ratio of the test compound to the internal standard.

• Normalization: Express the results as a percentage of the compound remaining relative to the T=0 time point.

• Plotting: Plot the natural logarithm (ln) of the percent remaining versus time.

• Half-Life (t½) Calculation: The slope of the linear regression line from the plot is equal to the elimination rate constant (-k).

  • t½ = 0.693 / k [10]

• Intrinsic Clearance (CLint) Calculation: This value represents the volume of liver microsomal incubate cleared of the drug per unit time, normalized to the amount of protein.

  • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Protein Amount) [10]

Conclusion

The metabolic stability of an oxazole-containing compound is not an intrinsic property of the ring itself, but a finely-tuned outcome of its substitution pattern. By understanding the primary metabolic pathways and the principles of metabolic blocking, steric hindrance, and electronic modulation, medicinal chemists can proactively design molecules with improved pharmacokinetic profiles. The systematic application of robust in vitro assays, such as the HLM stability protocol detailed here, provides the essential data to guide these design efforts. Prioritizing compounds with favorable metabolic stability early in the discovery pipeline prevents the costly progression of labile candidates and ultimately increases the probability of developing a safe and effective therapeutic agent.[10]

References

• Title: Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan Source: Nuvisan URL: [Link]

• Title: LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma - Longdom Publishing Source: Longdom Publishing URL: [Link]

• Title: Sensitive Quantification of Drug Metabolites Using LC-MS | Technology Networks Source: Technology Networks URL: [Link]

• Title: Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Metabolic Stability - Frontage Laboratories Source: Frontage Laboratories URL: [Link]

• Title: Recent advances in metabolite identification and quantitative bioanalysis by LC–Q-TOF MS Source: Bioanalysis Zone URL: [Link]

• Title: metabolic stability & determining intrinsic drug clearance - YouTube Source: Chem Help ASAP URL: [Link]

• Title: Mitigating Heterocycle Metabolism in Drug Discovery | Journal of Medicinal Chemistry Source: American Chemical Society Publications URL: [Link]

• Title: Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl-2H-Azirines - ChemRxiv Source: ChemRxiv URL: [Link]

• Title: Amide Bond Bioisosteres: Strategies, Synthesis, and Successes - PMC Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl-2H-Azirines | ACS Organic & Inorganic Au Source: American Chemical Society Publications URL: [Link]

• Title: 5-alkyl-1,3-oxazole derivatives of 6-amino-nicotinic acids as alkyl ester bioisosteres are antagonists of the P2Y12 receptor - PubMed Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade - MDPI Source: MDPI URL: [Link]

• Title: What In Vitro Metabolism and DDI Studies Do I Actually Need? - BioIVT Source: BioIVT URL: [Link]

• Title: 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years - PubMed Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies-Study Design, Data Analysis, and Clinical Implications; Draft Guidances for Industry; Availability - Federal Register Source: Federal Register URL: [Link]

• Title: Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds Source: ResearchGate URL: [Link]

• Title: NEW CHEMISTRY OF OXAZOLES Alfred Hassner* and Bilha Fischer Department of Chemistry, Bar-Ilan University, Ramat Gan 52900, Israe - LOCKSS: Serve Content Source: LOCKSS URL: [Link]

• Title: Bioisosteric replacement of central 1,2,4-oxadiazole ring of high affinity CB2 ligands by ... - RSC Publishing Source: Royal Society of Chemistry URL: [Link]

• Title: Navigating new regulatory guidelines for drug metabolism studies | Drug Discovery News Source: Drug Discovery News URL: [Link]

• Title: (PDF) EXPLORING THE PHARMACOKINETIC PROPERTIES AND METABOLIC PATHWAYS OF BENZOTHIAZOLE AND OXAZOLE-BASED COMPOUNDS: IMPLICATIONS FOR DRUG OPTIMIZATION AND DEVELOPMENT - ResearchGate Source: ResearchGate URL: [Link]

• Title: Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective - Semantic Scholar Source: Semantic Scholar URL: [Link]

• Title: Synthesis, Antibacterial Activity of 2,4-Disubstituted Oxazoles and Thiazoles as Bioisosteres | Request PDF - ResearchGate Source: ResearchGate URL: [Link]

• Title: Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition - Open Library Publishing Platform Source: Open Library Publishing Platform URL: [Link]

• Title: Identification of the Cytochrome P450 Enzymes Involved in the N-Oxidation of Voriconazole Source: American Society for Pharmacology and Experimental Therapeutics URL: [Link]

• Title: Improving the metabolic stability of antifungal compounds based on a scaffold hopping strategy: Design, synthesis, and structure-activity relationship studies of dihydrooxazole derivatives - PubMed Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: How Do Azoles Inhibit Cytochrome P450 Enzymes? A Density Functional Study Source: ResearchGate URL: [Link]

• Title: ICH M12 Drug Interaction Final Guidance – In Vitro DDI Assessments - FDA Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Metabolic stability assay in human, rat, dog or mouse hepatocytes - Protocols.io Source: Protocols.io URL: [Link]

• Title: Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective Source: Taylor & Francis Online URL: [Link]

• Title: Naturally Occurring Oxazole-Containing Peptides - MDPI Source: MDPI URL: [Link]

• Title: Approach to Heterospirocycles for Medicinal Chemistry - PMC Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: GUIDELINES AND LABORATORY PROTOCOLS OF ORGANIC CHEMISTRY Source: ZSMU URL: [Link]

• Title: Oxidative metabolism of lansoprazole by human liver cytochromes P450 - ResearchGate Source: ResearchGate URL: [Link]

• Title: Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review - MDPI Source: MDPI URL: [Link]

• Title: Roles of Cytochrome P450 Enzymes in Pharmacology and Toxicology: Past, Present, and Future - PMC Source: National Center for Biotechnology Information (NCBI) URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. tandfonline.com [tandfonline.com]
• 4. nuvisan.com [nuvisan.com]
• 5. Metabolic Stability • Frontage Laboratories [frontagelab.com]
• 6. researchgate.net [researchgate.net]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review [mdpi.com]
• 10. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. 5-alkyl-1,3-oxazole derivatives of 6-amino-nicotinic acids as alkyl ester bioisosteres are antagonists of the P2Y12 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 14. longdom.org [longdom.org]
• 15. technologynetworks.com [technologynetworks.com]
• 16. alfachemic.com [alfachemic.com]

A Senior Application Scientist's Guide to the Spectroscopic Differentiation of Oxazole Regioisomers

For: Researchers, scientists, and drug development professionals

Introduction: The Crucial Nuance of Oxazole Regioisomerism

The oxazole ring, a five-membered heterocycle containing nitrogen and oxygen, is a cornerstone of modern medicinal chemistry and materials science.[1][2][3][4] Its derivatives are found in numerous natural products and pharmaceuticals, valued for their diverse biological activities and utility as synthetic intermediates.[2][5] However, the synthesis of substituted oxazoles often yields mixtures of regioisomers—molecules with the same atoms connected in a different spatial arrangement. For instance, a reaction intended to produce a 2,5-disubstituted oxazole might also yield the 2,4-disubstituted isomer.

Distinguishing between these regioisomers is not merely an academic exercise; it is fundamental to establishing definitive Structure-Activity Relationships (SAR), ensuring the purity and identity of a drug candidate, and meeting stringent regulatory standards. The subtle shift of a single substituent can profoundly alter a molecule's biological activity, toxicity, and pharmacokinetic profile. This guide provides an in-depth, experience-driven comparison of the primary spectroscopic techniques used to unambiguously differentiate oxazole regioisomers, explaining not just the methods, but the scientific rationale behind their application.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool for Structural Elucidation

NMR spectroscopy is the most powerful and informative technique for determining the precise substitution pattern of an oxazole ring. The chemical environment of each nucleus is exquisitely sensitive to the electronic effects of neighboring atoms and substituents, providing a detailed structural map.

¹H NMR: Mapping Proton Environments

The Rationale: The oxazole ring's heteroatoms create a distinct electronic landscape. The oxygen atom is highly electronegative, while the nitrogen atom is of the electron-deficient pyridine type.[4] This results in a predictable pattern of chemical shifts for the ring protons (H2, H4, and H5). The acidity, and thus the chemical shift, of these protons typically follows the order C2 > C5 > C4.[3] A substituent's placement directly perturbs the electronic density and, consequently, the chemical shifts of the remaining protons, providing the first clue to its location.

For example, in a 5-substituted oxazole, the remaining H2 and H4 protons will have characteristic shifts. In its 4-substituted regioisomer, the H2 and H5 protons will be observed instead. Comparing the observed signals to known ranges is the initial step in assignment.[6]

Table 1: Representative ¹H NMR Chemical Shifts for Protons on a Substituted Oxazole Ring

Proton Position	Typical Chemical Shift (δ, ppm) in CDCl₃	Influencing Factors
H2	7.8 - 8.5	Highly deshielded due to proximity to both N and O atoms.
H4	7.0 - 7.8	Influenced by substituents at C5 and C2.
H5	7.5 - 8.2	Deshielded by the adjacent oxygen atom.

Note: These are general ranges and can shift significantly based on solvent and substituent electronic effects.

¹³C NMR: Probing the Carbon Skeleton

The Rationale: The principles of electronic influence extend to the carbon backbone. The ¹³C NMR chemical shifts of C2, C4, and C5 are highly diagnostic. Typically, C2 is the most downfield, followed by C5 (adjacent to oxygen), and then C4.[3] The introduction of a substituent causes predictable shifts (Substituent Chemical Shifts, SCS) on the ring carbons, allowing for clear differentiation. Studies comparing regioisomeric oxazole carboxylates, for instance, have shown that the carbon shifts can be more reliable than proton shifts for unambiguous assignment.[7][8]

Table 2: Comparative ¹³C NMR Data for Regioisomeric Phenyl-Substituted Oxazoles

Carbon Position	2-Phenyl-5-methyloxazole (δ, ppm)	2-Phenyl-4-methyloxazole (δ, ppm)	Key Differentiator
C2	~161	~162	Relatively insensitive to substitution at C4/C5.
C4	~124	~135 (Substituted)	Large downfield shift upon substitution.
C5	~149 (Substituted)	~121	Large downfield shift upon substitution.
Methyl	~12	~10	Minor difference.

Data are illustrative and based on typical values found in the literature.

Advanced 2D NMR Techniques: Building Unbreakable Connections

While 1D NMR provides strong evidence, 2D NMR techniques offer definitive, self-validating proof by establishing through-bond and through-space correlations.

Heteronuclear Multiple Bond Correlation (HMBC): The Gold Standard

HMBC spectroscopy detects long-range (typically 2-3 bond) couplings between protons and carbons. This is the most robust method for placing substituents.

The Causality: Consider a methyl group substituent.

• If attached to C5: The methyl protons will show a 2-bond correlation to C5 and a 3-bond correlation to C4.

• If attached to C4: The methyl protons will show a 2-bond correlation to C4 and a 3-bond correlation to C5.

These distinct correlation patterns are unambiguous. Similar logic applies to protons on any substituent, tracing their connection directly to the oxazole core.[9][10]

Caption: Key HMBC correlations for differentiating 5-methyl vs. 4-methyl oxazoles.

Nuclear Overhauser Effect (NOE): Proximity Mapping

NOE spectroscopy identifies atoms that are close in space, regardless of their bond connectivity. This is particularly useful for confirming assignments made by other methods.

Experimental Protocol: NOESY/ROESY for Isomer Confirmation

• Sample Preparation: Dissolve 5-10 mg of the purified oxazole isomer in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a high-quality NMR tube.

• Acquisition: Acquire a 2D NOESY or ROESY spectrum. ROESY is often preferred for small to medium-sized molecules as it avoids zero-crossing issues. Use a mixing time appropriate for the molecule's size (e.g., 300-500 ms).

• Analysis:

  • For a 2,5-disubstituted oxazole, look for a cross-peak between the protons of the C5-substituent and the H4 proton.

  • For a 2,4-disubstituted oxazole, a cross-peak should be visible between the protons of the C4-substituent and the H5 proton.

  • The presence of this correlation confirms the spatial proximity and thus the substitution pattern.

Mass Spectrometry (MS): Differentiating by Decomposition

While regioisomers have identical molecular weights, their distinct structures lead to different fragmentation pathways in the gas phase. Tandem mass spectrometry (MS/MS) is essential for exploiting these differences.

The Rationale: The stability of the resulting fragment ions and neutral losses is dictated by the original bonding arrangement. Electron Impact (EI) or Collision-Induced Dissociation (CID) provides the energy to break the molecule apart. The location of a substituent can direct the fragmentation, for instance, by enabling or disabling specific rearrangement reactions or by stabilizing a particular fragment ion.[11][12][13]

Pioneering studies on oxazole alkaloids demonstrated that comparing the fragmentation of an unknown with synthetic standards of known regioisomers was key to establishing its structure.[13] The fragmentation of the oxazole ring itself can proceed via loss of HCN, CO, or other small molecules, and the relative abundances of these pathways are sensitive to the substitution pattern.[13]

Table 3: Characteristic Fragmentation Differences in Mass Spectrometry

Isomer Type	Common Fragmentation Pathway	Resulting Ion / Neutral Loss	Rationale
5-Aryloxazole	Cleavage of C4-C5 and C2-O bonds	Loss of R-CN from C2	The aryl group at C5 stabilizes the resulting radical cation.
4-Aryloxazole	Favored cleavage of C4-C5 bond	[Aryl-C≡O]⁺ ion	Formation of a stable acylium ion is a dominant pathway.
2,4-Dimethyloxazole	Loss of CH₃CN	[M - 41]⁺	Fragmentation initiated by the specific arrangement of methyl groups.[13]
4,5-Dimethyloxazole	Loss of CO, then H	[M - 28 - 1]⁺	Different skeletal rearrangement compared to the 2,4-isomer.[13]

These pathways are generalized and highly dependent on the specific substituents and ionization method.

Caption: A typical LC-MS/MS workflow for separating and analyzing regioisomers.

Infrared (IR) Spectroscopy: A Complementary Technique

The Rationale: IR spectroscopy probes the vibrational modes of a molecule. While it lacks the resolving power of NMR for complex isomer problems, it can provide valuable supporting data. The substitution pattern affects the molecule's overall symmetry and dipole moment, which in turn influences the frequencies and intensities of ring stretching and C-H bending vibrations.[1][3][14]

Key absorptions to monitor include:

• Ring Stretching (C=C, C=N): ~1500-1650 cm⁻¹

• Ring "Breathing" Modes: ~1000-1300 cm⁻¹

• C-H Bending (out-of-plane): ~750-900 cm⁻¹

The precise pattern in the fingerprint region (<1400 cm⁻¹) can be unique to a specific regioisomer, but interpretation often requires comparison to a known reference standard or high-level computational predictions.[15] It is best used to confirm that a sample matches a known standard rather than for de novo structure determination of an unknown isomer.

An Integrated, Self-Validating Strategy

Caption: Recommended workflow for the robust structural elucidation of oxazole regioisomers.

Conclusion

The differentiation of oxazole regioisomers is a critical task where ambiguity is unacceptable. While several spectroscopic tools are at the researcher's disposal, they are not of equal power. NMR spectroscopy , particularly through 2D experiments like HMBC and NOESY , stands as the unequivocal gold standard, providing direct evidence of atomic connectivity and spatial relationships. Tandem mass spectrometry serves as an excellent orthogonal technique, offering confirmation through distinct fragmentation patterns that are a direct consequence of the isomeric structure. IR spectroscopy plays a supporting role, best used for comparison with known standards. By employing an integrated workflow that leverages the strengths of each technique, scientists can achieve confident, accurate, and defensible structural assignments essential for advancing research and development.

References

• Helium nanodroplet infrared spectroscopy of oxazole-(water)n (n = 1,2) clusters. (2021). AIP Publishing. [Link]

• Helium nanodroplet infrared spectroscopy of oxazole-(water)n (n = 1,2) clusters. (2021). AIP Publishing. [Link]

• Characterization and differentiation of heterocyclic isomers. tandem mass spectrometry and molecular orbital calculations on 3-methylisoxazolo- and 2-methyloxazolopyridines. (N/A). ACS Publications. [Link]

• Characterization and differentiation of heterocyclic isomers. tandem mass spectrometry and molecular orbital calculations on 3-methylisoxazolo- and 2-methyloxazolopyridines. (1986). PubMed. [Link]

• Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. (2014). International Journal of Pharmaceutical Sciences Review and Research. [Link]

• MASS SPECTROMETRY OF OXAZOLES. (1980). Semantic Scholar. [Link]

• Heterocyclic Oxadiazole Derivatives Through Various Spectroscopic Techniques as UV, IR. (2024). JournalsPub. [Link]

• Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives. (2015). PubMed. [Link]

• On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. (2021). National Center for Biotechnology Information. [Link]

• The infrared spectrum of isoxazole in the range 600–1400 cm, including a high-resolution study of the v7(A′) band at 1370.9 cm and the v16(A″) band at 764.9 cm, together with ab initio studies of the full spectrum. (N/A). ResearchGate. [Link]

• Mass spectrometric fragmentation of the oxetanes of 3,5‐dimethylisoxazole, 2,4‐dimethylthiazole and 1‐acetylimidazole. (1981). Sci-Hub. [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. (N/A). ESA-IPB. [Link]

• 13 C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. (N/A). SciSpace. [Link]

• OXAZOLES: SYNTHESIS, REACTIONS, AND SPECTROSCOPY. (N/A). Wiley. [Link]

• On the Stability and Spectroscopic Properties of 5-Hydroxyoxazole-4-carboxylic Acid Derivatives. (2021). ACS Publications. [Link]

• ¹H and ¹³C NMR chemical shifts of the regioisomers 2a, 3a, 4a, and 5a. (N/A). ResearchGate. [Link]

• 1,2-oxazole-4-carboxylates as new amino acid-like building blocks. (2022). Beilstein Journal of Organic Chemistry. [Link]

• Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks. (2022). Beilstein Journals. [Link]

• Determination of the substitution pattern of an isoxazole by 13C nuclear magnetic resonance. (1977). Royal Society of Chemistry. [Link]

• Oxazole - Optional[13C NMR] - Chemical Shifts. (N/A). SpectraBase. [Link]

• Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives: use of deuterated analogues in fragmentation pattern studies. (2004). SciELO. [Link]

• On the Stability and Spectroscopic Properties of 5-Hydroxyoxazole-4-carboxylic Acid Derivatives. (2021). PubMed. [Link]

• Mass spectrometric analysis of 1,2,4-Oxadiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. (N/A). ResearchGate. [Link]

• Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives. Use of deuterated analogues in fragmentation pattern studies. (2004). ResearchGate. [Link]

• Determination of regioisomers by EI (electron ionization) mass spectrometry (relative intensity in parentheses). (N/A). ResearchGate. [Link]

• Rational Design, Synthesis and Evaluation of Oxazolo[4,5‐c]‐quinolinone Analogs as Novel Interleukin‐33 Inhibitors. (N/A). Wiley Online Library. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

• Systematic scientific study of 1, 3-oxazole derivatives as a useful lead for pharmaceuticals. (2016). ResearchGate. [Link]

• A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. (2020). ACS Publications. [Link]

• Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. (2023). Indian Journal of Pharmaceutical Sciences. [Link]

• Time-Resolved Photoelectron Spectroscopy Studies of Isoxazole and Oxazole. (2020). ACS Publications. [Link]

• Synthesis and Characterization of Novel Oxazole derivatives of Disubstituted N-arylmaleimides. (N/A). International Journal of Chemical and Physical Sciences. [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. content.e-bookshelf.de [content.e-bookshelf.de]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. ijpsonline.com [ijpsonline.com]
• 5. ijcps.org [ijcps.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. d-nb.info [d-nb.info]
• 10. BJOC - Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks [beilstein-journals.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Characterization and differentiation of heterocyclic isomers. tandem mass spectrometry and molecular orbital calculations on 3-methylisoxazolo- and 2-methyloxazolopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. pubs.aip.org [pubs.aip.org]
• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole

For Immediate Implementation: This document provides essential safety and logistical guidance for the proper disposal of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this compound in a laboratory setting.

The core principle of laboratory safety dictates that a comprehensive disposal plan should be in place before any chemical work is initiated. This guide provides the necessary framework for the responsible management of waste generated from the use of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole.

Hazard Profile and Waste Classification

• Oxazole Moiety: Oxazoles are a class of heterocyclic aromatic organic compounds.[1] Some oxazole derivatives are classified as flammable liquids and can cause serious eye damage.[2][3] The parent compound, oxazole, is a highly flammable liquid.[2] Given this, it is prudent to treat 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole and its waste as potentially flammable.

• Cyclopropane Moiety: Cyclopropane itself is a highly flammable gas.[4] While the cyclopropyl group is integrated into a larger molecule, its strained ring structure could contribute to the overall reactivity of the compound.

• General Toxicity: The toxicological properties of this specific compound have not been thoroughly investigated.[5] However, many organic molecules, particularly heterocyclic compounds, can be harmful if ingested or absorbed through the skin. Therefore, all waste containing this compound should be handled as potentially toxic.

Based on these considerations, waste containing 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole should be classified and managed as hazardous waste . Under the Resource Conservation and Recovery Act (RCRA), hazardous waste is regulated by the U.S. Environmental Protection Agency (EPA) from "cradle-to-grave," encompassing its generation, transportation, treatment, storage, and disposal.[6][7]

Table 1: Potential Hazard Classification

Hazard Characteristic	Rationale	Recommended Handling Precaution
Ignitability	The presence of the oxazole ring, a potentially flammable heterocyclic structure.	Store away from heat, sparks, open flames, and other ignition sources.[2][3]
Toxicity	The general potential for uncharacterized organic compounds to be harmful if ingested or absorbed.	Avoid contact with skin and eyes, and prevent inhalation of dust or vapors.
Reactivity	The strained cyclopropane ring could potentially lead to unexpected reactivity.	Segregate from incompatible materials.

Personal Protective Equipment (PPE)

Prior to initiating any disposal procedures, all personnel must be equipped with the appropriate PPE to prevent exposure.[8]

• Eye and Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles are mandatory.[9] A face shield may be necessary if there is a risk of splashing.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected for integrity before use and disposed of properly after handling the waste.[5][9]

• Body Protection: A laboratory coat is required. For larger quantities of waste or in the event of a spill, a chemical-resistant apron should also be worn.[10]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of generating aerosols or dust, a NIOSH-approved respirator may be necessary.[9]

Step-by-Step Disposal Protocol

The disposal of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole must comply with all applicable federal, state, and local regulations. Under no circumstances should this chemical be disposed of down the drain or in the regular trash.[10]

Step 1: Waste Segregation and Collection

• Dedicated Waste Container: All waste contaminated with 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole, including unused product, reaction byproducts, contaminated labware (e.g., pipette tips, vials), and contaminated PPE, must be collected in a designated, leak-proof, and chemically compatible hazardous waste container.[11]

• Compatibility: Ensure the waste container is compatible with the chemical. For example, do not store organic solvents in a container that could be degraded by them.[11]

• Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and a detailed description of the contents, including "2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole" and any solvents present.[11] The label should be firmly attached to the container.[11]

Step 2: On-Site Accumulation

• Satellite Accumulation Areas: Waste can be initially collected in a "satellite accumulation area," which is at or near the point of generation and under the control of the person generating the waste.[11]

• Container Management: The waste container must be kept tightly closed except when adding waste.[11] Do not leave a funnel in the container.[11]

• Storage: Store the waste container in a well-ventilated area, away from ignition sources and incompatible materials.[2]

Step 3: Arranging for Disposal

• Licensed Waste Disposal Service: The disposal of the hazardous waste must be handled by a licensed professional waste disposal company.[5] Your institution's Environmental Health & Safety (EH&S) office will have established procedures for this.[11]

• Waste Pickup: When the container is approximately 90% full, contact your EH&S office to arrange for a chemical waste pickup.[11]

Step 4: Documentation

• Waste Manifest: All shipments of hazardous waste must be accompanied by a hazardous waste manifest, which tracks the waste from your facility to its final disposal site.[12]

• Record Keeping: Maintain detailed records of the amount of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole disposed of and the date of disposal.[10] All paperwork provided by the waste disposal company should be kept for your records as required by law.[10][13]

Emergency Procedures

In the event of a spill, follow these procedures:

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.[2]

• Remove Ignition Sources: If the material is flammable, eliminate all potential sources of ignition.[2]

• Ventilate the Area: Ensure adequate ventilation.[9]

• Assess the Spill: Determine the extent of the spill and whether it can be safely managed by laboratory personnel. For large or unmanageable spills, contact your institution's emergency response team or EH&S office immediately.

• Cleanup: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[14] Collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.[2]

• Decontaminate: Clean the spill area thoroughly.

• Report the Incident: Report the spill to your supervisor and EH&S office, and complete any necessary incident reports.

Disposal Decision Workflow

Caption: Disposal Workflow for 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole.

References

• HazChem Environmental. (n.d.). RCRA: Resource Conservation & Recovery Act. Retrieved from [Link]

• ACTenviro. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]

• North Carolina Department of Environmental Quality. (n.d.). Hazardous Waste Management – Selected RCRA Regulations Fact Sheet. Retrieved from [Link]

• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Retrieved from [Link]

• Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, July 25). Summary of the Resource Conservation and Recovery Act. Retrieved from [Link]

• Retail Industry Leaders Association. (n.d.). Hazardous Waste Regulations. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• Capot Chemical. (2008, October 23). MSDS of Oxazole. Retrieved from [Link]

• Chem-Impex International, Inc. (n.d.). Safety Data Sheet. Retrieved from a general SDS for a similar compound.

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• BASF. (2024, December 13). Safety data sheet. Retrieved from a general SDS for a chemical product.
• Unknown. (n.d.). Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes. Retrieved from a general chemical waste disposal guide.
• Fisher Scientific. (2025, December 20). SAFETY DATA SHEET. Retrieved from a general SDS for a chemical product.

• Synergy Recycling. (n.d.). Cyclopropane Disposal. Retrieved from [Link]

• Sigma-Aldrich. (2024, September 6). SAFETY DATA SHEET. Retrieved from a general SDS for a chemical product.
• Thermo Fisher Scientific. (2025, December 24). SAFETY DATA SHEET. Retrieved from a general SDS for a chemical product.
• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2022). Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Journal of Chemistry, 2022, 1-7.

• Wikipedia. (n.d.). Oxazole. Retrieved from [Link]

• Kumar, S., & Singh, P. (2016). Systematic scientific study of 1, 3-oxazole derivatives as a useful lead for pharmaceuticals. Der Pharma Chemica, 8(19), 230-241.
• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals.
• Glesby, M. J., & Meya, D. B. (2025). Pharmaceutical Waste Disposal: DEA Controlled Substance Compliance. Infectious Disease Clinics, 39(4), 815-827.

• PubChem. (n.d.). 2-(1-Chloroethyl)-4-(2-methylpropyl)-1,3-oxazole. Retrieved from [Link]

• Fisher Scientific. (2011, October 5). SAFETY DATA SHEET. Retrieved from a general SDS for a chemical product.
• Mathew, B., Hobrath, J. V., Connelly, M. C., et al. (2018). Oxazole and thiazole analogs of sulindac for cancer prevention. Future Medicinal Chemistry, 10(7), 743-753.
• World Health Organization. (n.d.). Quick Guide to Disposing Laboratory Waste.
• World Health Organization. (1999). Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies.

• Stericycle. (2025, May 20). USP 800 & Hazardous Drug Disposal. Retrieved from [Link]

• University of Nebraska Medical Center. (n.d.). Hazardous Material Fact Sheet Controlled Substance Disposal – Rx Destroyer. Retrieved from [Link]

• Daniels Health. (n.d.). Controlled Substance Disposal Solutions. Retrieved from [Link]

Sources

• 1. Oxazole - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. Cyclopropane Disposal — Synergy Recycling [synergy-recycling.co.uk]
• 5. capotchem.com [capotchem.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. peptide.com [peptide.com]
• 10. benchchem.com [benchchem.com]
• 11. research.columbia.edu [research.columbia.edu]
• 12. epa.gov [epa.gov]
• 13. sustainable-markets.com [sustainable-markets.com]
• 14. fishersci.com [fishersci.com]

A Comprehensive Guide to the Safe Handling of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment: A Proactive Approach

Given the absence of specific toxicological data, a conservative approach to hazard assessment is warranted. The potential hazards are inferred from the compound's constituent moieties: the 1,3-oxazole ring and the tetramethylcyclopropyl group.

• Oxazole Moiety : The oxazole ring is a common scaffold in many biologically active compounds.[1][2][3] Depending on their substitution, oxazoles can be flammable and may cause skin, eye, and respiratory irritation.[4][5][6]

• Cyclopropane Moiety : While the cyclopropane ring itself is a strained system, the tetramethyl substitution may influence its stability and reactivity. Analogous small-ring heterocyclic compounds should be handled with care to avoid inadvertent reactions.

Anticipated Hazards:

• Skin Irritation: Potential for causing skin irritation upon direct contact.[4]

• Eye Irritation: May cause serious eye irritation or damage.[4]

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[4]

• Flammability: The compound may be flammable, especially in the presence of an ignition source.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable for minimizing exposure. The following table outlines the recommended PPE for various laboratory activities involving 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole.

Activity	Eyes/Face	Hand Protection	Body Protection	Respiratory Protection
Routine Laboratory Use (Small Quantities)	Chemical splash goggles conforming to EN166 or OSHA 29 CFR 1910.133 standards.[7]	Nitrile gloves for incidental splash protection; change immediately upon contact. For prolonged contact, consider butyl rubber gloves.[7][8]	Flame-resistant lab coat, long pants, and closed-toe shoes.[8]	Work within a certified chemical fume hood.[8]
Weighing and Transferring	Chemical splash goggles and a face shield for added protection against splashes and fine particulates.[8][9]	Double-gloving with nitrile or wearing butyl rubber gloves with extended cuffs.	Flame-resistant lab coat over a chemical-resistant apron, long pants, and closed-toe shoes.[8]	Always perform in a certified chemical fume hood.
Large-Scale Operations (>1L)	Chemical splash goggles and a full-face shield.[8][9]	Heavy-duty, chemical-resistant gloves (e.g., butyl rubber). Confirm compatibility with the solvent being used.	Chemical-resistant suit or a combination of a flame-resistant lab coat and a chemical-resistant apron, along with long pants and closed-toe shoes.[8]	Work in a chemical fume hood. For situations with a higher risk of aerosol generation, consult with your institution's environmental health and safety department regarding the need for a respirator.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is critical for both safety and the integrity of your research.

Pre-Handling Checklist:

• Information Review: Ensure you have read and understood this safety guide.

• Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly.

• PPE Inspection: Check that all required PPE is available and in good condition.

• Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire extinguisher.

Handling Procedure:

• Donning PPE: Put on all required personal protective equipment as detailed in the table above before entering the designated handling area.

• Containment: Conduct all work with 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole within a certified chemical fume hood.

• Transfer: When transferring the solid, use appropriate tools to minimize dust generation. If preparing a solution, add the solid to the solvent slowly.

• Post-Handling: After handling, decontaminate all surfaces and equipment that may have come into contact with the chemical.

Disposal Plan: Ensuring a Safe and Compliant End-of-Life

Proper waste management is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Containerization:

• Solid Waste: Place any solid waste containing 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole in a clearly labeled, sealed container.

• Liquid Waste: Liquid waste should be stored in a compatible, sealed, and labeled container.

• Contaminated Materials: Any disposable items that have come into contact with the chemical, such as gloves and paper towels, should be treated as hazardous waste.

Disposal:

• Dispose of all waste in accordance with all applicable federal, state, and local regulations.[4] This may involve incineration at an approved waste disposal facility.[7]

Workflow for Safe Handling and Disposal

The following diagram outlines the key decision points and procedural flow for the safe management of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole.

Caption: Workflow for handling and disposal of 2-(2,2,3,3-Tetramethylcyclopropyl)-1,3-oxazole.

References

• Benchchem. (n.d.). Personal protective equipment for handling 2-Methylcyclopropane-1-carbaldehyde.
• Benchchem. (n.d.). Essential Safety and Operational Guidance for Handling Benzo[d]oxazole-4-carboxylic Acid.
• LABORATORY PERSONAL PROTECTIVE EQUIPMENT (PPE) HAZARD ASSESSMENT. (2015, March 10).
• BASF Agro España. (2024, December 13).
• CymitQuimica. (2024, December 19).
• Environmental Health and Safety. (n.d.).
• Thermo Fisher Scientific. (2025, December 24).
• Westlab. (2017, August 2). Personal Protective Equipment (PPE)
• Safety D
• Sigma-Aldrich. (2024, September 9).
• Fisher Scientific. (n.d.).
• Environmental Health and Safety. (n.d.).
• Systematic scientific study of 1, 3-oxazole derivatives as a useful lead for pharmaceuticals. (2016, December 21).
• Sigma-Aldrich. (2024, September 8).
• Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Egyptian Journal of Basic and Applied Sciences, 10(1), 218-239.
• An Overview of Bioactive 1,3-Oxazole-Containing Alkaloids
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (2023, March 5).
• Synthesis of New 1,3-Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. (2022, December 15).
• Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. (n.d.). Indian Journal of Pharmaceutical Sciences.
• Expanding the Chemical Space: Functionalized Ethynyl Oxazoles as Versatile Reagents for the Click Chemistry. (n.d.). ChemRxiv.
• Synthesis and In Silico Studies of a Novel 1,4-Disubstituted-1,2,3-Triazole-1,3-Oxazole Hybrid System. (2025, November 11). MDPI.
• Castrol. (2025, September 30).

Sources

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. chemmethod.com [chemmethod.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. westlab.com.au [westlab.com.au]